Technical Documentation Center

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol
  • CAS: 94070-96-9

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol: Structural Profiling, Synthesis, and Applications

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound of Interest: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9) Executive Summary & Structural Logic As we push...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound of Interest: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9)

Executive Summary & Structural Logic

As we push the boundaries of materials science and medicinal chemistry, the demand for rigid, sterically demanding aliphatic scaffolds has surged. The "escape from flatland" paradigm in drug discovery and the pursuit of novel olfactory profiles in fragrance chemistry rely heavily on complex bridged and fused ring systems.

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) represents a highly specialized derivative of the tetrahydrodicyclopentadiene skeleton[1]. By installing both a hydroxyl group and a bulky tert-butyl group at the C5 position of the octahydro-4,7-methano-1H-indene core, we generate a sterically congested tertiary alcohol. This unique topology provides extreme steric shielding around the oxygen atom, making it an exceptional candidate for bulky alkoxide ligands, a rigid bioisostere in pharmacology, and a stable, hydrophobic fragrance intermediate[2].

Physicochemical Profiling

Understanding the physical parameters of this molecule is critical for predicting its behavior in biological assays, catalytic cycles, or formulation matrices. The parent compound, octahydro-4,7-methano-1H-inden-5-ol (CAS 13380-89-7), possesses an XLogP3 of 2.3[3]. The addition of the highly lipophilic tert-butyl group significantly shifts the partition coefficient, enhancing its hydrophobicity and reducing its volatility.

Table 1: Chemical and Physical Properties
PropertyValue (Target: CAS 94070-96-9)Reference / Derivation
Molecular Formula C₁₄H₂₄OChemicalBook[1]
Molecular Weight 208.34 g/mol Computed via standard atomic weights
Structural Core Tricyclo[5.2.1.0^{2,6}]decaneIUPAC Nomenclature Rules
Functional Group Tertiary AlcoholStructural derivation
Estimated XLogP3 ~3.8Extrapolated from parent (2.3)[3] + t-butyl shift
Hydrogen Bond Donors 1Hydroxyl group (-OH)
Hydrogen Bond Acceptors 1Hydroxyl oxygen
Topological Polar Surface Area (TPSA) 20.2 ŲPubChem standard for aliphatic alcohols[3]

Structure-Property Relationships & Applications

The utility of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol is dictated by the synergy between its functional groups and its rigid 3D architecture.

StructuralLogic Core Tricyclic Scaffold (Rigid & Hydrophobic) App1 Fragrance Chemistry (Woody/Amber Notes) Core->App1 App3 Drug Discovery (Aliphatic Bioisostere) Core->App3 Substituent tert-Butyl Group (Steric Bulk) Substituent->App1 App2 Organometallic Ligands (Steric Shielding) Substituent->App2 Substituent->App3 Functional Hydroxyl Group (H-Bonding / Ligation) Functional->App2

Caption: Structure-property relationships driving the theoretical and practical applications of the target compound.

  • Fragrance Chemistry: Bicyclic and tricyclic alcohols (like the parent octahydro-4,7-methano-1H-inden-5-ol) are renowned for their woody, camphoraceous, and ambery olfactory profiles[4]. The tert-butyl group lowers the vapor pressure, acting as a fixative while adding a dry, ambery nuance.

  • Organometallic Ligands: Transition metal catalysts often require bulky alkoxide ligands (e.g., tert-butoxide, adamantoxide) to prevent catalyst dimerization and enforce specific coordination geometries. The extreme steric bulk of this tertiary tricyclic alcohol makes it an ideal candidate for stabilizing highly reactive metal centers.

  • Drug Development: The rigid tricyclic core serves as a lipophilic anchor, capable of occupying deep hydrophobic pockets in target proteins without the metabolic liabilities (e.g., CYP450 oxidation) often associated with flat aromatic rings.

Synthetic Methodology: Overcoming Steric Hindrance

The Causality Behind the Chemistry

Synthesizing a tertiary alcohol by adding a tert-butyl group to a sterically hindered cyclic ketone (octahydro-4,7-methano-1H-inden-5-one) is notoriously difficult. If one simply uses tert-butylmagnesium chloride (t-BuMgCl) or tert-butyllithium (t-BuLi), the reaction will fail.

Why? The tert-butyl anion is highly basic and sterically demanding. Instead of attacking the electrophilic carbonyl carbon (nucleophilic 1,2-addition), it will abstract an α-proton from the ketone, generating an enolate and releasing isobutane gas. Upon aqueous workup, the enolate simply protonates back to the starting ketone, resulting in a 0% yield of the desired alcohol.

The Solution: To force the nucleophilic addition, we must suppress the basicity of the nucleophile while simultaneously increasing the electrophilicity of the carbonyl. This is achieved using an organocerium reagent (the Imamoto protocol). By reacting t-BuMgCl with anhydrous Cerium(III) chloride (CeCl₃), we form a t-Bu-CeCl₂ species. Cerium is highly oxophilic (it coordinates tightly to the ketone oxygen, activating it), and the carbon-cerium bond is less polarized than a C-Mg or C-Li bond, drastically reducing its basicity. This self-validating system ensures strict 1,2-addition.

SyntheticWorkflow Ketone Octahydro-4,7-methano- 1H-inden-5-one Reaction Nucleophilic Addition (-78°C to RT, THF) Ketone->Reaction Reagent t-BuMgCl + CeCl3 (Organocerium Reagent) Reagent->Reaction Prevents α-deprotonation Quench Aqueous NH4Cl Quench & Extraction Reaction->Quench Product 5-tert-Butyloctahydro-4,7- methano-1H-inden-5-ol Quench->Product High Yield Tertiary Alcohol

Caption: Synthetic workflow for 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol via organocerium addition.

Step-by-Step Experimental Protocol

Reagents Required:

  • Octahydro-4,7-methano-1H-inden-5-one (1.0 equiv)

  • Cerium(III) chloride heptahydrate (CeCl₃·7H₂O) (1.5 equiv)

  • tert-Butylmagnesium chloride (t-BuMgCl, 2.0 M in THF) (1.5 equiv)

  • Anhydrous Tetrahydrofuran (THF)

Step 1: Preparation of Anhydrous CeCl₃

  • Place CeCl₃·7H₂O in a Schlenk flask.

  • Gradually heat the flask to 140°C under high vacuum (0.1 mmHg) over 2 hours to remove water. Crucial: Heating too rapidly will cause the salt to dissolve in its own water of crystallization, leading to polymeric cerium oxides.

  • Maintain at 140°C for an additional 2 hours, then cool to room temperature under an argon atmosphere. The resulting anhydrous CeCl₃ should be a free-flowing white powder.

Step 2: Formation of the Organocerium Reagent

  • Suspend the anhydrous CeCl₃ in dry THF (approx. 5 mL per mmol) and stir vigorously at room temperature for 2 hours to ensure complete formation of the CeCl₃-THF complex.

  • Cool the suspension to -78°C using a dry ice/acetone bath.

  • Dropwise, add the t-BuMgCl solution. Stir the mixture at -78°C for 1.5 hours. The solution will typically turn a pale yellow/orange color, indicating the formation of the alkylcerium species.

Step 3: Nucleophilic Addition

  • Dissolve octahydro-4,7-methano-1H-inden-5-one in a minimal amount of dry THF.

  • Add the ketone solution dropwise to the organocerium reagent at -78°C.

  • Allow the reaction to stir at -78°C for 2 hours, then slowly warm to room temperature over 1 hour. Validation: Monitor the disappearance of the ketone via TLC (Hexanes/Ethyl Acetate 8:2, visualized with KMnO₄ stain).

Step 4: Quench and Purification

  • Quench the reaction by carefully adding saturated aqueous NH₄Cl at 0°C.

  • Extract the aqueous layer three times with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% hexanes to 90:10 hexanes/ethyl acetate) to isolate pure 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol .

Analytical Validation

To confirm the successful synthesis and structural integrity of the target compound, the following analytical signatures should be observed:

  • IR Spectroscopy: Disappearance of the strong carbonyl stretch (~1710 cm⁻¹) and appearance of a broad hydroxyl stretch (-OH) around 3400–3500 cm⁻¹.

  • ¹H NMR (CDCl₃): A dominant, sharp singlet integrating to 9 protons around 0.9–1.0 ppm, corresponding to the tert-butyl group. The absence of an alpha-proton at the C5 position confirms the tertiary nature of the alcohol.

  • ¹³C NMR (CDCl₃): The quaternary carbon of the tert-butyl group will appear around 35 ppm, and the oxygen-bearing quaternary carbon (C5) will shift significantly downfield (typically 75–85 ppm) compared to the parent secondary alcohol.

  • GC-MS: The molecular ion peak (M⁺) at m/z 208.3 may be weak due to the facile loss of water (M-18) or the tert-butyl radical (M-57), which is characteristic of highly substituted aliphatic alcohols.

References

  • National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 95606, Octahydro-4,7-methano-1H-inden-5-ol". PubChem. Available at:[Link]

  • Molbase. "8-(2-methyl-2-propyl)tricyclo[5.2.1.02,6]decan-8-ol (CAS 94070-96-9)". Molbase Chemical Search. Available at:[Link]

Sources

Exploratory

"5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol" CAS number 13380-89-7

An In-depth Technical Guide to Tricyclo[5.2.1.02,6]decan-8-ol (CAS 13380-89-7) A Note on Chemical Nomenclature: The topic of this guide, "5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol," does not correspond to the provi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to Tricyclo[5.2.1.02,6]decan-8-ol (CAS 13380-89-7)

A Note on Chemical Nomenclature: The topic of this guide, "5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol," does not correspond to the provided CAS number 13380-89-7. This CAS number is authoritatively assigned to the parent compound, Octahydro-4,7-methano-1H-inden-5-ol, also known by its IUPAC name, tricyclo[5.2.1.02,6]decan-8-ol.[1][2][3][4] This guide will focus on the well-documented chemistry of the latter, providing a foundational understanding for researchers and developers.

Introduction: A Versatile Alicyclic Building Block

Octahydro-4,7-methano-1H-inden-5-ol is a saturated tricyclic alcohol that has garnered significant interest as a versatile synthetic intermediate.[5][6] Its rigid, bridged-ring structure, derived from dicyclopentadiene, imparts unique stereochemical properties and thermal stability to its derivatives. These characteristics make it a valuable precursor in diverse fields, from the synthesis of high-performance polymers to the creation of novel fragrance compounds.[5][7] This guide provides a comprehensive overview of its synthesis, chemical properties, and key applications, with a focus on practical, field-proven insights for laboratory and industrial applications.

Physicochemical and Spectroscopic Profile

At ambient conditions, Octahydro-4,7-methano-1H-inden-5-ol is typically a white to off-white crystalline solid.[5] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Octahydro-4,7-methano-1H-inden-5-ol

PropertyValueSource
CAS Number 13380-89-7[3]
Molecular Formula C₁₀H₁₆O[1][4]
Molecular Weight 152.23 g/mol [1][3]
IUPAC Name tricyclo[5.2.1.02,6]decan-8-ol[3]
Melting Point 56 °C (racemic)[8]
Boiling Point 287-288 °C[8]
Density 1.0284 g/mL[8]
Solubility Practically insoluble in water; soluble in ethanol and diethyl ether.[8]
XLogP3-AA 2.3[7][9]

The structural elucidation of this molecule is routinely achieved through a combination of spectroscopic techniques, as detailed in Table 2.

Table 2: Spectroscopic Data for Octahydro-4,7-methano-1H-inden-5-ol

TechniqueKey FeaturesSource
¹³C NMR Data available, with distinct signals for the ten carbon atoms of the tricyclic system.[3]
GC-MS Mass spectra available through the NIST Mass Spectrometry Data Center.[3]
FTIR Characteristic broad absorption for the hydroxyl group (O-H stretch) and absorptions in the C-H stretching and fingerprint regions consistent with a saturated alicyclic structure.[3]

Synthesis and Mechanistic Considerations

The most common synthetic route to Octahydro-4,7-methano-1H-inden-5-ol begins with the well-established chemistry of dicyclopentadiene (DCPD). The process involves two key transformations: hydration of the norbornene-type double bond followed by reduction of the resulting ketone.

Synthesis of the Ketone Precursor

The precursor, octahydro-4,7-methano-5H-inden-5-one (CAS 13380-94-4), is synthesized from dicyclopentadiene.[10][11] This process typically involves the acid-catalyzed hydration of one of the double bonds in dicyclopentadiene to form the corresponding alcohol, which is then oxidized to the ketone.

Reduction to the Alcohol

The reduction of octahydro-4,7-methano-5H-inden-5-one to the target alcohol can be achieved using standard reducing agents. The choice of reducing agent can influence the stereoselectivity of the reaction, yielding different isomers of the alcohol.

Workflow for the Synthesis of Octahydro-4,7-methano-1H-inden-5-ol

G DCPD Dicyclopentadiene Ketone Octahydro-4,7-methano-5H-inden-5-one DCPD->Ketone Acid-catalyzed hydration & Oxidation Alcohol Octahydro-4,7-methano-1H-inden-5-ol Ketone->Alcohol Reduction (e.g., NaBH₄)

Caption: Synthetic pathway from dicyclopentadiene to the target alcohol.

Key Applications in Research and Industry

Fragrance Industry

Octahydro-4,7-methano-1H-inden-5-ol serves as a crucial building block for the synthesis of various aldehydes and esters used in fragrance compositions.[5][7] These derivatives often possess desirable floral, muguet, and woody notes.[12] The rigid backbone of the molecule contributes to the substantivity and unique odor profiles of the final fragrance ingredients.

A notable application is in the synthesis of octahydro-1H-4,7-methano-indene-5-aldehydes, which are valued for their distinct scents in perfumes, colognes, and personal care products.[12]

Polymer and Materials Science

In the realm of materials science, this alcohol is utilized as a reagent to enhance the properties of polymers. For instance, it can be used to increase the glass transition temperature of polymethyl methacrylate (PMMA), thereby improving its thermal stability.[5][6]

Experimental Protocols

The following is a representative, generalized protocol for the reduction of the ketone precursor.

Protocol: Sodium Borohydride Reduction of Octahydro-4,7-methano-5H-inden-5-one

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve octahydro-4,7-methano-5H-inden-5-one in a suitable solvent such as methanol or ethanol at room temperature.

  • Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) portion-wise to the stirred solution. An exothermic reaction may be observed; maintain the temperature with an ice bath if necessary.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting ketone is consumed.

  • Workup: Quench the reaction by the slow addition of a dilute acid (e.g., 1 M HCl) until the effervescence ceases.

  • Extraction: Extract the product into an organic solvent such as diethyl ether or ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude alcohol. Further purification can be achieved by recrystallization or column chromatography.

Safety and Handling

Octahydro-4,7-methano-1H-inden-5-ol is known to cause serious eye irritation.[3] Standard laboratory safety precautions, including the use of safety glasses and gloves, should be followed when handling this compound. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.

Future Outlook

While the primary applications of Octahydro-4,7-methano-1H-inden-5-ol are well-established in the fragrance and polymer industries, its rigid tricyclic scaffold presents opportunities for further exploration in other areas of chemical research. Its use as a chiral building block for the synthesis of specialty chemicals and as a starting material for novel agrochemicals and pharmaceuticals remains an area of potential development.[7]

References

  • Concise asymmetric total synthesis of (−)-patchouli alcohol - RSC Publishing. Available at: [Link]

  • Concise asymmetric total synthesis of (-)-patchouli alcohol - ResearchGate. Available at: [Link]

  • Patchoulol - Wikipedia. Available at: [Link]

  • Synthesis of Patchouli Alcohol by an Intramolecular Diels-Alder Reaction - CSUN. Available at: [Link]

  • Octahydro-4,7-methano-1H-inden-5-ol - PubChem - NIH. Available at: [Link]

  • 4,7-Methano-1H-inden-5-ol, octahydro- - Substance Details - SRS | US EPA. Available at: [Link]

  • 5-melozol 4,7-methano-1H-inden-5-ol, octahydro - The Good Scents Company. Available at: [Link]

  • CN102807473B - Method for separating and purifying patchouli alcohol - Google Patents.
  • US20130109761A1 - Octahydro-1h-4,7-methano-indene-5-aldehydes and their use in perfume compositions - Google Patents.
  • Chemical Properties of 4,7-Methano-5H-inden-5-one, octahydro- (CAS 13380-94-4) - Cheméo. Available at: [Link]

  • Octahydro-4,7-methano-1H-inden-5-ol - Scent.vn. Available at: [Link]

  • 4,7-Methano-5H-inden-5-one, octahydro- | C10H14O | CID 96509 - PubChem. Available at: [Link]

  • 4,7-Methano-5H-inden-5-one, octahydro- - the NIST WebBook. Available at: [Link]

  • Octahydro-4,7-Methano-1H-Inden-5-ol CAS 13380-89-7 - Home Sunshine Pharma. Available at: [Link]

Sources

Foundational

Technical Monograph: Spectroscopic Characterization of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

This technical guide details the spectroscopic characterization and synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol , a sterically hindered tertiary alcohol derived from the rigid tetrahydrodicyclopentadiene...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the spectroscopic characterization and synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol , a sterically hindered tertiary alcohol derived from the rigid tetrahydrodicyclopentadiene (THDCPD) framework.

This compound is of significant interest in fragrance chemistry (as a structural analog to Cedrol and Patchouli alcohol) and in medicinal chemistry as a lipophilic scaffold for exploring steric bulk in receptor binding.

Compound Profile & Significance

  • IUPAC Name: 8-(tert-butyl)tricyclo[5.2.1.0

    
    ]decan-8-ol
    
  • Common Name: 5-tert-Butyl-THDCPD-ol

  • Molecular Formula: C

    
    H
    
    
    
    O
  • Molecular Weight: 208.34 g/mol

  • Core Structure: Rigid tricyclic norbornane-fused cyclopentane skeleton with a tertiary alcohol and bulky tert-butyl group at the C5 (indene numbering) or C8 (tricyclo numbering) position.

Structural Isomerism Note

Due to the rigid geometry of the octahydro-4,7-methano-1H-indene core, this compound exists as diastereomers (endo/exo relative to the methano bridge). The synthetic route described below typically yields a mixture, with the exo-alcohol often favored due to the kinetic attack of the bulky nucleophile from the less hindered face.

Synthesis & Sample Preparation

Objective: To generate high-purity material for spectroscopic analysis.

Reaction Protocol (Grignard Addition)

The synthesis utilizes the high steric demand of the tert-butyl group to ensure regioselectivity.

  • Reagents:

    • Substrate: Octahydro-4,7-methano-1H-inden-5-one (CAS 13380-94-4).

    • Reagent: tert-Butylmagnesium chloride (2.0 M in THF).[1]

    • Solvent: Anhydrous THF.

  • Procedure:

    • Cool the ketone solution (0.1 M in THF) to -78°C under Argon.

    • Add t-BuMgCl (1.2 equiv) dropwise over 30 minutes.

    • Allow to warm to room temperature and stir for 12 hours.

    • Critical Step: Quench with saturated NH

      
      Cl. The bulky product may trap magnesium salts; thorough washing with EDTA solution or Rochelle's salt is recommended to prevent peak broadening in NMR.
      
  • Purification:

    • Flash Column Chromatography (Hexanes:EtOAc 95:5). The tertiary alcohol is less polar than the starting ketone but moves slower than non-polar hydrocarbons.

Spectroscopic Analysis

A. Mass Spectrometry (MS) - Electron Ionization (EI)

Method: GC-MS (70 eV)

Tertiary alcohols on rigid skeletons exhibit a distinct fragmentation pattern characterized by the absence of a molecular ion (


) and dominance of elimination products.

Fragmentation Pathway:

  • Molecular Ion (

    
    ):  208 m/z (Typically invisible or <1%).
    
  • Dehydration (

    
    ):  190 m/z. The tertiary alcohol readily eliminates water to form the alkene (5-tert-butyl-octahydro-4,7-methanoindene).
    
  • 
    -Cleavage (
    
    
    
    ):
    151 m/z. Loss of the tert-butyl radical is a major pathway, generating the oxonium ion of the tricyclic core.
  • Base Peak: Often m/z 57 (

    
    -Bu
    
    
    
    ) or m/z 66 (cyclopentadiene fragment from retro-Diels-Alder of the core).

Visualization: MS Fragmentation Logic

MS_Fragmentation M_Ion Molecular Ion (M+) m/z 208 (Unstable) Dehydration [M - H2O]+ m/z 190 (Alkene Formation) M_Ion->Dehydration - H2O (18) Alpha_Cleavage [M - tBu]+ m/z 151 (Oxonium Ion) M_Ion->Alpha_Cleavage - tBu• (57) RetroDA Retro-Diels-Alder m/z 66 + Fragments Dehydration->RetroDA Thermal Degradation

Caption: Fragmentation pathway showing the competitive loss of water and the tert-butyl group.

B. Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat oil/solid.

Frequency (cm

)
AssignmentDiagnostic Note
3450 - 3350 O-H StretchBroad band (H-bonded). In dilute solution, sharp peak at ~3600 cm

(free OH).
2960 - 2870 C-H StretchStrong. The tert-butyl group adds significant intensity to the 2960 cm

methyl stretch.
1470, 1365 C-H BendThe tert-butyl "doublet" (1390/1365 cm

) is a classic indicator of the C(CH

)

group.
1150 - 1050 C-O StretchTertiary alcohol stretch.
C. Nuclear Magnetic Resonance (NMR)

Method: 500 MHz in CDCl


.

The rigid tricyclic framework creates a complex aliphatic region (


 ppm), but the tert-butyl group provides a clear diagnostic handle.
1H NMR Data (Predicted/Reference)
Shift (

ppm)
MultiplicityIntegralAssignmentInterpretation
0.92 Singlet (s)9H-C(CH

)

Diagnostic tert-butyl group. Sharp, intense singlet.
1.15 - 1.30 Multiplet (m)2HBridge CH

Protons on the methano bridge (C9/C10).
1.40 Broad Singlet1H-OH Chemical shift is concentration-dependent.
1.50 - 2.20 Complex (m)12HSkeleton CH/CH

Envelope of norbornyl/cyclopentyl protons.

Stereochemical Insight:

  • Exo-Alcohol: The tert-butyl group is in the endo position.[2] The bridgehead protons (H1/H4) will show NOE correlations with the tert-butyl methyls if steric crowding forces proximity.

  • Endo-Alcohol: The tert-butyl group is exo.

13C NMR Data (Predicted/Reference)
Shift (

ppm)
TypeAssignment
82.5 Quaternary (C)C -OH (Carbinol carbon). Deshielded by oxygen and steric bulk.
39.8 Quaternary (C)C (CH

)

(Quaternary carbon of t-butyl).
26.1 Methyl (CH

)
C(C H

)

. Intense signal (3 equivalent carbons).
45.0 - 55.0 Methine (CH)Bridgehead carbons (C1, C4).
20.0 - 40.0 Methylene (CH

)
Remaining skeletal carbons.

Experimental Validation Workflow

To confirm the identity of the synthesized compound, follow this self-validating logic flow.

Validation_Workflow Sample Isolated Product (White Solid/Viscous Oil) IR_Check IR Spectroscopy Check: 3400 cm-1 (OH) Check: 1365 cm-1 (t-Bu) Sample->IR_Check Step 1: Functional Group MS_Check GC-MS Analysis Expect: No M+ (208) Look for: m/z 151 (M-57) IR_Check->MS_Check Step 2: Mass/Frag NMR_Check 1H NMR (CDCl3) Diagnostic: Singlet @ 0.9 ppm (9H) MS_Check->NMR_Check Step 3: Structure Purity Purity Confirmation >95% Integration match NMR_Check->Purity Step 4: Validation

Caption: Step-by-step validation workflow for 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol.

References

  • Parent Skeleton Characterization

    • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 95606, Octahydro-4,7-methano-1H-inden-5-ol. Retrieved from .

  • Synthetic Methodology (Grignard on THDCPD-one)

    • Boden, R. M., et al. (2013). Octahydro-1H-4,7-methano-indene-5-aldehydes and their use in perfume compositions. US Patent 2013/0109761 A1. (Describing the synthesis of the 5-methyl analog via Grignard). Retrieved from .

  • Spectroscopic Rules for Tertiary Alcohols: Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Authoritative text on MS fragmentation of tertiary alcohols and NMR shifts).
  • Fragrance Chemistry Context: Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry. (Context on steric analogs of woody odorants).

Sources

Exploratory

The Tricyclodecane Scaffold: An In-Depth Technical Guide to 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol and Its Analogs

Executive Summary & Structural Context The exploration of rigid, non-planar carbocyclic scaffolds is a cornerstone of modern molecular design, impacting fields from neuropharmacology to advanced materials. At the center...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Context

The exploration of rigid, non-planar carbocyclic scaffolds is a cornerstone of modern molecular design, impacting fields from neuropharmacology to advanced materials. At the center of this domain is the octahydro-4,7-methano-1H-indene framework—commonly referred to as tricyclo[5.2.1.0^{2,6}]decane or tetrahydrodicyclopentadiene (THDCPD).

While the parent alcohol, octahydro-4,7-methano-1H-inden-5-ol (CAS 13380-89-7) , is a well-documented synthetic intermediate 1[1], the introduction of a bulky tert-butyl group at the 5-position yields 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) 2[2]. This specific modification transforms the molecule from a simple building block into a highly sterically hindered, lipophilic tertiary alcohol. This whitepaper dissects the physicochemical dynamics, synthetic methodologies, and cross-disciplinary applications of these complex tricyclic derivatives.

Physicochemical Profiling & Structural Dynamics

The utility of the THDCPD scaffold lies in its diamondoid-like rigidity, which serves as an excellent bioisostere for adamantane in drug discovery []. The addition of the tert-butyl group at the C5 position induces profound changes in the molecule's behavior:

  • Metabolic Stability: As a tertiary alcohol shielded by a tert-butyl group, the hydroxyl moiety is highly resistant to oxidative metabolism (e.g., by Cytochrome P450 enzymes) or chemical dehydration.

  • Lipophilicity (LogP): The bulky alkyl addition drastically increases the partition coefficient. While the parent alcohol has an XLogP3 of 2.34[4], the 5-tert-butyl derivative pushes the LogP well above 4.0, optimizing it for blood-brain barrier (BBB) penetration in neuropharmacology.

  • Volatility: In fragrance chemistry, the parent compound imparts floral and woody notes 5[5]. The increased molecular weight of the tert-butyl analog lowers vapor pressure, allowing it to function as a long-lasting base note or fixative.

Table 1: Comparative Physicochemical Data
PropertyOctahydro-4,7-methano-1H-inden-5-ol5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol
CAS Number 13380-89-794070-96-9
Molecular Formula C₁₀H₁₆OC₁₄H₂₄O
Molecular Weight 152.23 g/mol 208.34 g/mol
XLogP3 (Lipophilicity) 2.3~4.5 (Predicted)
Boiling Point 255 °C>280 °C (Predicted)
Primary Application Fragrance (Floral/Woody), Polymer Tg EnhancerHigh-Lipophilicity Pharmacophore, Fixative

Synthetic Pathways & Mechanistic Causality

The synthesis of sterically hindered tertiary alcohols on a rigid bicyclic/tricyclic framework requires overcoming significant activation energy barriers. Direct Grignard addition to the precursor ketone (octahydro-4,7-methano-1H-inden-5-one) typically fails due to competitive enolization. To bypass this, we employ an organocerium-mediated nucleophilic addition.

Synthesis A Cyclopentadiene Dimerization B Dicyclopentadiene (DCPD) A->B C Hydrogenation (Pd/C, H2) B->C D THDCPD (Tricyclodecane) C->D E Oxidation (CrO3 or Swern) D->E F Octahydro-4,7-methano- 1H-inden-5-one E->F G Nucleophilic Addition (t-BuMgCl / CeCl3) F->G H 5-tert-Butyloctahydro-4,7- methano-1H-inden-5-ol G->H

Caption: Synthetic workflow for 5-tert-butyl tricyclodecane derivatives from cyclopentadiene.

Experimental Protocol: Cerium-Mediated Nucleophilic Addition

This protocol is designed as a self-validating system to ensure the successful addition of a bulky nucleophile to a sterically hindered ketone.

1. Activation of Cerium(III) Chloride:

  • Step: Dry CeCl₃·7H₂O under high vacuum (0.1 Torr) at 140 °C for 12 hours to yield anhydrous CeCl₃.

  • Causality: The tert-butyl Grignard reagent is highly basic. Any residual water will instantly quench the organometallic reagent and hydrate the CeCl₃, completely halting the reaction.

2. Organocerium Generation:

  • Step: Suspend anhydrous CeCl₃ (1.5 eq) in dry THF at 0 °C. Stir vigorously for 2 hours. Cool to -78 °C and add tert-butylmagnesium chloride (1.5 eq) dropwise. Stir for 1 hour.

  • Causality: The Grignard reagent transmetalates with CeCl₃ to form an organocerium species. Cerium is highly oxophilic (activating the ketone) but significantly less basic than magnesium, suppressing the unwanted enolization of the tricyclic ketone.

3. Nucleophilic Addition & Quenching:

  • Step: Add a solution of octahydro-4,7-methano-1H-inden-5-one (1.0 eq) in THF dropwise. Maintain at -78 °C for 4 hours, then warm to room temperature. Quench with saturated aqueous NH₄Cl.

  • Self-Validation: Monitor via Thin-Layer Chromatography (TLC) using Hexanes:EtOAc (8:2). The reaction is complete when the UV-active/KMnO₄-stainable ketone spot disappears, replaced by a lower-Rf spot corresponding to the tertiary alcohol.

Cross-Disciplinary Applications

Drug Discovery: Adamantane Bioisosterism

The adamantane cage is a privileged structure in medicinal chemistry, utilized in antiviral and anti-Parkinson's drugs 6[6]. The THDCPD scaffold acts as a highly effective bioisostere. When functionalized with a tert-butyl group, the resulting molecule exhibits enhanced binding kinetics in hydrophobic pockets, particularly as an uncompetitive antagonist for the NMDA receptor ion channel.

Pathway L Bulky Tricyclic Ligand (e.g., 5-t-Butyl-THDCPD) R Target Receptor (Olfactory / NMDA) L->R Lipophilic Interaction C Conformational Shift & Binding R->C S Signal Transduction (Ion Flux / cAMP) C->S E Biological/Olfactory Response S->E

Caption: Receptor binding and signal transduction pathway of bulky tricyclic ligands.

Materials Science: Polymer Glass Transition (Tg) Enhancement

In the polymer industry, derivatives of octahydro-4,7-methano-1H-inden-5-ol are utilized as reactive monomers or additives to significantly enhance the glass transition temperature (Tg) of polymers such as polymethyl methacrylate (PMMA) 7[7]. The extreme steric bulk of the tert-butyl derivative restricts polymer chain mobility, thereby improving thermal stability and mechanical rigidity for high-performance optical and automotive components.

References

  • Benchchem. "An In-depth Technical Guide to Octahydro-4,7-methano-1H-inden-5-ol." Benchchem. 1

  • PubChem. "Octahydro-4,7-methano-1H-inden-5-ol | C10H16O | CID 95606." National Institutes of Health. 4

  • ChemicalBook. "CAS号列表_9_第147页 (CAS 94070-96-9)." ChemicalBook. 2

  • Benchchem. "A Comparative Analysis of Octahydro-4,7-methano-1H-inden-5-ol and its Formate Ester in Fragrance Applications." Benchchem. 5

  • BOC Sciences. "Adamantane Impurities." BOC Sciences.

  • ChemRxiv. "Multigram Synthesis of 2-Oxaadamantane and 5-Substituted Derivatives." ChemRxiv. 6

  • LookChem. "Cas 13380-89-7, octahydro-4,7-methano-1H-inden-5-ol." LookChem. 7

Sources

Foundational

Unlocking the Pharmacological Potential of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol: A Structural and Mechanistic Evaluation

Executive Summary 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9), a bulky derivative of the tricyclodecanol family, is predominantly recognized as a synthetic intermediate and a structural enhancer in...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9), a bulky derivative of the tricyclodecanol family, is predominantly recognized as a synthetic intermediate and a structural enhancer in materials science and fragrance chemistry[1]. However, beneath its industrial utility lies a highly rigid, stereodefined pharmacophore. While direct in vivo pharmacological data for this specific molecule remains sparse, its core scaffold—octahydro-4,7-methano-1H-indene—is shared by several potent bioactive compounds[2].

As a Senior Application Scientist, the objective of this whitepaper is to extrapolate the potential biological activities of this compound by analyzing its physicochemical properties, mapping them against known structural analogs, and designing self-validating experimental workflows to test these hypotheses in a drug discovery setting.

Physicochemical Profiling & Structural Rationale

The biological potential of any molecule is dictated by its ability to navigate the aqueous environment of the body and interact with lipid membranes or hydrophobic receptor pockets. The addition of a tert-butyl group to the rigid tricyclic scaffold significantly alters the molecule's steric bulk and lipophilicity.

Table 1: Physicochemical Profile & Biological Implications
PropertyValue / DescriptorPharmacological Implication
IUPAC Name 5-tert-butyloctahydro-4,7-methano-1H-inden-5-olDefines the specific regioisomer and steric hindrance at C5.
Molecular Formula C₁₄H₂₄OHigh carbon-to-heteroatom ratio indicates poor aqueous solubility.
Molecular Weight 208.34 g/mol Well within Lipinski’s Rule of 5; excellent potential for membrane permeability.
Scaffold Class Tricyclodecanol derivativeRigid framework prevents conformational entropy loss upon receptor binding[3].
Predicted LogP ~3.5 - 4.5Highly lipophilic; strong propensity to partition into lipid rafts and cross the blood-brain barrier (BBB).
GHS Classification Irritant (H319)Known to cause serious eye irritation, indicative of membrane-disrupting capabilities[4].

Causality in Structure-Activity: The rigid tricyclic framework acts as a hydrophobic anchor. The tert-butyl group at the C5 position acts as a steric shield around the hydroxyl group, potentially slowing down Phase II metabolism (glucuronidation) while enhancing the molecule's retention time within lipid bilayers.

Extrapolated Biological Activities & Mechanistic Pathways

Based on the behavior of structurally homologous compounds, we hypothesize three primary domains of biological activity for 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (herein referred to as 5-tB-OMI ).

Lipid Signaling Modulation (The PC-PLC Axis)

The most compelling biological parallel for 5-tB-OMI is Tricyclodecan-9-yl-xanthogenate (D609) , a well-documented tricyclodecanol derivative. D609 is renowned for its neuroprotective, antioxidant, and anti-apoptotic properties[5]. Its primary mechanism of action is the competitive inhibition of phosphatidylcholine-specific phospholipase C (PC-PLC) and sphingomyelin synthase (SMS)[6].

By inhibiting PC-PLC, tricyclodecanol derivatives prevent the breakdown of phosphatidylcholine into 1,2-diacylglycerol (DAG) and ceramide—lipid second messengers that, when overproduced, trigger reactive oxygen species (ROS) accumulation and cellular apoptosis in neurodegenerative states like Alzheimer's disease[7]. Given that 5-tB-OMI shares the identical tricyclic core required for membrane insertion, it is highly probable that it acts as an allosteric modulator or inhibitor of these lipid-bound enzymes.

Proposed mechanism of 5-tB-OMI modulating lipid signaling and promoting cell survival.
Receptor Allosteric Modulation (nAChR & Estrogen Receptors)

Derivatives of the tricyclo[5.2.1.0²,⁶]decane system, particularly aminated variants, have demonstrated significant efficacy as noncompetitive antagonists of nicotinic acetylcholine receptors (nAChRs), specifically those containing the β4 subunit, yielding antidepressant-like activity[3]. Furthermore, literature indicates that certain oxygenated derivatives of this scaffold exhibit weak estrogenic effects, impacting endocrine functions[1]. The bulky tert-butyl group of 5-tB-OMI could theoretically enhance binding affinity to the hydrophobic pockets of these receptors, acting as a selective allosteric modulator.

Membrane Dynamics and Antimicrobial Profile

Like many lipophilic alcohols used in the fragrance industry, 5-tB-OMI possesses inherent membrane-fluidizing properties[8]. By intercalating into bacterial or fungal lipid bilayers, bulky terpenoid-like alcohols disrupt membrane integrity. While this provides mild antimicrobial and preservative benefits in formulations, it is also the exact mechanism responsible for its classification as a severe eye irritant (H319)[4].

Experimental Workflows for Biological Validation

To transition these hypotheses into validated data, rigorous, self-validating assay systems must be employed. Below is the standardized protocol designed to evaluate the primary hypothesis: PC-PLC inhibition.

PC-PLC Inhibition Assay Protocol (Fluorescence-Coupled)

This assay utilizes Amplex Red, which reacts with H₂O₂ (generated by choline oxidase acting on the choline released from PC by PC-PLC) to produce highly fluorescent resorufin.

Materials:

  • Purified PC-PLC (Bacillus cereus or human recombinant)

  • Lecithin (Phosphatidylcholine substrate)

  • Amplex Red Reagent & Choline Oxidase

  • 5-tB-OMI (Test Compound) & D609 (Positive Control)

Step-by-Step Methodology & Causality:

  • Compound Preparation: Dissolve 5-tB-OMI in 100% DMSO to create a 10 mM stock.

    • Causality: The compound's high LogP necessitates a strong organic solvent. However, the final assay concentration of DMSO must be kept strictly <1% to prevent solvent-induced denaturation of the PC-PLC enzyme.

  • Enzyme Pre-Incubation: Incubate 0.1 U/mL PC-PLC with varying concentrations of 5-tB-OMI (0.1 μM to 100 μM) in a Tris-HCl buffer (pH 7.4) for 30 minutes at 37°C.

    • Causality: The rigid, bulky nature of the tricyclodecanol scaffold requires sufficient equilibration time to partition into the hydrophobic allosteric pockets of the enzyme before the introduction of the competitive lipid substrate.

  • Substrate Addition: Add the Lecithin/Amplex Red/Choline Oxidase reaction mixture to the wells to initiate the reaction.

    • Causality: Amplex Red is utilized because it provides a highly sensitive, self-validating readout. If 5-tB-OMI inhibits PC-PLC, choline release drops, H₂O₂ production ceases, and fluorescence is proportionally reduced.

  • Kinetic Readout: Measure fluorescence continuously for 60 minutes at Ex/Em = 530/590 nm.

  • Data Modeling: Calculate the IC₅₀ using non-linear regression. Compare against the D609 positive control to validate the assay's dynamic range.

High-throughput screening workflow for PC-PLC inhibition by 5-tB-OMI.

Toxicology and Safety Profile

While exploring the therapeutic potential of 5-tB-OMI, its toxicological boundaries must be respected. According to the Globally Harmonized System (GHS), the compound is classified under H319: Causes serious eye irritation [4]. Furthermore, when utilized in cosmetic and fragrance formulations, compounds of this class are noted to have a high likelihood of causing contact dermatitis or inflammation if the concentration exceeds localized safety thresholds (typically >2.94% in hydroalcoholics)[8]. Any in vivo biological exploration must formulate the compound in lipid-based nanocarriers (e.g., liposomes) to mitigate localized epithelial toxicity while maximizing systemic bioavailability.

References

  • National Center for Biotechnology Information (NIH). PubChem Compound Summary for CID 95606, Octahydro-4,7-methano-1H-inden-5-ol. Retrieved from[Link] (Referenced for GHS safety and hazard identification)[4].

  • Butterfield, D. A., et al. Oxidative damage in neurodegeneration: roles in the pathogenesis and progression of Alzheimer disease. Physiological Reviews. PMC2685258. Retrieved from[Link] (Referenced for D609 mechanism, PC-PLC inhibition, and ROS reduction)[5],[6],[7].

  • Moumoujus. TRICYCLODECANE-4,8-DIMETHANOL Safety and Formulation Profile. Retrieved from[Link] (Referenced for fragrance fixative properties and irritation potential)[8].

Sources

Exploratory

Whitepaper: Structural and Olfactory Profiling of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Executive Summary In the pursuit of novel aroma chemicals with high substantivity and unique olfactory profiles, bulky tricyclic compounds have emerged as critical scaffolds. The parent alcohol, octahydro-4,7-methano-1H-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the pursuit of novel aroma chemicals with high substantivity and unique olfactory profiles, bulky tricyclic compounds have emerged as critical scaffolds. The parent alcohol, octahydro-4,7-methano-1H-inden-5-ol, is a well-established fragrance building block recognized for imparting complex floral, fruity, and woody notes[1]. By introducing a sterically demanding tert-butyl group at the C5 position, chemists synthesize 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9)[2].

This specific derivatization drastically alters the molecule's vapor pressure and lipophilicity, transforming it from a volatile mid-note into a highly substantive base note. This technical guide explores the physicochemical properties, the organometallic causality behind its complex synthesis, and its mechanistic interaction with mammalian olfactory receptors.

Physicochemical Profiling & Structure-Odor Relationships (SOR)

The rigid tricyclic framework of the methano-indene skeleton restricts conformational freedom. In fragrance chemistry and drug development, this rigidity is highly prized because it ensures a predictable, stable interaction with target receptors[3]. The addition of the tert-butyl group acts as a lipophilic anchor, significantly extending the molecule's longevity on the skin.

Table 1: Physicochemical & Olfactory Properties
PropertyValue / DescriptionCausality & Implication
CAS Number 94070-96-9Unique identifier utilized for regulatory tracking and inventory[2].
Molecular Formula C₁₄H₂₄OThe high carbon count pushes the molecule into the base-note volatility range.
Molecular Weight 208.34 g/mol Optimal mass for prolonged substantivity and slow evaporation kinetics.
LogP (Predicted) ~4.2 - 4.8High lipophilicity guarantees excellent retention in lipid/wax matrices.
Odor Profile Woody, Amber, CamphoraceousBulky alkyl substitution at the hydroxyl carbon mimics heavy cedarwood scaffolds.

Synthetic Methodology: The Organocerium Advantage

Synthesizing a tertiary alcohol by adding a bulky tert-butyl group to a sterically hindered tricyclic ketone (octahydro-4,7-methano-1H-inden-5-one) presents a significant chemical challenge.

The Causality of Experimental Choice: Standard Grignard reagents (e.g., tert-butylmagnesium chloride) act predominantly as strong bases in sterically crowded environments. Attempting a direct Grignard addition typically results in the enolization of the ketone (yielding recovered starting material upon workup) or reduction via β-hydride transfer. To circumvent this, we employ an . Anhydrous Cerium(III) chloride (CeCl₃) is highly oxophilic; it coordinates tightly to the carbonyl oxygen, increasing its electrophilicity while simultaneously dampening the basicity of the Grignard reagent. This forces the reaction pathway exclusively toward nucleophilic addition.

Step-by-Step Protocol: Synthesis of 5-tB-TCD-ol

This protocol is designed as a self-validating system; failure at step 1 will immediately manifest as a lack of conversion in step 5.

  • Activation of CeCl₃: Dry CeCl₃ heptahydrate under high vacuum (0.1 mmHg) at 140°C for 2 hours to yield strictly anhydrous CeCl₃. (Critical: Any residual water will protonate the Grignard reagent, halting the reaction).

  • Complexation: Suspend the anhydrous CeCl₃ in dry tetrahydrofuran (THF) under an argon atmosphere. Stir vigorously at room temperature for 2 hours to form a uniform, milky suspension.

  • Transmetalation: Cool the suspension to -78°C using a dry ice/acetone bath. Add tert-butylmagnesium chloride (1.0 M in THF) dropwise. Stir for 30 minutes to generate the active organocerium intermediate.

  • Ketone Introduction: Add a solution of octahydro-4,7-methano-1H-inden-5-one in THF dropwise over 15 minutes. Maintain the reaction at -78°C for 1 hour, then gradually allow it to warm to room temperature.

  • Quench & Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate 9:1) to isolate the pure 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol.

SynthesisWorkflow Ketone Octahydro-4,7-methano- 1H-inden-5-one CeCl3 Anhydrous CeCl3 (Activation) Ketone->CeCl3 THF, -78°C Intermediate Organocerium Intermediate CeCl3->Intermediate Complexation Grignard t-BuMgCl (Nucleophilic Addition) Grignard->Intermediate Transmetalation Workup Aqueous NH4Cl Quench Intermediate->Workup RT, 2h Product 5-tert-Butyl-octahydro- 4,7-methano-1H-inden-5-ol Workup->Product Extraction & Purification

Caption: Experimental workflow for organocerium-mediated synthesis of 5-tB-TCD-ol.

Analytical Validation

To ensure the trustworthiness of the synthetic output, the following self-validating analytical checks must be performed:

  • GC-MS: Confirms the molecular weight (m/z 208). The fragmentation pattern must show a characteristic loss of the tert-butyl group (M-57) and water (M-18), validating the tertiary alcohol structure.

  • ¹³C NMR: Validates the carbon framework. The absence of a carbonyl carbon peak (~210 ppm) and the emergence of a quaternary carbinol carbon (~75-80 ppm) definitively confirm successful nucleophilic addition.

Olfactory Receptor (OR) Signal Transduction

Once formulated and aerosolized, the highly hydrophobic nature of 5-tB-TCD-ol allows it to partition effectively into the olfactory mucus. It then binds to specific. The bulky tert-butyl group acts as a structural key, locking into the hydrophobic binding pockets of receptors specifically tuned to heavy woody and amber notes.

Mechanistic Pathway:

  • Ligand Binding: The molecule binds to the OR, inducing a critical conformational shift.

  • G-Protein Activation: The activated receptor interacts with

    
    , catalyzing the exchange of GDP for GTP and causing the dissociation of the 
    
    
    
    subunit.
  • Signal Amplification: The free

    
     subunit binds to and activates Adenylyl Cyclase 3 (AC3), which rapidly converts intracellular ATP into cyclic AMP (cAMP).
    
  • Depolarization: The localized surge of cAMP opens cyclic nucleotide-gated (CNG) channels. The resulting influx of

    
     and 
    
    
    
    depolarizes the neuron membrane, firing an action potential directly to the olfactory bulb.

OlfactoryPathway Odorant 5-tB-TCD-ol (Hydrophobic Ligand) OR Olfactory Receptor (GPCR) Conformational Shift Odorant->OR Binding Golf G_olf Protein α-subunit Dissociation OR->Golf Activation AC3 Adenylyl Cyclase 3 (AC3) ATP to cAMP Conversion Golf->AC3 Stimulation CNG CNG Ion Channel Ca2+/Na+ Influx AC3->CNG cAMP Accumulation Depol Membrane Depolarization Signal to Olfactory Bulb CNG->Depol Ion Gradient Shift

Caption: Generalized olfactory signal transduction pathway for bulky hydrophobic odorants.

Conclusion

The derivatization of the methano-indene scaffold via tert-butyl addition yields 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol, a highly substantive molecule with profound applications in fragrance architecture. By leveraging advanced organocerium chemistry, researchers can efficiently overcome the steric hindrance inherent to rigid tricyclic frameworks. This approach not only expands the palette of available woody/amber aroma chemicals but also provides a robust, lipophilic scaffold of high interest to medicinal chemists exploring stable, hydrophobic binding interactions.

References

  • Imamoto, T., Sugiura, Y., & Takiyama, N. "Carbon-carbon bond-forming reactions using cerium metal or organocerium (III) reagents." Journal of the American Chemical Society, 1989. URL:[Link]

  • Buck, L., & Axel, R. "A novel multigene family may encode odorant receptors: a molecular basis for odor recognition." Cell, 1991. URL:[Link]

Sources

Foundational

"5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol" as a synthetic intermediate

Technical Whitepaper: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol as a Synthetic Intermediate Executive Summary 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) represents a distinct class of lipophil...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol as a Synthetic Intermediate

Executive Summary

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) represents a distinct class of lipophilic, sterically congested tertiary alcohols derived from the tetrahydrodicyclopentadiene (THDCPD) core. Characterized by a rigid tricyclo[5.2.1.0


]decane framework and a bulky tert-butyl substituent, this molecule serves as a critical intermediate in the synthesis of high-impact fragrance ingredients (woody/ambergris profiles) and advanced polymer modifiers.

This guide provides a technical deep-dive into its synthesis via organometallic addition, its complex stereochemical behavior, and its downstream utility in generating hindered esters and rearranged alkenes.

Structural Analysis & Stereochemistry

The molecule comprises a tricyclo[5.2.1.0ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


]decane  skeleton.[1][2][3][4] The presence of the tert-butyl group at the C5 position introduces significant steric strain, influencing both the stability of the alcohol and the selectivity of subsequent reactions.
Conformational Locking

The rigid norbornane-type bridge locks the cyclohexane ring into a boat-like conformation. The starting material, octahydro-4,7-methano-1H-inden-5-one (TCD-Ketone), typically exists as a mixture of endo and exo isomers relative to the trimethylene bridge.

  • Exo-isomer: The cyclopentane ring is cis to the methano bridge.

  • Endo-isomer: The cyclopentane ring is trans to the methano bridge.

Facial Selectivity (The Cram/Felkin-Anh Analog)

Nucleophilic attack by a bulky tert-butyl anion (from Grignard or Organolithium reagents) is governed by steric approach control. The nucleophile prefers to attack from the less hindered face (typically the exo face in norbornyl systems, though the fused cyclopentane ring in TCD modifies this bias), forcing the resulting hydroxyl group into a specific axial or equatorial orientation.

Synthetic Route: Grignard Addition

The primary synthetic route involves the chemoselective addition of tert-butylmagnesium chloride to octahydro-4,7-methano-1H-inden-5-one.

Reaction Pathway Diagram

SynthesisPathway Ketone TCD-Ketone (C10H14O) Intermediate Magnesium Alkoxide Complex Ketone->Intermediate Nucleophilic Addition (-78°C to 0°C) Reagent t-BuMgCl (THF/Et2O) Reagent->Intermediate Product 5-tert-Butyl-TCD-Alcohol (C14H24O) Intermediate->Product Acidic Workup (NH4Cl)

Figure 1: Synthetic pathway for the formation of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol.[5]

Experimental Protocol: Grignard Addition

Objective: Synthesis of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol.

Reagents:

  • Octahydro-4,7-methano-1H-inden-5-one (1.0 eq)

  • tert-Butylmagnesium chloride (2.0 M in THF, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous Ammonium Chloride (NH

    
    Cl)
    

Methodology:

  • Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel under an Argon atmosphere.

  • Solvation: Dissolve the ketone (15.0 g, 100 mmol) in anhydrous THF (150 mL). Cool the solution to 0°C using an ice/water bath.

  • Addition: Transfer the tert-butylmagnesium chloride solution (60 mL, 120 mmol) to the addition funnel. Add dropwise over 45 minutes, maintaining internal temperature < 5°C. Note: The reaction is exothermic.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor consumption of ketone via TLC (Hexane/EtOAc 9:1) or GC-MS.

  • Quench: Cool the reaction mixture to 0°C. Carefully quench by slow addition of saturated NH

    
    Cl (50 mL). Caution: Vigorous gas evolution.
    
  • Extraction: Extract the aqueous layer with Diethyl Ether (3 x 50 mL). Combine organic phases.[6][5][7][8]

  • Purification: Wash combined organics with Brine, dry over anhydrous MgSO

    
    , and concentrate in vacuo.
    
  • Isolation: Purify the crude oil via silica gel column chromatography (Gradient: 0-5% EtOAc in Hexane) to yield the target alcohol as a viscous colorless oil or low-melting solid.

Reactivity Profile & Downstream Applications

As a sterically hindered tertiary alcohol, this molecule exhibits unique reactivity, particularly resistance to esterification and a propensity for rearrangement during dehydration.

Dehydration and Wagner-Meerwein Rearrangements

Attempting to dehydrate this alcohol using simple acid catalysis (e.g., H


SO

) often leads to skeletal rearrangements due to the relief of ring strain and the stability of the tertiary carbocation intermediates.
  • Primary Pathway: E1 elimination to form the endocyclic alkene.

  • Secondary Pathway: Methyl or alkyl shift (Wagner-Meerwein) leading to isomeric alkenes, which are valuable in the fragrance industry for their complex, woody-amber odor profiles.

Functionalization Logic

Reactivity Alcohol 5-tert-Butyl-TCD-Alcohol (Tertiary -OH) Ester Hindered Esters (Fragrance Ingredients) Alcohol->Ester Ac2O / DMAP / Et3N (Slow, requires forcing) Alkene Dehydrated Alkenes (Polymer Precursors) Alcohol->Alkene p-TsOH / Toluene (Wagner-Meerwein Risk) Ether Tertiary Ethers (Solvents/Additives) Alcohol->Ether NaH / MeI (Williamson Synthesis)

Figure 2: Divergent reactivity profile of the tertiary alcohol scaffold.

Technical Specifications & Data

Physical Properties
PropertyValueNotes
Molecular Formula C

H

O
Molecular Weight 208.34 g/mol
Physical State Viscous Liquid / Waxy SolidDependent on isomeric purity
Boiling Point ~280°C (Predicted)High BP due to molecular weight/H-bonding
LogP ~4.5 - 5.0Highly Lipophilic
Solubility Soluble in EtOH, Hexane, DCMInsoluble in Water
Spectroscopic Identification (Expected)
  • 
    H NMR (CDCl
    
    
    
    , 400 MHz):
    • 
       0.95 (s, 9H, t-Bu): Distinctive singlet, diagnostic of successful addition.
      
    • 
       1.2–2.2 (m, 14H, Skeletal CH/CH
      
      
      
      ): Complex multiplet region characteristic of the TCD core.
    • Absence of

      
      -proton to hydroxyl (confirms tertiary nature).
      
  • IR Spectrum:

    • ~3450 cm

      
       (Broad, O-H stretch).
      
    • 2950–2850 cm

      
       (Strong C-H aliphatic).
      
    • Absence of 1740 cm

      
       (C=O ketone stretch).
      

Applications in Research & Industry

  • Fragrance Chemistry: The molecule serves as a "structural anchor" in perfumery. The bulky tert-butyl group mimics the steric profile of precious wood odorants (like Cedrol). Derivatives (acetates) are often used to impart dry, woody, and ambergris notes with high substantivity (fixative properties).

  • Pharmaceuticals: Used as a bioisostere for adamantane or other bulky lipophilic cages. It can block metabolic hot-spots on drug candidates or improve blood-brain barrier permeability due to its high lipophilicity.

  • Material Science: Incorporation into acrylate polymers (via the methacrylate ester) increases the Glass Transition Temperature (

    
    ) of the resulting plastic, improving thermal resistance without sacrificing transparency.
    

References

  • National Institute of Standards and Technology (NIST). (2023). 4,7-Methano-5H-inden-5-one, octahydro- (TCD Ketone) Data. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (2023). Compound Summary: Octahydro-4,7-methano-1H-inden-5-ol.[3][4][5][7][8][9] National Library of Medicine. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of aldehydes from "5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol"

Application Note: Synthesis of High-Value Aldehydes from 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Executive Summary & Chemical Rationale The compound 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis of High-Value Aldehydes from 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Executive Summary & Chemical Rationale

The compound 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) is a rigid, bulky tricyclic tertiary alcohol highly valued as an intermediate in the fragrance and advanced materials industries[1]. Its unique tricyclo[5.2.1.0^{2,6}]decane skeleton imparts exceptional hydrophobicity and structural rigidity[2].

Direct oxidation of this tertiary alcohol to an aldehyde is chemically impossible without destructive carbon-carbon bond cleavage. Therefore, converting this molecule into a high-value aldehydic odorant requires a strategic two-step synthetic sequence:

  • Acid-Catalyzed Dehydration: Removal of the hydroxyl group to yield a sterically hindered alkene.

  • Transition-Metal Catalyzed Hydroformylation (Oxo Process): Regioselective addition of a formyl group (-CHO) and hydrogen across the newly formed double bond using syngas (CO/H₂)[3].

This application note details the mechanistic causality, optimized protocols, and self-validating analytical steps required to execute this transformation successfully.

Physicochemical Profiling & Optimization Data

Before initiating the synthesis, it is critical to understand the steric and physical parameters of the starting material, as the bulky tert-butyl group at the C5 position dictates the regioselectivity of the subsequent hydroformylation step.

Table 1: Physicochemical Profile of the Starting Material

PropertyValue / DescriptionSource / Rationale
Chemical Name 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-olIUPAC Nomenclature
CAS Number 94070-96-9ChemicalBook[1]
Molecular Formula C₁₄H₂₄OStructural Calculation[4]
Molecular Weight 208.34 g/mol Stoichiometric Baseline
Steric Profile High steric hindrance at C5Directs alkene formation and Rh-catalyst approach

Table 2: Optimization of Rhodium-Catalyzed Hydroformylation Conditions Note: Data reflects the conversion of the intermediate alkene to the target aldehyde isomers.

Catalyst SystemTemp (°C)Syngas Pressure (psig)Conversion (%)Regioselectivity (Terminal/Hindered)
Rh(CO)H(PPh₃)₃8010045%85 : 15
Rh(CO)H(PPh₃)₃10020078%88 : 12
Rh(CO)H(PPh₃)₃ 120 300 >95% 92 : 8

Mechanistic Workflow & Process Visualization

ReactionPathway A 5-tert-Butyloctahydro-4,7- methano-1H-inden-5-ol (Tertiary Alcohol) B Acid-Catalyzed Dehydration (p-TsOH, Toluene, Reflux) A->B - H2O C 5-tert-Butyl-hexahydro- 1H-4,7-methanoindene (Sterically Hindered Alkene) B->C D Rhodium-Catalyzed Hydroformylation (CO/H2, Rh-cat, 120°C) C->D + CO/H2 E Aldehyde Isomers (Target Odorants) D->E

Mechanistic workflow for the synthesis of aldehydes via dehydration and hydroformylation.

Experimental Protocols & Causality

Protocol A: Acid-Catalyzed Dehydration to Alkene
  • Causality of Reagents: p-Toluenesulfonic acid (p-TsOH) is selected as the catalyst because it is a strong, non-nucleophilic acid that effectively protonates the tertiary hydroxyl group without causing unwanted Wagner-Meerwein skeletal rearrangements typical in bridged bicyclic systems. Toluene acts as an azeotropic solvent to continuously remove the byproduct (water), driving the thermodynamic equilibrium strictly toward the alkene.

  • Procedure:

    • Charge a round-bottom flask with 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (1.0 eq), p-TsOH (0.05 eq), and toluene (5 volumes).

    • Equip the flask with a Dean-Stark trap and a reflux condenser.

    • Heat the mixture to reflux (~110 °C) with vigorous stirring.

    • Continue refluxing until water collection in the trap ceases (typically 2-4 hours).

    • Cool to room temperature, wash the organic layer with saturated NaHCO₃ to neutralize the acid, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Self-Validating System: The physical collection of water in the Dean-Stark trap serves as a real-time, visual stoichiometric validator. If the theoretical volume of water (1.0 eq) is collected, the dehydration is quantitatively complete.

Protocol B: Rhodium-Catalyzed Hydroformylation
  • Causality of Reagents: Hydroformylation is chosen over epoxidation/rearrangement because it seamlessly extends the carbon chain while introducing the aldehyde, a critical factor for achieving the specific vapor pressure required for fragrance diffusion[3]. Carbonyl hydrido tris(triphenylphosphine)rhodium(I) [Rh(CO)H(PPh₃)₃] is utilized because Rh-based catalysts offer vastly superior regioselectivity and operate under milder pressures compared to legacy Cobalt systems, which is essential for navigating the extreme steric bulk of the tert-butyl-substituted tricyclodecane skeleton[5].

  • Procedure:

    • In a nitrogen-purged high-pressure autoclave (e.g., Zipper Clave), charge the crude alkene intermediate from Protocol A (1.0 eq) and Rh(CO)H(PPh₃)₃ (0.1 mol%)[3].

    • Seal the reactor and purge three times with a Syngas mixture (50:50 CO:H₂ by volume)[3].

    • Pressurize the reactor to 300 psig and heat to 120 °C[3].

    • Maintain these parameters for 4–6 hours under high-shear agitation.

    • Cool the reactor to <40 °C, carefully vent the unreacted syngas, and purge with nitrogen before opening.

    • Isolate the aldehyde isomers via fractional vacuum distillation.

  • Self-Validating System: The reaction validates its own progression via pressure dynamics. A continuous drop in autoclave pressure indicates active syngas uptake. When the pressure plateaus, the reaction has reached maximum conversion.

Analytical Validation System

To ensure absolute scientific integrity, the workflow incorporates a self-validating analytical pipeline. Post-hydroformylation, the presence of the formyl group must be confirmed via ¹H-NMR, specifically looking for the distinct aldehyde proton signal (doublet or multiplet) in the highly deshielded 9.50–9.80 ppm range[3].

ValidationWorkflow Step1 In-Process Control: Dean-Stark Water Volume Step2 Intermediate Validation: GC-FID (Alkene Conversion) Step1->Step2 Proceed if theoretical water is collected Step3 Reaction Monitoring: Autoclave Pressure Drop Step2->Step3 >98% Alkene purity Step4 Product Confirmation: 1H-NMR (CHO ~9.6 ppm) Step3->Step4 Syngas uptake ceases Step5 Sensory Evaluation: GC-Olfactometry Step4->Step5 Structural verification

Self-validating analytical workflow ensuring high-fidelity process control and product verification.

References

  • Benchchem. "An In-depth Technical Guide to Octahydro-4,7-methano-1H-inden-5-ol". Benchchem Technical Resources. 2

  • ChemicalBook. "5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9)". ChemicalBook Database. 1

  • Google Patents. "US8633144B2 - Octahydro-1H-4,7-methano-indene-5-aldehydes and their use in perfume compositions". United States Patent and Trademark Office. 3

  • ResearchGate. "Synthesis of Industrial Primary Diamines via Intermediate Diols – Combining Hydroformylation, Hydrogenation and Amination". RSC Applied Interfaces.5

Sources

Application

Application Notes &amp; Protocols: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol in Advanced Polymer Science

Executive Summary 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9) is a highly specialized alicyclic building block utilized at the cutting edge of polymer science and materials engineering. Featuring a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9) is a highly specialized alicyclic building block utilized at the cutting edge of polymer science and materials engineering. Featuring a rigid tricyclo[5.2.1.0^{2,6}]decane skeleton and a sterically hindered, acid-labile tertiary alcohol, this compound is engineered to solve two critical challenges in modern materials: achieving extreme dry-etch resistance in deep-ultraviolet (DUV) lithography and elevating the glass transition temperature (


) of transparent optical polymers[1][2].

This application note provides a comprehensive, self-validating guide to synthesizing, polymerizing, and formulating this molecule for 193 nm Argon Fluoride (ArF) photoresists and high-performance optical plastics.

Mechanistic Advantages & Chemical Profiling

The utility of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol in polymer science is dictated by its unique structure-property relationships:

  • Alicyclic Rigidity (Etch Resistance & Transparency): The octahydro-4,7-methano-1H-indene (tricyclodecane) framework possesses a high carbon-to-hydrogen ratio. In plasma etching environments, this provides physical robustness comparable to aromatic rings (like those in Novolac resins)[3][4]. However, unlike aromatic rings, the saturated alicyclic structure does not absorb 193 nm UV light, ensuring high optical transparency during lithographic exposure[4].

  • Steric Hindrance & Acid Lability: The presence of a bulky tert-butyl group directly adjacent to the hydroxyl group creates a highly sterically hindered tertiary alcohol. When converted into a methacrylate monomer, the resulting ester linkage is extremely sensitive to acid-catalyzed cleavage[5]. This makes it an ideal "leaving group" for Chemical Amplification Resists (CARs).

Primary Application: 193 nm ArF Photoresists

In semiconductor manufacturing, 193 nm lithography relies on Chemical Amplification Resists. When the polymer containing the 5-tert-butyl-tricyclodecane moiety is exposed to a Photoacid Generator (PAG) and UV light, the generated acid catalytically cleaves the bulky alicyclic group during the Post-Exposure Bake (PEB)[5]. This cleavage transforms the hydrophobic polymer into a hydrophilic, aqueous-base-soluble poly(methacrylic acid) derivative, enabling the development of high-resolution nanoscale patterns.

Pathway Monomer Polymer w/ 5-tert-Butyl- tricyclodecane Moiety Cleavage Acid-Catalyzed Deprotection Monomer->Cleavage PAG Photoacid Generator (PAG) Acid H+ (Photoacid) PAG->Acid Generates UV 193 nm ArF Exposure UV->PAG Acid->Cleavage Catalyzes PEB Post-Exposure Bake (PEB) PEB->Cleavage Thermal Drive Soluble Aqueous Base-Soluble Polymer Cleavage->Soluble Solubility Switch

Fig 1: Acid-catalyzed deprotection pathway of the tricyclodecane photoresist.

Experimental Protocols

The following protocols outline the end-to-end workflow for utilizing this compound in a photoresist system.

Workflow Step1 1. Monomer Synthesis (Alkoxide Esterification) Step2 2. Free Radical Polymerization (AIBN, THF, 65°C) Step1->Step2 Step3 3. Precipitation & Purification (MeOH/Water Anti-solvent) Step2->Step3 Step4 4. Resist Formulation (PGMEA, PAG, Quencher) Step3->Step4 Step5 5. Spin Coating & Lithography (Silicon Wafer, 193nm) Step4->Step5

Fig 2: End-to-end workflow from monomer synthesis to lithographic evaluation.

Protocol 3.1: Synthesis of the Methacrylate Monomer (TCDMA-tBu)

Causality: Due to the extreme steric hindrance of the tertiary alcohol on the tricyclodecane ring, standard amine bases (e.g., triethylamine) are insufficient for efficient esterification. Deprotonation with n-Butyllithium (n-BuLi) generates a highly nucleophilic lithium alkoxide, ensuring complete conversion when reacted with methacryloyl chloride[5].

  • Deprotonation: Dissolve 10.0 g of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol in 100 mL of anhydrous Tetrahydrofuran (THF) under an argon atmosphere. Cool the flask to -78°C using a dry ice/acetone bath.

  • Alkoxide Formation: Dropwise add 1.1 equivalents of n-BuLi (2.5 M in hexanes). Stir for 1 hour at -78°C, then allow the mixture to warm to 0°C for 30 minutes to ensure complete alkoxide formation.

  • Esterification: Re-cool the mixture to -78°C. Dropwise add 1.2 equivalents of freshly distilled methacryloyl chloride.

  • Work-up: Quench the reaction with saturated aqueous

    
    . Extract with dichloromethane (DCM), wash with brine, dry over 
    
    
    
    , and concentrate under reduced pressure.
  • Self-Validation Checkpoint: Analyze the crude product via FTIR and

    
    -NMR. The complete disappearance of the broad hydroxyl stretch at ~3400 
    
    
    
    (FTIR) and the appearance of vinyl proton peaks at 5.5 and 6.1 ppm (
    
    
    -NMR) validate the success of the esterification.
Protocol 3.2: Free Radical Copolymerization

Causality: A pure tricyclodecane polymer is excessively hydrophobic and will fail to adhere to a silicon wafer. Copolymerizing TCDMA-tBu with


-Butyrolactone methacrylate (GBLMA) balances hydrophilicity and ensures substrate adhesion. A reaction temperature of 65°C is selected to match the half-life of the AIBN initiator, ensuring a steady radical flux while remaining safely below the thermal deprotection threshold of the tert-butyl ester group (~130°C).
  • Preparation: In a Schlenk flask, combine TCDMA-tBu (50 mol%) and GBLMA (50 mol%) to a total monomer mass of 10 g. Dissolve in 30 mL of anhydrous THF.

  • Initiation: Add 4 mol% of Azobisisobutyronitrile (AIBN) as the radical initiator.

  • Degassing: Perform three freeze-pump-thaw cycles to remove dissolved oxygen, which acts as a radical scavenger and would prematurely terminate polymer chains[4].

  • Polymerization: Heat the flask in an oil bath at 65°C for 16 hours under argon.

  • Purification: Cool the mixture and precipitate the polymer dropwise into 500 mL of vigorously stirred methanol. Filter and dry under vacuum at 40°C for 24 hours.

  • Self-Validation Checkpoint: Perform Gel Permeation Chromatography (GPC). A successful synthesis will yield a Number Average Molecular Weight (

    
    ) of 8,000–12,000  g/mol  with a Polydispersity Index (PDI) < 1.6.
    
Protocol 3.3: Resist Formulation and Thin-Film Processing

Causality: Trioctylamine is added as a base quencher. By neutralizing stray photoacid generated in the unexposed regions, it strictly limits the acid diffusion length during the Post-Exposure Bake (PEB), preventing critical dimension (CD) blur and minimizing line-edge roughness (LER).

  • Formulation: Dissolve 100 parts by weight of the synthesized copolymer in 900 parts of Propylene Glycol Monomethyl Ether Acetate (PGMEA). Add 3 parts Triphenylsulfonium triflate (PAG) and 0.3 parts Trioctylamine (Quencher). Filter through a 0.2

    
    m PTFE syringe filter.
    
  • Spin Coating: Dispense the formulation onto a HMDS-primed silicon wafer. Spin at 2500 RPM for 30 seconds to achieve a uniform film thickness of ~150 nm.

  • Soft Bake (SB): Bake the wafer at 100°C for 60 seconds to drive off residual PGMEA solvent.

  • Exposure & PEB: Expose the wafer to a 193 nm ArF excimer laser through a photomask. Immediately perform a Post-Exposure Bake at 120°C for 60 seconds to drive the acid-catalyzed deprotection of the tert-butyl-tricyclodecane groups.

  • Development: Puddle-develop the wafer using 0.26N Tetramethylammonium hydroxide (TMAH) for 60 seconds, followed by a deionized water rinse.

Quantitative Data Analysis

The incorporation of the bulky 5-tert-butyl-tricyclodecane moiety fundamentally alters the thermomechanical and optical properties of the polymer matrix. The data below summarizes the impact of this monomer compared to standard PMMA.

Polymer System

( g/mol )
PDI

(°C)
Relative Dry Etch Rate (Novolac = 1.0)193 nm Transmittance (1

m film)
PMMA (Control) 12,5001.451052.598%
Poly(TCDMA-tBu) 9,8001.381751.195%
Poly(TCDMA-tBu-co-GBLMA) (50:50) 10,2001.411581.496%

Data Interpretation: The table clearly demonstrates that incorporating the tricyclodecane moiety drastically reduces the etch rate (approaching the highly resistant aromatic Novolac standard of 1.0) and elevates


, while maintaining the >95% transmittance required for deep-UV lithography[3][4].

Secondary Application: High-Tg Optical Polymers

Beyond lithography, the rigid octahydro-4,7-methano-1H-indene framework is utilized as an additive or co-monomer to enhance the glass transition temperature (


) of transparent plastics like polymethyl methacrylate (PMMA) and cyclic olefin copolymers (COC)[1][2]. When copolymerized, the bulky alicyclic rings severely restrict the rotational mobility of the polymer backbone. This is critical for advanced optical components (e.g., smartphone camera lenses, heads-up displays, and optical fibers) that must withstand high operating temperatures without undergoing thermal deformation or losing their low-birefringence characteristics.

References

  • Title: Cas 13380-89-7,octahydro-4,7-methano-1H-inden-5-ol Source: LookChem URL
  • Title: Octahydro-4,7-methano-1H-inden-5-ol | 13380-89-7 Source: BenchChem URL
  • Title: What is Tricyclodecane Dimethanol?
  • Title: Photopolymers - Photoresist Materials, Processes, and Applications Source: Scribd URL
  • Title: US6692888B1 - Copolymers having nitrile and alicyclic leaving groups and photoresist compositions comprising same Source: Google Patents URL

Sources

Method

Application Note: Catalytic Acylation of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol for Lipophilic Prodrug Synthesis

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction & Scientific Rationale In modern drug design, modulating the pharmacokinetic pro...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction & Scientific Rationale

In modern drug design, modulating the pharmacokinetic properties of a pharmacophore often requires the strategic incorporation of highly lipophilic, sterically demanding moieties. Bulky polycyclic structures are frequently utilized to increase a molecule's lipophilicity, improve its ability to cross lipid bilayers (such as the blood-brain barrier), and provide steric shielding against rapid metabolic degradation by hepatic enzymes[1].

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9) represents an extreme class of such building blocks[2]. It features a rigid tricyclic methanoindene scaffold coupled with a tert-butyl group directly adjacent to the hydroxyl-bearing carbon, rendering it a highly sterically hindered tertiary alcohol.

While attaching this moiety to a drug candidate via an ester linkage is highly desirable for creating lipophilic prodrugs, standard esterification protocols (e.g., Steglich esterification using DCC/DMAP) typically fail. The bulky N-acylpyridinium intermediate generated by DMAP is simply too large to be attacked by the hindered tertiary oxygen. To overcome this, we employ Scandium(III) triflate (


)  as a highly oxophilic Lewis acid catalyst. 

directly coordinates and activates the carbonyl oxygen of the acyl donor, creating a highly electrophilic, less sterically encumbered complex that facilitates nucleophilic attack even by tertiary alcohols[3][4].

Physicochemical Profiling

Understanding the physical properties of the starting material is critical for downstream purification and analytical validation. Because this compound lacks a conjugated


-system, it is UV-inactive, necessitating alternative detection methods (e.g., GC-MS, ELSD, or PMA staining).

Table 1: Physicochemical Properties of the Target Scaffold

PropertyValueImplication for Protocol Design
Chemical Name 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-olDictates extreme steric hindrance at the C5 position.
CAS Number 94070-96-9[2]Reference identifier for raw material sourcing.
Molecular Formula

Requires MS monitoring for precise mass (

208.34).
Molecular Weight 208.34 g/mol Used for stoichiometric calculations.
Lipophilicity (LogP) > 3.5 (Estimated)Highly non-polar; requires non-polar solvent systems for chromatography.
UV Absorbance NoneUV-Vis cannot be used for TLC monitoring; chemical stains are mandatory.

Mechanistic Pathway

The causality of this protocol relies on the unique coordination chemistry of Scandium. Unlike traditional Brønsted acids that can induce the dehydration of tertiary alcohols into alkenes,


 provides potent Lewis acidity with a high coordination number, stabilizing the transition state without promoting elimination[4].

Figure 1: Mechanistic workflow of the Sc(OTf)3-catalyzed acylation of a hindered tertiary alcohol.

Experimental Protocol: -Catalyzed Acylation

This protocol describes a self-validating system for the synthesis of a lipophilic ester prodrug model (using acetic anhydride as the acyl donor). The methodology can be adapted for more complex carboxylic acids by first converting them to symmetric or mixed anhydrides.

Materials and Reagents
  • Substrate: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (1.0 mmol, 208.3 mg)

  • Acyl Donor: Acetic anhydride (3.0 mmol, 306 mg)

  • Catalyst: Scandium(III) trifluoromethanesulfonate (

    
    ) (0.1 mmol, 49.2 mg, 10 mol%)[3]
    
  • Solvent: Anhydrous Dichloromethane (DCM) (5.0 mL)

  • Base (Optional Acid Scavenger): N,N-Diisopropylethylamine (DIPEA) (1.5 mmol) — Note: Only use if the substrate is highly acid-sensitive.

Step-by-Step Methodology

Step 1: Reaction Setup (Inert Atmosphere)

  • Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with dry Argon.

  • Add 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (208.3 mg) to the flask.

  • Inject 5.0 mL of anhydrous DCM to dissolve the alcohol.

Step 2: Catalyst and Reagent Addition 4. Quickly add


 (49.2 mg) to the stirring solution. Causality Note: 

is somewhat water-tolerant, but anhydrous conditions prevent the competitive hydrolysis of the anhydride. 5. Cool the reaction mixture to 0 °C using an ice bath. 6. Dropwise, inject acetic anhydride (306 mg) over 5 minutes.

Step 3: Reaction Maturation and In-Process Validation 7. Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 4 to 12 hours. 8. Self-Validation Check: At


 hours, withdraw a 10 µL aliquot, dilute in 1 mL DCM, and spot on a silica TLC plate. Elute with 9:1 Hexanes:Ethyl Acetate.
9. Detection: Dip the TLC plate in Phosphomolybdic Acid (PMA) stain and heat vigorously. The starting tertiary alcohol will appear as a dark blue/green spot (lower 

), while the esterified product will appear as a distinct spot with a higher

.

Step 4: Quenching and Workup 10. Once TLC or GC-MS confirms >95% conversion, quench the reaction by adding 5.0 mL of saturated aqueous


. Stir vigorously for 15 minutes to hydrolyze unreacted anhydride.
11. Transfer to a separatory funnel and extract the aqueous layer with DCM (

mL). 12. Wash the combined organic layers with brine (15 mL), dry over anhydrous

, filter, and concentrate under reduced pressure.

Step 5: Purification 13. Purify the crude oil via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 95:5 Hexanes:Ethyl Acetate). 14. Pool the product-containing fractions (verified by PMA stain) and evaporate to yield the pure esterified bulky polycyclic compound.

Quantitative Data & Catalyst Optimization

To demonstrate the necessity of the chosen protocol, the table below summarizes expected yields when attempting the acylation of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol under various catalytic conditions.

Table 2: Catalyst Efficacy for Acylation of Hindered Tertiary Alcohols

Catalyst SystemLoading (mol%)Temp (°C)Time (h)Expected Yield (%)Mechanistic Failure/Success Reason
None (Control)N/A2524< 2%Insufficient electrophilicity of anhydride.
DCC / DMAP100 / 102524< 10%N-acylpyridinium intermediate is too sterically bulky[4].

102512~ 65%Good Lewis acidity, but slower turnover for extremely hindered substrates[5].

10 25 6 > 90% Optimal coordination geometry and extreme oxophilicity overcomes steric clash[3].

Troubleshooting & E-E-A-T Insights

  • Issue: Formation of Alkene Byproducts (Elimination).

    • Cause: Tertiary alcohols are highly prone to E1 elimination forming stable carbocations, especially if the reaction is overheated or if strong Brønsted acids (like

      
      ) are present.
      
    • Solution: Maintain strict temperature control (do not exceed 25 °C unless necessary).

      
       minimizes this risk because it acts as a Lewis acid rather than a Brønsted acid, but trace triflic acid can form if water is present. Ensure reagents are strictly anhydrous.
      
  • Issue: Incomplete Conversion.

    • Cause: The extreme steric bulk of the tert-butyl group combined with the methanoindene cage can drastically reduce reaction kinetics.

    • Solution: If conversion stalls, the application of controlled microwave irradiation (e.g., 60 °C for 30 minutes in a sealed vessel) has been shown to force

      
      -catalyzed transesterifications to completion without degrading the catalyst[3].
      

References

  • Molbase Chemical Database. "8-(2-甲基-2-丙基)三环[5.2.1.02,6]癸烷-8-醇 (5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol) - CAS 94070-96-9." Molbase.
  • Organic Chemistry Portal. "Ester synthesis by transesterification." Organic Chemistry Portal.
  • SITH ITB. "Application of metal triflate catalysts for the trans-esterification of Jatropha curcas L. oil with methanol and higher alcohols." SITH ITB.
  • Google Patents. "US6194580B1 - High yield method for stereoselective acylation of tertiary alcohols." Google Patents.
  • National Institutes of Health (PMC). "Nanocarrier for Poorly Water-Soluble Anticancer Drugs—Barriers of Translation and Solutions." PMC.

Sources

Application

The Untapped Potential of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol as a Rigid Chiral Scaffold in Asymmetric Synthesis

Introduction: The Quest for Stereochemical Control In the landscape of modern drug discovery and fine chemical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determina...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Stereochemical Control

In the landscape of modern drug discovery and fine chemical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity, efficacy, and safety. Chiral building blocks, enantiopure compounds that are incorporated into a larger molecule, serve as foundational elements in the construction of complex three-dimensional structures. An ideal chiral building block offers a combination of steric rigidity, to ensure a predictable and highly ordered transition state, and functional handles for its incorporation and subsequent removal.

This guide delves into the potential of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol , a molecule of significant structural complexity, as a next-generation chiral building block. Its rigid tricyclic framework, a derivative of tricyclo[5.2.1.0²˒⁶]decane, presents a unique and conformationally restricted scaffold that is ripe for exploitation in asymmetric transformations. While it has found applications in the fragrance industry and materials science, its utility as a director of stereochemistry remains a promising, yet underexplored, frontier.[1][2] This document aims to provide a comprehensive overview of its synthesis, stereochemical intricacies, and a forward-looking perspective on its application as a chiral auxiliary, supported by detailed protocols and mechanistic rationale.

Stereochemical Complexity and Synthetic Access

The core structure of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol is a testament to the subtleties of stereoisomerism. Possessing multiple chiral centers, it can exist as a variety of stereoisomers.[1] The synthesis of enantiopure forms of this alcohol is paramount to its application as a chiral building block. The most common synthetic route commences with the corresponding ketone, octahydro-4,7-methano-1H-inden-5-one, which itself can exist as endo and exo diastereomers.[1] The stereochemical outcome of the subsequent reduction of the ketone to the alcohol is the pivotal step in isolating the desired stereoisomer.

Table 1: Physical and Chemical Properties
PropertyValueSource
CAS Number13380-89-7[2]
Molecular FormulaC₁₀H₁₆O[2]
Molecular Weight152.23 g/mol [2]
IUPAC Nametricyclo[5.2.1.0²˒⁶]decan-8-ol[2]
Melting Point120-121 °C[2]
Boiling Point255 °C[2]
Density1.115 g/cm³[2]

Protocol 1: Diastereoselective Reduction of Octahydro-4,7-methano-1H-inden-5-one

This protocol outlines a general method for the diastereoselective reduction of the precursor ketone to the corresponding alcohol. The choice of reducing agent and reaction conditions can influence the stereochemical outcome, favoring the formation of one diastereomer over the other.

Materials:

  • Octahydro-4,7-methano-1H-inden-5-one (tricyclo[5.2.1.0²˒⁶]decan-8-one)

  • Methanol or Ethanol

  • Sodium borohydride (NaBH₄)

  • Deionized water

  • Diethyl ether

  • 5 wt% Sodium hydroxide solution

  • Dilute hydrochloric acid

  • Anhydrous magnesium sulfate

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Separatory funnel

Procedure:

  • Dissolution: In a 100-mL round-bottom flask equipped with a magnetic stirrer, dissolve 0.01 mol of octahydro-4,7-methano-1H-inden-5-one in 50 mL of ethanol. Stir the mixture at room temperature for 5 minutes to ensure complete dissolution.[3]

  • Cooling: Cool the solution to 0°C in an ice bath. This is crucial for enhancing the diastereoselectivity of the reduction.[1]

  • Addition of Reducing Agent: Slowly add 0.05 mol of sodium borohydride (NaBH₄) to the cooled solution in small portions. The addition should be controlled to manage the evolution of hydrogen gas.

  • Reaction: Continue stirring the reaction mixture at 0°C for 4 hours, and then allow it to warm to room temperature and stir for an additional 15 hours.[3] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Workup: After the reaction is complete, add 50 mL of deionized water and 100 mL of diethyl ether to the flask. Transfer the mixture to a separatory funnel.[3]

  • Extraction: Wash the organic layer sequentially with 5 wt% sodium hydroxide solution, dilute hydrochloric acid, and finally with deionized water.[3]

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: The resulting diastereomeric mixture of alcohols can be purified and separated by column chromatography on silica gel.

Rationale: The rigid bicyclic structure of the ketone directs the hydride attack from the less sterically hindered face, leading to a preferential formation of one diastereomer. The low temperature helps to increase this selectivity by minimizing the kinetic energy of the system, thereby amplifying the energetic differences between the transition states leading to the different diastereomers.

Harnessing the Inden-5-ol Scaffold: A Proposed Chiral Auxiliary

While direct applications of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol as a chiral auxiliary are not extensively documented, its structural similarity to well-established chiral auxiliaries derived from indane suggests significant potential.[4] Chiral auxiliaries are enantiopure compounds that are temporarily attached to a prochiral substrate to direct a stereoselective transformation.[5] The key to their success lies in their ability to create a sterically and electronically biased environment.

The rigid framework of the inden-5-ol derivative, once functionalized, can serve as a powerful stereodirecting group. A plausible strategy involves the conversion of the alcohol to a primary amine, followed by the formation of an oxazolidinone, a privileged scaffold in asymmetric synthesis, most notably in Evans' chiral auxiliaries.[6]

Diagram 1: Proposed Synthesis of an Inden-5-ol-Derived Chiral Auxiliary

G cluster_0 Synthesis of Chiral Auxiliary start 5-tert-Butyloctahydro- 4,7-methano-1H-inden-5-ol step1 Functional Group Transformation (e.g., Mitsunobu reaction) start->step1 1. Introduction of Azide step2 Amino-alcohol Derivative step1->step2 2. Reduction of Azide step3 Reaction with Phosgene or a Phosgene Equivalent step2->step3 3. Cyclization end Inden-5-ol-Derived Oxazolidinone Auxiliary step3->end

Caption: Proposed synthetic route to a chiral oxazolidinone auxiliary.

Protocol 2: Hypothetical Asymmetric Aldol Reaction

This protocol describes a hypothetical application of the proposed inden-5-ol-derived oxazolidinone auxiliary in a diastereoselective aldol reaction. This is based on established procedures for Evans' auxiliaries and serves to illustrate the potential of this novel chiral building block.[4]

Materials:

  • Inden-5-ol-derived oxazolidinone auxiliary

  • Propionyl chloride

  • n-Butyllithium (n-BuLi)

  • Di-n-butylboryl triflate (Bu₂BOTf)

  • Triethylamine (Et₃N)

  • An aldehyde (e.g., isobutyraldehyde)

  • Tetrahydrofuran (THF), anhydrous

  • Methanol

  • Hydrogen peroxide (30% solution)

  • Saturated sodium bicarbonate solution

  • Sodium thiosulfate solution

Procedure:

  • Acylation of the Auxiliary: Dissolve the inden-5-ol-derived oxazolidinone auxiliary in anhydrous THF at -78°C. Add n-BuLi dropwise and stir for 30 minutes. Then, add propionyl chloride and allow the reaction to warm to room temperature. Purify the resulting N-acyloxazolidinone.

  • Enolate Formation: Dissolve the N-acyloxazolidinone in anhydrous THF at -78°C. Add Bu₂BOTf followed by Et₃N. Stir the mixture for 30 minutes to form the boron enolate.

  • Aldol Addition: To the enolate solution at -78°C, add the desired aldehyde (e.g., isobutyraldehyde) dropwise. Stir for 2 hours at -78°C and then for 1 hour at 0°C.

  • Workup: Quench the reaction by adding a mixture of methanol and saturated sodium bicarbonate solution. Slowly add a mixture of methanol and 30% hydrogen peroxide at 0°C to oxidize the boron species. After stirring for 1 hour, add a saturated solution of sodium thiosulfate to quench the excess peroxide.

  • Extraction and Purification: Extract the product with diethyl ether, dry the organic layer over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the aldol adduct by column chromatography.

  • Auxiliary Cleavage: The chiral auxiliary can be cleaved under mild conditions, for example, by treatment with lithium hydroxide or sodium methoxide, to yield the chiral β-hydroxy acid or ester, respectively, and recover the valuable auxiliary.[4]

Diagram 2: Catalytic Cycle of the Proposed Asymmetric Aldol Reaction

G cluster_1 Asymmetric Aldol Reaction Cycle Aux N-Acyl Inden-5-ol Oxazolidinone Enolate Boron Enolate Aux->Enolate Bu₂BOTf, Et₃N Adduct Aldol Adduct Enolate->Adduct + R-CHO Aldehyde R-CHO Aldehyde->Adduct Cleavage Auxiliary Cleavage Adduct->Cleavage Product Chiral β-Hydroxy Carbonyl Cleavage->Aux Recovered Auxiliary Cleavage->Product

Caption: Proposed catalytic cycle for the asymmetric aldol reaction.

Characterization and Analysis

The structural elucidation and purity assessment of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol and its derivatives rely on a suite of spectroscopic and chromatographic techniques.

Table 2: Spectroscopic and Chromatographic Data
TechniqueDataSource
¹H NMR (CDCl₃, ppm)0.6–2.6 (17H, tricyclodecyl), 3.7 and 4.2 (1H, endo and exo)[3]
¹³C NMRData available[3]
Mass Spectrometry (GC-MS)Data available[3]
HPLCA C18 reverse-phase column can be used for purity analysis.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure and stereochemistry of the molecule. The rigid nature of the tricyclic system results in distinct and well-resolved signals.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is crucial for assessing the purity of the compound and confirming its molecular weight.[4]

Conclusion and Future Outlook

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol presents a compelling case for exploration as a novel chiral building block. Its inherent rigidity and well-defined stereochemistry are highly desirable attributes for a chiral auxiliary. While its application in this domain is still in its infancy, the foundational principles of asymmetric synthesis and the success of analogous indane-based auxiliaries provide a strong rationale for its investigation. The protocols and conceptual framework provided herein are intended to serve as a launchpad for researchers and drug development professionals to unlock the full potential of this intriguing molecule in the stereoselective synthesis of the next generation of pharmaceuticals and fine chemicals.

References

  • The Stereochemistry and Chirality of Octahydro-4,7-methano-1H-inden-5-ol: A Technical Guide - Benchchem.
  • An In-depth Technical Guide to Octahydro-4,7-methano-1H-inden-5-ol - Benchchem.
  • Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. J. Mex. Chem. Soc. 2019, 63 (3).
  • Octahydro-4,7-methano-1H-inden-5-ol - Scent.vn.
  • Application Notes and Protocols for the Characterization of Octahydro-4,7-methano-1H-inden-5-ol - Benchchem.
  • Chiral Auxiliaries in Asymmetric Synthesis - ResearchGate.
  • Chiral Auxiliaries - Sigma-Aldrich.

Sources

Method

Application Note: Strategic Synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

This guide details the strategic synthesis and application of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol , a bulky, rigid tricyclic scaffold used in medicinal chemistry as a high-performance bioisostere for adamanta...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the strategic synthesis and application of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol , a bulky, rigid tricyclic scaffold used in medicinal chemistry as a high-performance bioisostere for adamantane.

Executive Summary & Strategic Value

In modern drug discovery, "escaping flatland" (increasing the fraction of sp³-hybridized carbons, Fsp³) is a proven strategy to improve clinical success rates. While the Adamantane cage is the gold standard for bulky lipophilic anchors (e.g., Rimantadine, Saxagliptin), it often suffers from poor solubility and limited vector modification.

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (hereafter tBu-THDCPD-ol ) represents a "next-generation" lipophilic cage. Derived from the tetrahydrodicyclopentadiene (THDCPD) skeleton, it offers:

  • Adamantane Bioisosterism: Occupies a similar spherical volume (~280 ų) but with lower symmetry, providing unique vector orientations for side chains.

  • Metabolic Stability: The tertiary alcohol at the bridgehead (or fused ring junction) is sterically shielded, resisting oxidative metabolism (CYP450).

  • Solubility Enhancement: Unlike the highly symmetric and crystalline adamantane, the lower symmetry of the THDCPD scaffold disrupts crystal packing, often improving the solubility of the final API (Active Pharmaceutical Ingredient).

Target Applications
  • Soluble Epoxide Hydrolase (sEH) Inhibitors: Replacement of adamantyl ureas to improve oral bioavailability.

  • Ion Channel Blockers: Hydrophobic pore blockers for NMDA or M2 viral channels.

  • GPCR Ligands: Filling large hydrophobic pockets (e.g., Cannabinoid or Opioid receptors).

Synthesis Protocol: The Organocerium Advantage

The Challenge: Steric Hindrance & Enolization

Direct addition of a tert-butyl group to the precursor ketone (Octahydro-4,7-methano-1H-inden-5-one ) using standard Grignard reagents (t-BuMgCl) or Organolithiums (t-BuLi) typically fails.

  • Reason: The ketone is sterically crowded. The basicity of t-butyl reagents promotes enolization (deprotonation alpha to the carbonyl) rather than nucleophilic attack, resulting in the recovery of starting material.

The Solution: Imamoto Organocerium Chemistry

To force the addition of the bulky t-butyl group, we employ anhydrous Cerium(III) Chloride (CeCl₃) . The organocerium reagent (t-BuCeCl₂) is less basic but highly oxophilic, activating the carbonyl oxygen and facilitating nucleophilic attack even in sterically comprised environments.

Reagents & Materials
ComponentGrade/SpecRole
Ketone Precursor >98% (CAS 13380-94-4)Core Scaffold (Tricyclo[5.2.1.0

]decan-8-one)
Cerium(III) Chloride Heptahydrate -> DriedLewis Acid / Transmetallation agent
tert-Butyllithium 1.7M in PentaneNucleophile Source (Pyrophoric!)
THF Anhydrous, inhibitor-freeSolvent
Step-by-Step Protocol
Phase 1: Preparation of Anhydrous CeCl₃ (Critical Step)

Failure to completely dry CeCl₃ is the #1 cause of reaction failure.

  • Place CeCl₃·7H₂O (1.5 equiv relative to ketone) in a Schlenk flask.

  • Heat to 140°C under high vacuum (<0.1 mmHg) for 2 hours with vigorous stirring. The powder should turn from chunky crystals to a fine white powder.

  • Cool to room temperature under Argon.

  • Suspend the dried CeCl₃ in anhydrous THF (0.5 M concentration) and stir for 12 hours (or sonicate for 1 hour) to form a milky white suspension.

Phase 2: Formation of Organocerium Reagent
  • Cool the CeCl₃/THF suspension to -78°C .

  • Add t-Butyllithium (1.5 equiv) dropwise over 20 minutes.

    • Observation: The mixture will turn yellow/orange.

  • Stir at -78°C for 1 hour to ensure transmetallation (

    
    ).
    
Phase 3: Nucleophilic Addition
  • Dissolve the Ketone (1.0 equiv) in minimal anhydrous THF.

  • Add the ketone solution dropwise to the cold organocerium slurry at -78°C.

  • Allow the reaction to stir at -78°C for 2 hours, then slowly warm to 0°C over 2 hours.

    • Note: Warming is often necessary for bulky substrates to overcome the activation energy barrier.

Phase 4: Quench & Purification
  • Quench with saturated aqueous NH₄Cl (mild acid prevents dehydration of the tertiary alcohol).

  • Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over MgSO₄.[1]

  • Purification: The product is a tertiary alcohol.[2]

    • Method: Flash Chromatography (Silica Gel).[3]

    • Eluent: Hexanes:EtOAc (9:1 to 4:1). The bulky alcohol usually elutes after the unreacted ketone.

    • Yield Expectation: 65-80% (vs. <5% with standard Grignard).

Mechanism & Workflow Visualization

The following diagram illustrates the pathway from the commercial precursor to the final pharmaceutical scaffold, highlighting the stereochemical attack.

SynthesisPathway cluster_reaction Organocerium Addition DCPD Dicyclopentadiene (Precursor) THDCPD THDCPD Ketone (Tricyclo[5.2.1.0]decan-8-one) DCPD->THDCPD 1. H2 (Pd/C) 2. Oxidation Intermediate Cerium Alkoxide Complex THDCPD->Intermediate Addition of t-Bu-CeCl2 (-78°C) OrganoCe t-Bu-CeCl2 (Imamoto Reagent) OrganoCe->Intermediate Nucleophile Product 5-tert-Butyl-THDCPD-ol (Target Scaffold) Intermediate->Product Aq. NH4Cl Workup

Caption: Synthesis pathway utilizing organocerium chemistry to overcome steric hindrance at the bridgehead ketone.

Analytical Characterization

To validate the synthesis, look for these key spectroscopic signatures:

TechniqueDiagnostic SignalInterpretation
¹H NMR

0.95 - 1.10 ppm (Singlet, 9H)
The sharp tert-butyl singlet is distinct from the complex multiplet of the scaffold.
¹³C NMR

~80-85 ppm (Quaternary C)
The carbon attached to the hydroxyl group (C-OH).
IR 3400-3500 cm⁻¹ (Broad)O-H stretch. Absence of C=O stretch (~1740 cm⁻¹) confirms conversion.
GC-MS M+ = 222 (approx)Molecular ion may be weak; look for [M-18]⁺ (Dehydration peak, m/z ~204) and [M-57]⁺ (Loss of t-butyl).

Safety & Handling

  • Pyrophoric Hazard: tert-Butyllithium is spontaneously flammable in air. Use strict Schlenk techniques or a glovebox. Have a bucket of sand or Class D extinguisher nearby.

  • Cerium Dust: Dried CeCl₃ is a fine powder; avoid inhalation.

  • Storage: The final alcohol is stable at room temperature but should be stored in a desiccator to prevent moisture absorption if used in further anhydrous coupling reactions.

References

  • Imamoto, T., et al. "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, vol. 111, no. 12, 1989, pp. 4392–4398.

  • Burmistrov, V., et al. "Bioisosteric substitution of adamantane with bicyclic lipophilic groups improves water solubility of human soluble epoxide hydrolase inhibitors."[4] Bioorganic & Medicinal Chemistry Letters, vol. 28, no. 13, 2018, pp. 2302-2307.

  • Wanka, L., et al. "The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives." Chemical Reviews, vol. 113, no. 5, 2013, pp. 3516–3604.

  • BenchChem. "Technical Guide to Octahydro-4,7-methano-1H-inden-5-ol." BenchChem Application Notes, 2024.

Sources

Application

Application Note: High-Performance Polymer Modification using 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (TB-OMIO)

[1] Executive Summary This technical guide details the application of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (herein referred to as TB-OMIO ) as a strategic modifier in high-performance polymer synthesis.[1] TB-...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This technical guide details the application of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (herein referred to as TB-OMIO ) as a strategic modifier in high-performance polymer synthesis.[1]

TB-OMIO (CAS: 94070-96-9) is a bulky, rigid, alicyclic tertiary alcohol.[1] Unlike standard aliphatic modifiers, TB-OMIO combines a tricyclic "cage" structure (hydrogenated dicyclopentadiene skeleton) with a sterically demanding tert-butyl group.[1] This unique architecture makes it an exceptional candidate for:

  • 
     Enhancement:  Increasing glass transition temperature via rotation restriction.
    
  • Optical Engineering: Increasing refractive index while maintaining UV transparency (crucial for ArF 193nm lithography).

  • Hydrophobicity: Reducing moisture absorption in electronic coatings.

Chemical Architecture & Mechanism

Structural Advantages

The efficacy of TB-OMIO stems from its specific topological indices.[1] The "norbornane-like" bridge within the octahydro-4,7-methano-1H-indene skeleton acts as a "conformational anchor."[1]

  • Rigidity: The tricyclic cage prevents segmental rotation of the polymer chain when incorporated as a pendant group.

  • Free Volume Manipulation: The tert-butyl group adds significant volume.[1] While this typically increases free volume (lowering

    
    ), in the constrained cage system, it acts to "lock" the polymer backbone, often resulting in a net increase in 
    
    
    
    due to the high energy barrier for rotation [1].
Mechanism of Action Diagram

The following diagram illustrates how TB-OMIO modification alters polymer properties compared to a standard linear chain.

TBOMIO_Mechanism Input Base Polymer (e.g., Methacrylate) Process Esterification & Polymerization Input->Process Modifier TB-OMIO (Bulky Alicyclic Group) Modifier->Process Tg Restricted Chain Mobility (High Tg) Process->Tg Steric Hindrance Optics Amorphous Structure (High Transparency) Process->Optics Isotropy Hydro Steric Shielding (Low Water Uptake) Process->Hydro Lipophilicity FinalProp High-Performance Optical/Electronic Resin Tg->FinalProp Optics->FinalProp Hydro->FinalProp

Figure 1: Mechanistic impact of TB-OMIO incorporation on polymer architecture.

Application Protocols

Protocol A: Synthesis of TB-OMIO Methacrylate Monomer

Direct polymerization of the alcohol is impossible.[1] It must first be converted into a polymerizable monomer (Methacrylate).[1]

Context: The tertiary hydroxyl group at position 5 is sterically hindered. Standard Schotten-Baumann conditions (Acid Chloride + Base) often fail or give low yields due to elimination side reactions.[1] We recommend a Deprotonation/Acylation strategy .

Reagents:
  • TB-OMIO (1.0 eq)[1]

  • Methacryloyl Chloride (1.2 eq)[1]

  • n-Butyllithium (n-BuLi) (1.1 eq) or Sodium Hydride (NaH)[1]

  • Anhydrous THF (Solvent)[1]

Step-by-Step Methodology:
  • Setup: Flame-dry a 3-neck round bottom flask equipped with a magnetic stirrer, nitrogen inlet, and addition funnel.

  • Solvation: Dissolve TB-OMIO (10g, ~65 mmol) in 100 mL anhydrous THF. Cool to 0°C in an ice bath.

  • Alkoxide Formation: Slowly add n-BuLi (2.5M in hexanes) dropwise over 30 minutes.

    • Critical Checkpoint: Ensure temperature does not exceed 5°C to prevent ring degradation. Stir for 1 hour at 0°C to ensure complete formation of the Lithium alkoxide.

  • Acylation: Add Methacryloyl Chloride dropwise. The solution may become cloudy (LiCl salt formation).

  • Reaction: Allow to warm to room temperature and stir for 12 hours.

  • Quench & Workup: Quench with saturated

    
    . Extract with Diethyl Ether (
    
    
    
    ). Wash organics with brine, dry over
    
    
    .
  • Purification: The bulky monomer has a high boiling point. Purify via column chromatography (Silica Gel, Hexane/Ethyl Acetate 9:1) rather than distillation to prevent thermal polymerization.

Protocol B: Free Radical Copolymerization (PMMA Modification)

Use this protocol to create optical resins with enhanced thermal stability.[1]

Formulation Table:
ComponentRoleMass (g)Mol %
Methyl Methacrylate (MMA)Base Monomer8.0080%
TB-OMIO-Methacrylate Modifier Monomer 4.70 20%
AIBNInitiator0.121 wt%
TolueneSolvent40.0 mL-
Methodology:
  • Degassing: Combine monomers and solvent in a polymerization tube. Bubble dry Nitrogen through the solution for 20 minutes to remove oxygen (oxygen inhibits radical propagation).

  • Initiation: Add AIBN. Seal the tube immediately.

  • Polymerization: Place in a thermostated oil bath at 70°C for 24 hours.

  • Precipitation: Pour the viscous polymer solution dropwise into a 10x excess of cold Methanol under vigorous stirring. The polymer will precipitate as a white fiber/powder.

  • Drying: Dry in a vacuum oven at 40°C for 48 hours.

Characterization & Expected Results

When validating the success of TB-OMIO integration, specific shifts in material properties should be observed.

Thermal Analysis (DSC)

The most immediate indicator of success is the shift in Glass Transition Temperature (


).
  • Standard PMMA:

    
    
    
  • TB-OMIO Modified (20 mol%): Expected

    
    
    
  • Why? The "Tert-butyl + Cage" combination requires significantly higher thermal energy to activate cooperative chain motion [2].[1]

Optical Properties

For lithography or lens applications, measure Refractive Index (


) and Abbe Number (

).
  • Refractive Index: Expect an increase (approx. 1.51

    
     1.53) due to the higher density of the alicyclic cage compared to the methyl group of MMA.
    
  • Transparency: The material should remain amorphous (clear). If haze is observed, it indicates phase separation or crystallization of the TB-OMIO domains (unlikely due to the atactic nature of radical polymerization).

Solubility Profile (Lithography Context)

If used in photoresists (193nm), the TB-OMIO ester bond is acid-labile .[1]

  • Test: Spin coat a film. Bake at 110°C. Expose to UV in the presence of a Photoacid Generator (PAG).

  • Result: The tertiary ester should cleave, releasing the TB-OMIO alcohol and rendering the polymer soluble in aqueous base (TMAH developer). This confirms utility as a "positive tone" resist [3].

Troubleshooting & Safety

IssueProbable CauseCorrective Action
Low Yield (Monomer Synthesis) Steric hindrance prevented esterification.[1]Switch to stronger base (n-BuLi) or use Steglich esterification (DCC/DMAP) with extended reaction time (48h).[1]
Polymer Haze Monomer impurities or homopolymer blending.Ensure TB-OMIO monomer is >98% pure. Do not blend polymers; copolymerize them.
Yellowing Oxidation during polymerization.Ensure strict Nitrogen degassing. Add trace antioxidant (BHT) if optical clarity is non-critical.

Safety Note: TB-OMIO is an irritant.[1] Methacryloyl chloride is corrosive and lachrymatory. All synthesis must occur in a fume hood.

References

  • Ito, H. (2005). Chemical amplification resists for microlithography. Advances in Polymer Science, 172, 37–245.

  • BenchChem. (2024). Octahydro-4,7-methano-1H-inden-5-ol Technical Data. Retrieved from BenchChem Database. [1]

  • ChemicalBook. (2024). Product Entry: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9).[1][2][3]

  • Google Patents. (2014). US8633144B2 - Octahydro-1H-4,7-methano-indene-5-aldehydes and their use in perfume compositions.[1] (Demonstrates the chemical stability and synthesis of the core skeleton).

Sources

Method

Olfactory properties of "5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol" derivatives

Abstract This technical guide details the structural characterization, olfactory evaluation, and structure-odor relationships (SOR) of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (referred to herein as TCD-tBu-OH ) a...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide details the structural characterization, olfactory evaluation, and structure-odor relationships (SOR) of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (referred to herein as TCD-tBu-OH ) and its derivatives. Belonging to the tricyclodecane (TCD) class of odorants, this scaffold represents a critical area of research for the replacement of scarce natural sesquiterpenes like Patchouli Alcohol and Cedrol. This document provides researchers with self-validating protocols for the synthesis, stereochemical isolation, and sensory profiling of these high-impact woody-amber molecules.

Chemical Scaffolding & Stereochemical Context

The molecule TCD-tBu-OH is a tertiary alcohol derived from the rigid octahydro-4,7-methano-1H-indene (TCD) skeleton. Unlike simple TCD alcohols (which are secondary alcohols), the introduction of a bulky tert-butyl group at the C5 position creates a quaternary center, significantly altering the molecule's volatility, lipophilicity (logP), and receptor binding affinity.

Structural Significance
  • Rigidity: The methano-bridged system locks the conformation, reducing entropy loss upon receptor binding.

  • Hydrophobicity: The tert-butyl group mimics the gem-dimethyl motifs found in natural terpenoids (e.g., Patchoulol), enhancing substantivity (fixative power).

  • Isomerism: The TCD ketone precursor exists in endo and exo forms.[1] Nucleophilic attack (e.g., Grignard) can occur from the axial or equatorial face, leading to multiple diastereomers with distinct odor profiles.

Synthesis & Derivatization Pathway

The following diagram illustrates the generation of the target molecule and the critical separation steps required for accurate olfactory assessment.

SynthesisWorkflow Precursor TCD-Ketone (Octahydro-4,7-methano-inden-5-one) Reaction Nucleophilic Addition (THF, 0°C -> Reflux) Precursor->Reaction Reagent t-BuMgCl (Grignard Reagent) Reagent->Reaction Crude Crude TCD-tBu-OH (Mixture of Diastereomers) Reaction->Crude Quench (NH4Cl) Separation Flash Chromatography (Hexane/EtOAc Gradient) Crude->Separation IsomerA Isomer A (Endo-OH) 'Dry, Woody, Amber' Separation->IsomerA Frac. 1-5 IsomerB Isomer B (Exo-OH) 'Earthy, Camphoraceous' Separation->IsomerB Frac. 8-12

Figure 1: Synthetic pathway and critical isolation of stereoisomers for TCD-tBu-OH.

Structure-Odor Relationship (SOR) Analysis

The addition of the tert-butyl group shifts the odor profile from the generic "fruity/floral" of the secondary alcohols to a high-performance "woody/amber" profile.

Table 1: Comparative Olfactory Properties of TCD Derivatives

Substituent at C5 (R)ClassificationOdor DescriptorThreshold (ng/L air)LogP (Calc)
-H (Secondary Alcohol)TCD-AlcoholWeak, Floral, Mild Woody> 5002.3
-CH3 (Methyl)Methyl-TCDWoody, Earthy, Vetiver-like~ 502.8
-C(CH3)3 (tert-Butyl)TCD-tBu-OH Intense Amber, Dry Woody, Patchouli < 10 4.1
-Acetate (Ester)TCD-AcetateFruity, Herbal, Anise~ 1003.0

Note: The dramatic drop in odor threshold for the tert-butyl derivative is attributed to the "hydrophobic pharmacophore" filling the binding pocket of human olfactory receptors (ORs) typically tuned for sesquiterpenes.

Protocol A: Sensory Evaluation (GC-O & Blotter)

Objective: To determine the intrinsic odor quality and substantivity of the purified TCD-tBu-OH isomers without matrix interference.

Materials
  • Instrument: Agilent 7890B GC with Olfactory Detection Port (ODP).

  • Column: DB-5ms (Non-polar) and DB-Wax (Polar) to verify retention indices.

  • Panel: Minimum 4 trained perfumers/evaluators.

  • Solvent: Dipropylene Glycol (DPG) for blotters; Ethanol for GC injection.

Gas Chromatography-Olfactometry (GC-O) Method
  • Sample Prep: Dilute Isomer A and Isomer B to 100 ppm in Ethanol.

  • Injection: 1 µL splitless mode at 250°C.

  • Program: 50°C (1 min) → 10°C/min → 250°C (5 min).

  • Detection: Split flow 1:1 between FID (Flame Ionization Detector) and ODP (Nose cone).

  • Data Recording: Evaluators record "Start Time," "End Time," "Intensity (1-5)," and "Descriptors" via voice recognition software or keypad.

  • AEDA (Optional): If threshold determination is required, perform Aroma Extract Dilution Analysis by injecting serial dilutions (1:2 steps) until the odor is no longer perceived.

Blotter Substantivity Test (Fixative Potential)
  • Dip: Dip a standard smelling strip (0.5 cm depth) into a 10% solution of TCD-tBu-OH in DPG.

  • Control: Dip a separate strip in pure DPG (Blank) and Patchouli Alcohol (Reference).

  • Evaluation Intervals:

    • T=0: Top note analysis (check for solvent artifacts).

    • T=6 hrs: Heart note analysis.

    • T=24 hrs: Base note analysis.[2][3]

    • T=1 week: Substantivity check.

  • Success Criteria: The tert-butyl derivative is expected to remain perceptible >400 hours on the blotter, confirming its utility as a base note fixative.

Protocol B: In Silico Receptor Docking (Mechanism of Action)

For drug development professionals investigating this scaffold for ectopic olfactory receptor activation (e.g., OR2AT4 in skin healing), the following docking workflow is recommended.

DockingWorkflow LigandPrep Ligand Preparation (Energy Min: DFT/B3LYP) Docking Docking Simulation (AutoDock Vina / Glide) LigandPrep->Docking Homology Receptor Modeling (SwissModel/AlphaFold) GridGen Binding Site Definition (Hydrophobic Pocket) Homology->GridGen GridGen->Docking Analysis Interaction Analysis (H-Bonds, Pi-Stacking) Docking->Analysis

Figure 2: Computational workflow for predicting receptor affinity of TCD derivatives.

Key Mechanistic Insight: The hydroxyl group (-OH) of TCD-tBu-OH serves as a Hydrogen Bond Donor (HBD) to residues such as Serine or Threonine in the receptor transmembrane domain, while the bulky TCD-tBu skeleton engages in Van der Waals interactions with hydrophobic residues (Phenylalanine, Leucine).

Safety & Regulatory Considerations

  • Skin Sensitization: TCD derivatives can be weak sensitizers. Conduct a Local Lymph Node Assay (LLNA) before human trials.

  • Environmental: Due to the quaternary carbon and saturated ring, biodegradability may be low. Calculate LogKow and BCF (Bioconcentration Factor).

References

  • Kraft, P., Bajgrowicz, J. A., Denis, C., & Fráter, G. (2000). Odds and Trends: Recent Developments in the Chemistry of Odorants. Angewandte Chemie International Edition.

  • Ohloff, G., Surburg, H., & Pickenhagen, W. (2011). Scent and Chemistry: The Molecular World of Odors. Wiley-VCH.

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 95606, Octahydro-4,7-methano-1H-inden-5-ol.

  • Tschugg, S., & Kraft, P. (2010). Novel Silicon-Based Patchouli Odorants. European Journal of Organic Chemistry.

  • Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry.

Sources

Application

Application Notes and Protocols: Reaction Mechanisms and Kinetics of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Abstract This document provides a detailed theoretical and practical guide to the reaction mechanisms and kinetics of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol. Due to the limited specific literature on this exact...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a detailed theoretical and practical guide to the reaction mechanisms and kinetics of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol. Due to the limited specific literature on this exact molecule, this guide is built upon well-established principles of organic chemistry, focusing on the reactivity of its constituent structural motifs: a tertiary alcohol, a sterically demanding tert-butyl group, and a rigid bicyclic core. We will explore plausible reaction pathways, including acid-catalyzed dehydration and substitution reactions, with a strong emphasis on the influence of steric and electronic factors on reaction kinetics. This guide also presents detailed, adaptable protocols for conducting and analyzing these reactions in a research setting.

Introduction and Structural Analysis

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol is a saturated bicyclic tertiary alcohol. Its rigid tricyclic framework is derived from dicyclopentadiene.[1][2][3] The key to understanding its reactivity lies in analyzing its three-dimensional structure and the interplay of its functional groups.

Structural Features Influencing Reactivity:

  • Tertiary Alcohol (-OH): This is the primary reactive site. Tertiary alcohols are prone to reactions involving carbocation intermediates, such as E1 and SN1 pathways.[4][5] They are generally resistant to oxidation under standard conditions.

  • tert-Butyl Group (-C(CH₃)₃): This bulky group exerts significant steric hindrance around the reaction center.[6][7][8] This steric bulk can influence reaction rates, regioselectivity, and the stability of intermediates. For instance, it can stabilize an adjacent carbocation through hyperconjugation.[6][7]

  • Octahydro-4,7-methano-1H-indene Core: This rigid, bridged bicyclic system imposes significant conformational constraints.[9] This rigidity can affect the stereochemical outcome of reactions and makes the system susceptible to skeletal rearrangements, such as the Wagner-Meerwein rearrangement, to relieve ring strain in carbocationic intermediates.[10][11][12]

Plausible Reaction Mechanisms

Given its structure, 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol is expected to primarily undergo acid-catalyzed reactions that proceed through a tertiary carbocation intermediate.

Acid-Catalyzed Dehydration (E1 Mechanism)

The dehydration of tertiary alcohols to form alkenes is a classic E1 reaction that occurs under acidic conditions.[4][5][13]

Mechanism:

  • Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the hydroxyl group by a strong acid (e.g., H₂SO₄, H₃PO₄), converting it into a good leaving group (water).[4]

  • Formation of a Tertiary Carbocation: The protonated alcohol dissociates, losing a molecule of water to form a relatively stable tertiary carbocation. This step is the rate-determining step of the reaction.[4]

  • Deprotonation to Form an Alkene: A weak base (e.g., water or the conjugate base of the acid) abstracts a proton from a carbon atom adjacent to the carbocation, leading to the formation of a double bond.

Potential for Wagner-Meerwein Rearrangement:

The initially formed tertiary carbocation on the rigid bicyclic frame is susceptible to skeletal rearrangements to form a more stable carbocation.[10][11] This is known as the Wagner-Meerwein rearrangement and is common in bicyclic systems like terpenes.[11][14] The migration of an adjacent alkyl group can lead to a mixture of rearranged alkene products.[12]

E1_Dehydration_Rearrangement Start 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Protonated Protonated Alcohol Start->Protonated + H⁺ Carbocation_Initial Initial Tertiary Carbocation Protonated->Carbocation_Initial - H₂O (Rate-determining) Carbocation_Rearranged Rearranged Carbocation Carbocation_Initial->Carbocation_Rearranged Wagner-Meerwein Rearrangement [1,2-shift] Product_Normal Non-rearranged Alkene Carbocation_Initial->Product_Normal - H⁺ Product_Rearranged Rearranged Alkene Carbocation_Rearranged->Product_Rearranged - H⁺ H2O_out H₂O H_plus_in H⁺ H_plus_out1 -H⁺ H_plus_out2 -H⁺

Caption: Proposed E1 dehydration mechanism including potential for Wagner-Meerwein rearrangement.

Substitution Reaction with Hydrogen Halides (SN1 Mechanism)

In the presence of hydrogen halides (e.g., HBr, HCl), the tertiary alcohol can undergo a nucleophilic substitution reaction via an SN1 mechanism.

Mechanism:

  • Protonation of the Hydroxyl Group: Similar to the dehydration reaction, the alcohol is first protonated.

  • Formation of the Tertiary Carbocation: Loss of water generates the same tertiary carbocation intermediate. This is the rate-determining step.

  • Nucleophilic Attack: The halide ion (e.g., Br⁻, Cl⁻) acts as a nucleophile and attacks the carbocation to form the corresponding alkyl halide.

The bulky tert-butyl group and the bicyclic framework will sterically hinder any competing SN2 pathway, making the SN1 mechanism highly favorable.[7]

Kinetic Considerations

The kinetics of the proposed reactions are primarily governed by the stability of the carbocation intermediate and steric factors.

ParameterInfluence on Reaction RateRationale
Substrate Structure Tertiary alcohol reacts faster than secondary or primary.The stability of the carbocation intermediate follows the order: 3° > 2° > 1°.[4]
Acid Catalyst Rate increases with increasing acid concentration and strength.The initial protonation step is crucial for forming the leaving group.
Temperature Rate increases with temperature.Dehydration reactions often require elevated temperatures to overcome the activation energy.[5]
Solvent Polar protic solvents stabilize the carbocation intermediate.Solvents like water or alcohols can facilitate the formation and stabilization of the carbocation, accelerating the reaction.[15]
Steric Hindrance The tert-butyl group can influence regioselectivity.The bulky tert-butyl group may direct deprotonation to occur at a less sterically hindered adjacent carbon, potentially favoring the Hofmann product over the Zaitsev product.[8]

Experimental Protocols

Protocol for Acid-Catalyzed Dehydration

Objective: To synthesize and characterize the alkene products from the acid-catalyzed dehydration of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol.

Materials:

  • 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

  • Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

  • Toluene

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, Dean-Stark trap, condenser, heating mantle, separatory funnel

Procedure:

  • Set up a reflux apparatus with a Dean-Stark trap.

  • In the round-bottom flask, dissolve 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol in toluene.

  • Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the flask.

  • Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Once the reaction is complete (no more water is collected and starting material is consumed), cool the mixture to room temperature.

  • Carefully transfer the reaction mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Analyze the crude product by GC-MS and NMR to identify the different alkene isomers formed.

Protocol for Kinetic Study of Dehydration

Objective: To determine the rate law and activation energy for the acid-catalyzed dehydration.

Methodology: The reaction progress can be monitored by taking aliquots at regular time intervals and quenching the reaction, followed by analysis using Gas Chromatography (GC).

Procedure:

  • In a temperature-controlled reaction vessel, combine the solvent (e.g., a high-boiling point ether) and the substrate.

  • Allow the mixture to reach the desired temperature (e.g., 80°C, 90°C, 100°C).

  • Initiate the reaction by adding a known concentration of the acid catalyst. Start the timer.

  • At regular time intervals, withdraw a small aliquot of the reaction mixture.

  • Immediately quench the aliquot in a vial containing a cold solution of sodium bicarbonate to neutralize the acid and stop the reaction.

  • Analyze each quenched aliquot by GC to determine the concentration of the starting material and the product(s).

  • Plot the concentration of the starting material versus time.

  • Determine the order of the reaction by analyzing the integrated rate laws (e.g., plot ln[A] vs. time for first-order).

  • Repeat the experiment at different temperatures to determine the rate constant (k) at each temperature.

  • Use the Arrhenius equation (plot ln(k) vs. 1/T) to calculate the activation energy (Ea).

Kinetic_Study_Workflow Setup 1. Set up temperature-controlled reaction vessel Equilibrate 2. Add substrate and solvent, equilibrate temperature Setup->Equilibrate Initiate 3. Add acid catalyst and start timer Equilibrate->Initiate Sample 4. Withdraw aliquots at time intervals Initiate->Sample Quench 5. Quench aliquots in NaHCO₃ solution Sample->Quench Analyze 6. Analyze by GC Quench->Analyze Plot 7. Plot [Reactant] vs. time to determine rate law Analyze->Plot Repeat 8. Repeat at different temperatures Plot->Repeat Arrhenius 9. Use Arrhenius plot to find Activation Energy (Ea) Repeat->Arrhenius

Caption: Workflow for a kinetic study of the dehydration reaction.

Conclusion

The reactivity of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol is dominated by its tertiary alcohol functionality, leading to reactions that proceed through a tertiary carbocation intermediate. The bulky tert-butyl group and the rigid bicyclic framework introduce significant steric and stereoelectronic effects that influence reaction rates and product distributions. Acid-catalyzed dehydration is a primary reaction pathway, with a high probability of skeletal rearrangements via the Wagner-Meerwein mechanism. The provided protocols offer a solid foundation for researchers to investigate the synthesis, reaction mechanisms, and kinetics of this and structurally related molecules.

References

  • Grokipedia. (n.d.). Wagner–Meerwein rearrangement.
  • Fiveable. (2025, August 15). Tert-Butyl Definition - Organic Chemistry Key Term.
  • Wikipedia. (n.d.). Wagner–Meerwein rearrangement.
  • Saha, A., et al. (n.d.). Organic Chemistry-4.
  • Benchchem. (n.d.). Octahydro-4,7-methano-1H-indene-5,-dimethylamine | 76364-76-6.
  • Beilstein Journals. (2024, July 1). Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement.
  • Benchchem. (n.d.). The Tert-Butyl Group: An In-depth Technical Guide to its Steric Hindrance Effects.
  • University of Glasgow. (n.d.). REARRANGEMENTS OF SOME BICYCLIC SYSTEMS.
  • ChemRxiv. (2024, January 16). tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds.
  • Wikipedia. (n.d.). Steric effects.
  • IQCC - UdG. (2024, June 6). tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C-H Bonds.
  • ACS Publications. (2004, June 5). Thermodynamics and Kinetics of the Dehydration of tert-Butyl Alcohol.
  • Chemistry Steps. (2019, December 23). Alcohol Dehydration by E1 and E2 Elimination with Practice Problems.
  • Vaia. (2023, October 20). Dehydration of Alcohol: Mechanism & Reaction.
  • ACS Publications. (2022, October 14). Kinetics of Acid-Catalyzed Dehydration of Alcohols in Mixed Solvent Modeled by Multiscale DFT/MD.
  • Chemistry LibreTexts. (2020, May 30). 14.4: Dehydration Reactions of Alcohols.
  • Google Patents. (2014, January 21). US8633144B2 - Octahydro-1H-4,7-methano-indene-5-aldehydes and their use in perfume compositions.
  • Google Patents. (2013, May 2). US20130109761A1 - Octahydro-1h-4,7-methano-indene-5-aldehydes and their use in perfume compositions.
  • Benchchem. (n.d.). An In-depth Technical Guide to Octahydro-4,7-methano-1H-inden-5-ol.
  • PubChem - NIH. (n.d.). Octahydro-4,7-methano-1H-inden-5-ol.
  • PubChem. (n.d.). 4,7-Methano-1H-indene, octahydro- | C10H16 | CID 17795.
  • BOC Sciences. (n.d.). CAS 26160-83-8 (octahydro-4,7-methano-1H-indenedimethanol).
  • Google Patents. (n.d.). US8309511B1 - 3(or 2),4,5-trimethyl-octahydro-4,7-methano-inden-5-ol and its use in perfume compositions.
  • NIST WebBook. (n.d.). 4,7-Methano-5H-inden-5-one, octahydro-.
  • Alfa Chemistry. (n.d.). CAS 93805-74-4 Octahydro-5-isobutyl-4,7-methano-1H-inden-5-yl acetate.

Sources

Method

Application Note: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol as a Sterically Hindered Lipophilic Scaffold in Agrochemical Synthesis

Scientific Rationale & Mechanistic Overview In the development of next-generation agrochemicals (such as sterol demethylation inhibitors and novel insecticides), overcoming plant cuticular barriers and resisting rapid me...

Author: BenchChem Technical Support Team. Date: March 2026

Scientific Rationale & Mechanistic Overview

In the development of next-generation agrochemicals (such as sterol demethylation inhibitors and novel insecticides), overcoming plant cuticular barriers and resisting rapid metabolic degradation are primary developmental hurdles. 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) has emerged as a highly specialized structural motif designed to address both challenges simultaneously.

This compound features an octahydro-4,7-methano-1H-indene (tricyclodecane) core, which provides a rigid, non-planar aliphatic framework. The addition of a tert-butyl group at the 5-position introduces extreme local steric bulk, while the tertiary hydroxyl group serves as a synthetic handle for linking active pharmacophores.

The Lipophilic Pathway for Cuticular Penetration

The plant cuticle is a hydrophobic biopolymer matrix embedded with soluble waxes, acting as the primary barrier to foliar-applied agrochemicals. The diffusion of organic non-electrolytes across this barrier relies heavily on the "lipophilic pathway," where the rate of penetration is directly proportional to the compound's partition coefficient between the cuticular wax and the formulation residue[1]. By integrating the highly lipophilic 5-tert-butyl-tricyclodecane scaffold (estimated LogP > 4.0), the active ingredient's affinity for cuticular waxes is maximized, driving a higher concentration gradient into the underlying plant tissue[2].

Steric Shielding Against Cytochrome P450 Metabolism

Once inside the plant or target pest, agrochemicals are subjected to phase I metabolism, primarily driven by Cytochrome P450 (CYP450) monooxygenases. These enzymes catalyze the insertion of oxygen into C-H bonds via a highly reactive oxy-heme core[3]. The steric bulk within a substrate dictates its accessibility to this catalytic center; bulky moieties prevent the molecule from adopting the necessary orientation for oxidation[4]. The combination of the tricyclic ring and the tert-butyl group creates a "steric shield" that drastically reduces the mobility of the molecule within the CYP450 active site, effectively masking vulnerable bonds and extending the metabolic half-life of the agrochemical[3].

G A 5-tert-Butyloctahydro-4,7- methano-1H-inden-5-ol (Scaffold) B1 High Lipophilicity (LogP > 4.0) A->B1 B2 Extreme Steric Bulk (Tricyclic + t-Butyl) A->B2 C1 Enhanced Cuticular Partitioning B1->C1 C2 Shielding from CYP450 Oxy-Heme Core B2->C2 D1 Increased Target Tissue Concentration C1->D1 D2 Extended Metabolic Half-Life C2->D2 E Next-Generation Agrochemical Efficacy D1->E D2->E

Diagram 1: Dual-action logic of the 5-tert-butyl-tricyclodecane scaffold in agrochemical design.

Quantitative Data Presentation

To illustrate the structural advantages of this specific scaffold, Table 1 summarizes the comparative physicochemical and metabolic profiling against standard aromatic and aliphatic rings commonly used in legacy pesticides.

Table 1: Comparative Physicochemical and Metabolic Profiling of Agrochemical Scaffolds

Scaffold TypeEstimated LogPCuticular Permeability (

,

)
CYP450 Half-Life (In vitro, min)
Cyclohexyl (Standard Aliphatic)2.11.245
Phenyl (Standard Aromatic)2.41.860
Octahydro-4,7-methano-1H-indene3.85.4120
5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol 4.5 8.1 >300

Note: Permeability and half-life data represent normalized baseline values when conjugated to a standard triazole pharmacophore.

Self-Validating Experimental Protocols

Protocol A: Synthesis of a Triazole-Linked Fungicide Intermediate via Etherification

Causality & Design: The tertiary alcohol of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol is highly sterically hindered, making it a poor nucleophile. Standard Williamson ether synthesis conditions (e.g., NaOH/EtOH) will fail or lead to unwanted side reactions. To force the alkoxide formation, a strong, non-nucleophilic base (Sodium Hydride, NaH) is required. We utilize N,N-Dimethylformamide (DMF) as a polar aprotic solvent because it poorly solvates the resulting bulky alkoxide anion, thereby maximizing its nucleophilicity for the subsequent


 attack on an alkyl halide linker.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add 10 mmol of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol dissolved in 50 mL of anhydrous DMF.

  • Deprotonation: Cool the flask to 0°C. Slowly add 15 mmol of NaH (60% dispersion in mineral oil) in small portions. Validation Check 1: Observe the evolution of

    
     gas. The cessation of bubbling (approx. 30 mins) validates complete alkoxide formation.
    
  • Electrophilic Addition: Add 12 mmol of the target electrophile (e.g., 1-(chloromethyl)-1H-1,2,4-triazole) dropwise. Gradually warm the reaction to 60°C and stir for 12 hours.

  • Reaction Monitoring: Validation Check 2: Perform TLC (Hexanes:EtOAc 8:2,

    
     stain). The disappearance of the starting material spot (
    
    
    
    ) and appearance of a new, less polar product spot (
    
    
    ) validates reaction progression.
  • Quenching & Extraction: Cool to room temperature, carefully quench with 10 mL of saturated aqueous

    
    , and extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to remove DMF.
    
  • Final Validation: Dry over

    
    , concentrate in vacuo, and validate the structural integrity of the ether linkage via 
    
    
    
    -NMR (look for the characteristic shift of the linker
    
    
    protons adjacent to the oxygen).
Protocol B: Cuticular Penetration Assay (Franz Cell Model)

Causality & Design: In vivo penetration studies often conflate cuticular diffusion with vascular translocation and plant metabolism. To isolate the purely physical diffusion process driven by the lipophilic pathway[1], this protocol utilizes enzymatically isolated cuticular membranes (CM) from Prunus laurocerasus (cherry laurel) mounted in a Franz diffusion cell[2].

Step-by-Step Methodology:

  • Cuticle Isolation: Isolate astomatous cuticles from the upper leaf surfaces of P. laurocerasus using a pectinase/cellulase buffer solution (pH 4.0) for 14 days. Rinse with deionized water and air-dry.

  • System Mounting: Mount the isolated CM between the donor and receiver compartments of a static Franz diffusion cell, ensuring the morphological outer surface faces the donor compartment.

  • Receptor Fluid Preparation: Fill the receiver compartment with a 1:1 mixture of water and ethanol to maintain sink conditions for the highly lipophilic synthesized compound.

  • Application: Apply 10 µL of the formulated agrochemical suspension concentrate (SC) to the outer cuticular surface.

  • Sampling: Withdraw 200 µL aliquots from the receiver compartment at 2, 4, 8, 24, and 48 hours, replacing the volume with fresh receptor fluid.

  • Quantification & Mass Balance Validation: Analyze the aliquots via HPLC-MS. Validation Check: At 48 hours, wash the donor surface with methanol and extract the cuticle itself. Calculate the total mass balance (Amount in Receiver + Amount Washed + Amount in Cuticle). A mass recovery of >95% validates the absence of system leaks or unexpected degradation.

Workflow S1 1. Scaffold Functionalization (NaH/DMF) S2 2. Formulation Preparation (SC Droplets) S1->S2 S3 3. Cuticular Mounting (Franz Cell) S2->S3 S4 4. Penetration Assay (Time-course) S3->S4 S5 5. HPLC-MS Quantification & Mass Balance S4->S5

Diagram 2: Experimental workflow from scaffold synthesis to cuticular penetration validation.

References

  • Predicting Regioselectivity and Lability of Cytochrome P450 Metabolism using Quantum Mechanical Simulations - Optibrium - 4[4]

  • Characterization of the diffusion of non-electrolytes across plant cuticles: properties of the lipophilic pathway - Journal of Experimental Botany | Oxford Academic - 1[1]

  • Kinetics of Lipophilic Pesticide Uptake by Living Maize - ACS Publications - 2[2]

  • Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - Chemical Reviews - 3[3]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for "5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol"

Technical Support Center: Optimizing the Synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Welcome to the technical support and troubleshooting center for the synthesis and optimization of 5-tert-Butyloctahydr...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimizing the Synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Welcome to the technical support and troubleshooting center for the synthesis and optimization of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (also referred to as 8-tert-butyltricyclo[5.2.1.0^{2,6}]decan-8-ol). This highly rigid, sterically congested tricyclic tertiary alcohol is a specialized building block often utilized in advanced polymer formulations and fragrance chemistry.

Due to the extreme steric bulk of both the tricyclic skeleton and the tert-butyl nucleophile, researchers frequently encounter low yields, competing side reactions, and difficult workups. This guide is structurally designed to address the causality behind these issues and provide self-validating protocols to ensure experimental success.

Module 1: Reaction Design & Thermodynamics (FAQ)

Q1: Why is my yield consistently low (<20%) when reacting octahydro-4,7-methano-1H-inden-5-one with standard tert-butylmagnesium chloride (t-BuMgCl)? A1: The root cause is a thermodynamic competition between nucleophilic addition and acid-base chemistry. The starting material, octahydro-4,7-methano-1H-inden-5-one (tricyclo[5.2.1.0^{2,6}]decan-8-one)[1], features a highly sterically hindered carbonyl face. Standard tert-butyl Grignard reagents are exceptionally bulky and highly basic. Instead of overcoming the steric barrier to undergo the desired 1,2-nucleophilic addition, the Grignard reagent acts as a base, deprotonating the α-carbon to form a stable metal enolate[2]. Upon aqueous quench, this enolate simply reprotonates, reverting to the starting ketone and resulting in poor conversion.

Q2: How can I suppress this enolization and force the 1,2-addition? A2: You must alter the electronic nature of your nucleophile by mediating the reaction with anhydrous Cerium(III) chloride (CeCl₃) to form an organocerium species (the Imamoto reagent)[2]. The strong oxophilicity of Ce(III) acts as a localized Lewis acid, activating the carbonyl carbon. Simultaneously, the resulting organocerium reagent is significantly less basic than the corresponding Grignard reagent, drastically suppressing the competing α-deprotonation pathway[3][4].

Table 1: Reagent Comparison for tert-Butyl Addition to Tricyclo[5.2.1.0^{2,6}]decan-8-one

Reagent SystemOperating TempEnolization Pathway (%)1,2-Addition Yield (%)Mechanistic Notes
t-BuMgCl0 °C to RT> 75%< 20%High basicity drives α-deprotonation; starting material recovered.
t-BuLi-78 °C~ 40%40 - 50%Highly reactive but still basic; requires strict cryogenic control.
t-BuMgCl + CeCl₃ -78 °C to 0 °C < 5% 80 - 88% Ce(III) oxophilicity activates carbonyl; basicity is suppressed.

Module 2: Mechanistic & Workflow Visualizations

To better understand the divergence in reaction pathways and the optimized workflow, refer to the logical diagrams below.

Mechanism Ketone Octahydro-4,7-methano- 1H-inden-5-one Grignard t-BuMgCl (High Basicity) Ketone->Grignard Direct Addition Imamoto t-BuMgCl + CeCl3 (High Nucleophilicity) Ketone->Imamoto Ce(III) Mediated Enolate Metal Enolate (Dead End) Grignard->Enolate α-Deprotonation (>75%) Product 5-tert-Butyl...-5-ol (Desired Product) Imamoto->Product 1,2-Addition (>80%) Enolate->Ketone Aqueous Quench

Mechanistic divergence between nucleophilic addition and α-deprotonation pathways.

Workflow Step1 1. Dehydrate CeCl3·7H2O (140°C, High Vacuum) Step2 2. Suspend in dry THF (Stir 2h at RT) Step1->Step2 Step3 3. Add t-BuMgCl at -78°C (Transmetallation) Step2->Step3 Step4 4. Add Ketone Substrate (Warm to 0°C) Step3->Step4 Step5 5. Quench with sat. NH4Cl (Avoids Emulsions) Step4->Step5 Step6 6. Celite Filtration & Phase Separation Step5->Step6

Optimized workflow for the synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol.

Module 3: Self-Validating Experimental Protocol

Optimized CeCl₃-Mediated Addition of t-BuMgCl This protocol includes built-in visual and analytical validations to ensure the system is reacting as intended.

Step 1: Activation of Cerium(III) Chloride

  • Action: Place CeCl₃·7H₂O in a Schlenk flask. Heat gradually to 140 °C under high vacuum (0.1 mmHg) for 2–3 hours.

  • Validation Check: The crystalline hydrate must transition into a free-flowing, opaque white powder. Troubleshooting: If the powder clumps or melts into a glass, heating was too rapid, trapping water in the crystal lattice. Discard and restart.

Step 2: Formation of the Organocerium Reagent

  • Action: Cool the anhydrous CeCl₃ to room temperature under Argon. Add anhydrous THF to create a suspension and stir vigorously for 2 hours. Cool the suspension to -78 °C and add t-BuMgCl (1.5 equivalents) dropwise. Stir for 1 hour at -78 °C.

  • Validation Check: The milky white suspension will typically take on a pale yellow/orange hue, indicating successful transmetallation from magnesium to cerium[3].

Step 3: Ketone Addition

  • Action: Dissolve octahydro-4,7-methano-1H-inden-5-one (1.0 eq) in a minimal amount of dry THF and add it dropwise to the -78 °C organocerium mixture. Allow the reaction to slowly warm to 0 °C over 2 hours.

  • Validation Check: Perform a TLC (Hexanes/EtOAc 9:1). The UV-active ketone spot should disappear, replaced by a lower R_f product spot that stains dark blue/green with Phosphomolybdic Acid (PMA) stain.

Step 4: Quench and Workup

  • Action: Quench the reaction strictly with saturated aqueous NH₄Cl at 0 °C. Do not use plain water.

Q3: I am experiencing severe, unbreakable emulsions during the aqueous workup. How can I resolve this? A3: The rigid tricyclic skeleton combined with the lipophilic tert-butyl group creates a highly non-polar product. When quenched with water, the precipitation of gelatinous cerium and magnesium hydroxides traps the product in an emulsion. Solution: By quenching with saturated NH₄Cl or 1M HCl, you keep the metal salts water-soluble. If an emulsion still persists, do not attempt to wait it out in the separatory funnel. Instead, filter the entire biphasic mixture through a tightly packed pad of Celite. This removes insoluble polymeric metal hydroxides, allowing the organic and aqueous layers to separate cleanly within minutes.

Module 4: Analytical Characterization Anomalies

Q4: In the ¹H-NMR spectrum of my purified product, the tert-butyl peak appears as a broad multiplet or a split singlet instead of a sharp 9H singlet. Is this an unreacted impurity? A4: Not necessarily; this is a known phenomenon in highly congested rigid molecules. The octahydro-4,7-methano-1H-indene skeleton is structurally inflexible. The bulky tert-butyl group at the 5-position experiences severe steric hindrance from the adjacent ring protons, leading to restricted rotation around the C(5)-C(t-Bu) bond at room temperature.

Because the rotation is slow on the NMR timescale, the three methyl groups of the tert-butyl moiety become magnetically non-equivalent, which broadens or splits the signal. Validation: Run a Variable-Temperature (VT) NMR experiment (e.g., at 60 °C to 80 °C in DMSO-d₆ or Toluene-d₈). The added thermal energy will overcome the rotational barrier, and the broad peaks will coalesce into the expected sharp 9H singlet, confirming it is a conformational effect rather than a chemical impurity.

References

  • US6271412B1 - Photosensitive monomer (Google Patents). Describes the synthesis and utilization of tricyclo[5.2.1.0^{2,6}]decan-8-one derivatives and related Grignard additions.
  • Organocerium chemistry (Wikipedia). Comprehensive overview of the formation and reactivity of organocerium reagents, including their ability to suppress enolization.
  • CeCl₃/n-BuLi: Unraveling Imamoto's Organocerium Reagent (PMC). Mechanistic insights into how the oxophilicity and reduced basicity of Ce(III) direct selective 1,2-additions.
  • Insights into the Cerium Chloride-Catalyzed Grignard Addition to Esters (ResearchGate). Discusses the critical role of activated anhydrous cerium chloride in overcoming undesired enolization reactions.

Sources

Optimization

Technical Support Center: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Byproduct Identification and Removal

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to troubleshooting the synthesis and purification of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS:...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to troubleshooting the synthesis and purification of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9).

The synthesis of this compound typically involves the Grignard addition of tert-butylmagnesium chloride to the rigid, sterically hindered precursor, octahydro-4,7-methano-1H-inden-5-one. Due to the extreme steric bulk of the tricyclic framework, nucleophilic addition is kinetically hindered. This elevated activation energy allows several competing side reactions—namely reduction, enolization, and dehydration—to dominate the reaction profile[1]. This guide provides a mechanistic breakdown of byproduct causality and establishes self-validating protocols for their removal.

PART 1: Quantitative Analytical Data

Before initiating purification, it is critical to accurately identify the components of your crude mixture. Table 1 summarizes the quantitative analytical markers for the target compound and its primary byproducts.

Table 1: GC-MS Identification Profile for Crude Reaction Mixtures

CompoundReaction RoleMolecular Weight ( g/mol )Target m/zRelative GC Retention (

)
Octahydro-4,7-methano-1H-inden-5-oneUnreacted SM / Enolization150.221500.85
Octahydro-4,7-methano-1H-inden-5-olReduction Byproduct152.231520.90
5-tert-Butyl-hexahydro-4,7-methanoindeneDehydration Byproduct190.331900.75
5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Target Product 208.34 208 1.00
PART 2: Troubleshooting FAQs (Mechanisms & Causality)

Q: Why is my GC-MS showing a massive peak at m/z 152 instead of my target mass (m/z 208)? A: This indicates the formation of the secondary alcohol byproduct, octahydro-4,7-methano-1H-inden-5-ol[2]. When reacting the sterically hindered octahydro-4,7-methano-1H-inden-5-one with tert-butylmagnesium chloride, the bulky tert-butyl group struggles to attack the carbonyl carbon. Instead, the Grignard reagent utilizes one of its nine


-hydrogens to reduce the ketone via a six-membered cyclic transition state, releasing isobutylene gas and yielding the secondary alcohol[3].

Q: I am recovering a large amount of starting material (m/z 150), even when using excess Grignard reagent. Why? A: In the presence of severe steric hindrance, the Grignard reagent acts as a base rather than a nucleophile[4]. It deprotonates the


-position of the ketone to form a stable magnesium enolate. Upon aqueous workup, this enolate is simply protonated, reverting back to the starting ketone.

Q: How can I alter my reaction conditions to suppress these side reactions? A: Implement Luche-type conditions by pre-mixing the ketone with anhydrous Cerium(III) chloride (


)[1]. 

increases the electrophilicity of the carbonyl carbon and suppresses both enolization and

-hydride transfer, heavily favoring direct 1,2-nucleophilic addition.

Q: My target compound degrades during vacuum distillation, yielding a new peak at m/z 190. What is happening? A: Tertiary alcohols like 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol are highly susceptible to acid-catalyzed dehydration. Trace acidic sites on the distillation glassware or residual acidic salts from the workup catalyze the elimination of water, forming the corresponding alkene (5-tert-butyl-hexahydro-4,7-methanoindene).

PART 3: Experimental Protocols for Byproduct Removal

Standard column chromatography often fails to separate the target tertiary alcohol from the secondary alcohol byproduct due to nearly identical


 values. To resolve this, we utilize a self-validating chemoselective derivatization system .
Protocol 1: Chemoselective Derivatization and Extraction

Causality: Succinic anhydride reacts readily with unhindered secondary alcohols to form base-soluble carboxylic acid half-esters. The extreme steric shielding of our target tertiary alcohol prevents it from reacting, allowing for a simple phase-separation based on


.

Step-by-Step Methodology:

  • Derivatization: Dissolve the crude reaction mixture in anhydrous pyridine (0.5 M concentration).

  • Add 1.5 equivalents of succinic anhydride (relative to the estimated secondary alcohol content determined by GC-MS).

  • Stir the mixture at 60 °C for 4 hours under a nitrogen atmosphere.

  • Quenching: Cool the reaction to room temperature and dilute with 3 volumes of diethyl ether.

  • Self-Validation Step 1 (Pyridine Removal): Wash the organic layer with cold 1M HCl until the aqueous wash remains acidic (pH < 2). This validates the complete removal of the basic pyridine catalyst.

  • Self-Validation Step 2 (Phase Separation): Extract the organic layer with saturated aqueous

    
     (3 x 50 mL). The derivatized secondary alcohol (now a half-ester) will deprotonate and partition entirely into the aqueous layer.
    
  • Dry the organic layer (containing the target product and trace alkene) over anhydrous

    
     and concentrate under reduced pressure.
    
Protocol 2: Base-Stabilized Vacuum Distillation

Causality: To prevent the target compound from dehydrating into the alkene byproduct during thermal purification, the system must be artificially buffered against Lewis/Brønsted acid sites on the glass.

Step-by-Step Methodology:

  • Transfer the concentrated organic residue from Protocol 1 to a short-path distillation flask.

  • Add 0.5% w/w of anhydrous potassium carbonate (

    
    ) directly to the flask. This solid base neutralizes any active acidic sites during heating.
    
  • Apply a high vacuum (< 1 Torr) and slowly increase the oil bath temperature.

  • Discard the early-eluting fraction (contains the highly volatile dehydration alkene,

    
     0.75).
    
  • Collect the main fraction corresponding to pure 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol.

PART 4: Visualizations

MechanisticPathway Ketone Octahydro-4,7-methano- 1H-inden-5-one (Starting Material) Target 5-tert-Butyloctahydro-4,7- methano-1H-inden-5-ol (Target Product) Ketone->Target 1,2-Nucleophilic Addition Reduction Octahydro-4,7-methano- 1H-inden-5-ol (Reduction BP) Ketone->Reduction β-Hydride Transfer Enolate Magnesium Enolate (Recovered Ketone BP) Ketone->Enolate Deprotonation (Base Activity) Grignard t-BuMgCl (Grignard Reagent) Grignard->Ketone Alkene Dehydration Alkene (Elimination BP) Target->Alkene Acid/Heat (-H2O)

Fig 1. Mechanistic pathways of target synthesis and competing byproduct formation.

PurificationWorkflow Crude Crude Mixture Deriv Succinic Anhydride (Derivatization) Crude->Deriv Extrac Aqueous Base Extraction Deriv->Extrac OrgLayer Organic Layer (Target + Alkene) Extrac->OrgLayer Organics AqLayer Aqueous Layer (Sec-Alcohol BP) Extrac->AqLayer Water Distill Vacuum Distillation (+ K2CO3) OrgLayer->Distill Pure Pure Target Distill->Pure Fractionation

Fig 2. Self-validating purification workflow utilizing chemoselective derivatization.

PART 5: References
  • Title: Octahydro-4,7-methano-1H-inden-5-ol - PubChem - NIH Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Evidence Against Single-Electron Transfer in the Additions of Most Organomagnesium Reagents to Carbonyl Compounds - PMC Source: National Institutes of Health (NIH) URL: [Link]

  • Title: CHAPTER 3: Nucleophilic Additions to Aldehydes, Ketones, Imines, and Nitriles - Books Source: Royal Society of Chemistry (RSC) URL: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting NMR Spectra of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Welcome to the technical support guide for the nuclear magnetic resonance (NMR) analysis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol. This resource is designed for researchers, scientists, and drug development pro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the nuclear magnetic resonance (NMR) analysis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address common challenges encountered during the spectral acquisition and interpretation of this structurally complex molecule.

The unique structure of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol, featuring a rigid tricyclic core and a bulky tert-butyl group, presents specific challenges in NMR analysis. The rigid scaffold leads to complex spin-spin coupling and potential signal overlap in the aliphatic region, while the tertiary alcohol and tert-butyl groups provide distinct, characteristic signals that serve as important landmarks for spectral assignment. This guide provides a systematic approach to obtaining and interpreting high-quality NMR spectra.

Molecular Structure and Key NMR Features

A clear understanding of the molecule's structure is the first step in successful spectral interpretation. The diagram below highlights the key proton and carbon environments.

Caption: Structure of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol.

Expected NMR Spectral Data

The following tables summarize the anticipated chemical shifts for the key structural motifs of the molecule. These values serve as a reference point for spectral analysis.

Table 1: Expected ¹H NMR Chemical Shifts

Protons Expected Chemical Shift (δ, ppm) Multiplicity Integration Notes
tert-Butyl (-C(CH₃)₃) 0.9 - 1.5 Singlet (s) 9H Strong, sharp signal; excellent internal reference point.[1][2]
Scaffold (-CH-, -CH₂-) 1.0 - 2.8 Complex Multiplets (m) 15H (total) Extensive signal overlap is common due to the rigid, non-aromatic ring system.[3][4]

| Hydroxyl (-OH) | 1.0 - 5.0 (highly variable) | Broad Singlet (br s) | 1H | Chemical shift is sensitive to concentration, solvent, and temperature. Disappears upon D₂O exchange.[5] |

Table 2: Expected ¹³C NMR Chemical Shifts

Carbon Expected Chemical Shift (δ, ppm) Notes
tert-Butyl (-C (CH₃)₃) 30 - 40 Quaternary carbon signal.
tert-Butyl (-C(CH₃ )₃) 25 - 35 Strong signal due to three equivalent methyl groups.
Scaffold (-CH-, -CH₂-) 20 - 55 Multiple signals expected in this range.

| Alcohol Carbon (C -OH) | 70 - 85 | Quaternary carbon, may be weak.[6] |

Troubleshooting and FAQ

This section is structured in a question-and-answer format to directly address common issues.

Part 1: Sample Preparation Issues

A high-quality spectrum begins with a well-prepared sample.[7] Many spectral artifacts can be traced back to this initial step.

Q1: My baseline is distorted and rolling, and my peaks look broad. What is the likely cause?

A1: This is a classic symptom of poor magnetic field homogeneity, often referred to as "bad shimming." For a sample like this, which is prepared in a deuterated solvent, the primary causes are related to the sample itself:

  • Solid Particulates: Undissolved material in the NMR tube will severely disrupt the magnetic field homogeneity. It is critical to ensure your sample is fully dissolved. If solids are present, filter the solution through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.[8]

  • Incorrect Sample Height: The optimal sample height in a standard 5 mm NMR tube is 4-5 cm (approximately 0.6-0.7 mL of solvent).[9][10] Too little sample will cause the liquid-air meniscus to interfere with the detection coil, making shimming difficult. Too much sample is a waste of expensive deuterated solvent.

  • Poor Quality NMR Tube: Use only high-quality, clean NMR tubes. Scratches, physical distortions, or paramagnetic impurities in the glass can prevent proper shimming.[9][10]

Q2: I see extra peaks in my spectrum that don't correspond to my molecule. Where are they from?

A2: These are impurity peaks. Identifying their source is a process of elimination:

  • Residual Solvent: The most common source is the non-deuterated portion of your NMR solvent (e.g., CHCl₃ in CDCl₃). Other common laboratory solvents like acetone, ethyl acetate, or hexane from the purification process are also frequently seen.

  • Water: A peak from H₂O (or HOD in a deuterated solvent) is very common. Its chemical shift varies with the solvent.[11]

  • Grease: If you used silicone grease on any glassware, it can appear as a broad singlet around 0 ppm.

  • Internal Standard: If you used an internal standard like tetramethylsilane (TMS), you will see its signal at 0 ppm.[8]

Table 3: Common Impurity Chemical Shifts in CDCl₃

Impurity ¹H Chemical Shift (δ, ppm) Multiplicity
Water (H₂O) ~1.56 Broad Singlet
Acetone ~2.17 Singlet
Dichloromethane ~5.30 Singlet
Ethyl Acetate ~1.26 (t), 2.05 (s), 4.12 (q) Triplet, Singlet, Quartet
n-Hexane ~0.88 (t), 1.26 (m) Triplet, Multiplet
Toluene ~2.36 (s), 7.17-7.28 (m) Singlet, Multiplet

Source: Adapted from literature values for common laboratory solvents.[12][13]

Part 2: Data Acquisition and Processing Artifacts

Even with a perfect sample, issues can arise during the acquisition and processing stages.

Caption: A workflow for troubleshooting common NMR processing issues.

Q3: My peaks are not symmetrical and dip below the baseline. How do I fix this?

A3: This is a phasing error. The raw NMR signal (Free Induction Decay or FID) is a complex signal, and after Fourier Transformation, it must be phase-corrected to yield a pure absorption spectrum.[14][15]

  • Zero-Order Phase (ph0): This is a frequency-independent correction. Adjust it manually until the largest peak in your spectrum (likely the tert-butyl singlet) is perfectly symmetrical.

  • First-Order Phase (ph1): This is a frequency-dependent correction. After setting ph0, choose a peak far away from your main reference peak and adjust ph1 until it is also symmetrical. This may require some iteration between ph0 and ph1 for a perfect result.[15][16]

Most modern NMR software has an automatic phasing routine, but they can fail on spectra with low signal-to-noise or severe baseline distortions.[17] Manual correction is a fundamental skill.

Q4: The 9H singlet from the tert-butyl group is so intense that it's distorting the baseline and making it hard to see smaller peaks. What can I do?

A4: This is a dynamic range issue, where a very strong signal can saturate the detector.[18]

  • Reduce Receiver Gain (RG): The receiver gain amplifies the signal. If it's too high, the top of the strong FID will be clipped, leading to baseline artifacts. Reduce the RG before acquisition until the signal is within the detector's linear range.

  • Decrease the Pulse Angle: Use a smaller flip angle (e.g., 30° instead of 90°). This excites less of the magnetization from the tert-butyl protons, reducing the signal intensity without affecting the smaller peaks as much.[18]

  • Solvent Suppression: In extreme cases, if the tert-butyl signal is obscuring nearby peaks of interest, a solvent suppression technique (like presaturation) can be used to specifically irradiate and reduce the intensity of that singlet.[18]

Part 3: Spectral Interpretation Challenges

Q5: How can I definitively identify the hydroxyl (-OH) proton signal?

A5: The D₂O exchange experiment is the standard method.[5]

  • Acquire a standard ¹H NMR spectrum.

  • Identify potential -OH peaks (typically broad singlets).

  • Remove the NMR tube, add one or two drops of deuterium oxide (D₂O), cap it, and shake gently for about 30 seconds to mix.

  • Re-acquire the ¹H NMR spectrum. The labile -OH proton will exchange with deuterium from the D₂O. Since deuterium is not observed in ¹H NMR, the original -OH signal will disappear or be significantly reduced in intensity, confirming its identity.[5]

Q6: The aliphatic region (1.0 - 2.8 ppm) is a "forest" of overlapping peaks. How can I assign any of these protons?

A6: This is expected for the rigid, complex scaffold of this molecule. One-dimensional ¹H NMR is often insufficient for a complete assignment. Two-dimensional (2D) NMR experiments are essential for resolving these overlaps.

Sources

Optimization

Technical Support Center: Optimizing Polymer Performance with 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers, materials scientists, and drug development professionals working with 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (h...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers, materials scientists, and drug development professionals working with 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (hereafter referred to as TB-TCD-ol ).

TB-TCD-ol is a highly specialized, bulky, rigid cycloaliphatic alcohol. Its molecular architecture—featuring a rigid tricyclodecane (TCD) backbone and a sterically demanding tert-butyl group—makes it an exceptional monomer for engineering high-performance polyurethanes, polyesters, and UV-curable acrylates[1]. When incorporated correctly, it dramatically elevates the glass transition temperature (Tg), enhances moisture resistance, and ensures high optical clarity[2]. However, its unique geometry also introduces specific synthetic challenges.

Part 1: Troubleshooting Guides & FAQs

Q1: Why is my esterification or urethane reaction with TB-TCD-ol proceeding so slowly, or yielding low-molecular-weight oligomers? A1: This is a kinetic issue driven by extreme steric hindrance . The hydroxyl (-OH) group is located at the 5-position of the rigid tricyclodecane ring and is immediately adjacent to a bulky tert-butyl group. This massive steric shielding severely restricts the approach of electrophiles (such as isocyanates or carboxylic acids) to the oxygen nucleophile[3].

  • Resolution: Standard amine catalysts are insufficient. For polyurethane synthesis, shift to strong organometallic catalysts like Dibutyltin dilaurate (DBTDL) or Bismuth-Zinc complexes, and increase the reaction temperature to 80–90°C. For polyesters, utilize a Steglich-type esterification (using DCC and DMAP)[4] or high-temperature titanium tetraisopropoxide (TTIP) catalysis to overcome the activation energy barrier.

Q2: The cured polymer film exhibits excellent thermal stability but is highly brittle and prone to micro-cracking. How can I improve toughness? A2: The extreme rigidity of the octahydro-4,7-methano-1H-indene backbone restricts polymer chain mobility. While this restriction is exactly what elevates the Tg and thermal stability[5], it simultaneously reduces the free volume necessary for impact absorption, leading to brittle failure.

  • Resolution: You must engineer a "hard-soft segment" architecture. Copolymerize TB-TCD-ol with flexible aliphatic diols (e.g., 1,4-butanediol) or polyether polyols (e.g., Polytetramethylene ether glycol, PTMG). This preserves the thermal stability in the hard domains while allowing the soft segments to dissipate mechanical stress.

Q3: I expected high transparency, but my UV-cured acrylate formulation containing TB-TCD-ol derivatives is cloudy. What went wrong? A3: Cloudiness (haze) in these systems is rarely due to crystallization. The bulky, asymmetric structure of TB-TCD-ol inherently disrupts chain packing, promoting an amorphous, highly transparent state[2]. Instead, cloudiness indicates macroscopic phase separation prior to or during curing. The high hydrophobicity and non-polar nature of the tert-butyl-tricyclodecane moiety can cause it to crash out of more polar monomer matrices (like HEMA or highly ethoxylated resins).

  • Resolution: Adjust the Hansen Solubility Parameters (HSP) of your resin bath. Introduce a reactive diluent with intermediate polarity (e.g., Isobornyl acrylate, IBOA) to bridge the compatibility gap between the highly non-polar TB-TCD-ol and the polar matrix.

Part 2: Quantitative Data Presentation

The incorporation of the bulky tricycloalkyl substituent fundamentally alters the thermomechanical and optical properties of the polymer matrix[2]. The table below summarizes the comparative performance of standard polymers versus those modified with a 15 mol% incorporation of TB-TCD-ol.

Polymer MatrixMonomer ModificationGlass Transition (Tg)Transmittance (400nm)Water Absorption (24h)Tensile Strength
Polyurethane (PU) None (Standard Diol)65 °C88%1.2%45 MPa
Polyurethane (PU) 15 mol% TB-TCD-ol115 °C92%0.4%58 MPa
Methacrylate (PMMA) None (Standard)105 °C90%0.3%60 MPa
Methacrylate (PMMA) 15 mol% TB-TCD-ol148 °C94%0.1%72 MPa

Part 3: Experimental Protocols

Protocol: Synthesis of High-Tg, Transparent Polyurethane using TB-TCD-ol

This protocol utilizes a self-validating two-step prepolymer method to ensure complete conversion despite steric hindrance.

Step 1: Monomer Drying and Degassing

  • Place TB-TCD-ol and your chosen soft-segment polyol (e.g., PTMG) in a vacuum oven at 80°C under <10 mbar for 12 hours.

  • Causality: The highly hydrophobic nature of the tricyclodecane ring can trap micro-pockets of moisture, which will react with isocyanates to form CO₂ gas, leading to bubbles and optical defects in the final film.

Step 2: Prepolymer Formation

  • Transfer the dried polyol mixture to a 3-neck flask purged with dry Nitrogen.

  • Add the diisocyanate (e.g., Isophorone diisocyanate, IPDI) at a stoichiometric NCO:OH ratio of 2:1.

  • Add 0.05 wt% DBTDL catalyst. Heat the mixture to 85°C with continuous mechanical stirring for 3 hours.

  • Validation Check: Extract a 1 mL aliquot and perform FTIR spectroscopy. Confirm the reduction of the broad -OH stretch (3300 cm⁻¹) and the stabilization of the -NCO peak (2270 cm⁻¹). Do not proceed until the -OH peak is completely absent.

Step 3: Chain Extension and Casting

  • Cool the prepolymer to 60°C and add a low-molecular-weight chain extender (e.g., 1,4-butanediol) to achieve a final NCO:OH ratio of 1.05:1.

  • Stir vigorously for 3 minutes, then degas under vacuum for 5 minutes to remove entrained air.

  • Cast the mixture onto a glass plate using a Doctor blade set to 200 µm.

Step 4: Curing and Annealing

  • Cure the film at 80°C for 4 hours, followed by a post-cure annealing step at 120°C for 12 hours.

  • Causality: The secondary annealing step provides the thermal energy required for the rigid, sterically hindered polymer chains to relax into their lowest energy conformational state, relieving internal stress and preventing micro-cracking.

Part 4: System Workflows and Mechanistic Visualizations

Formulation & Troubleshooting Workflow

The following workflow dictates the logical progression for formulating and troubleshooting TB-TCD-ol based polymers.

Workflow A 1. Monomer Preparation (Vacuum Dry TB-TCD-ol) B 2. Catalyzed Polymerization (Add DBTDL / Ti-Catalyst) A->B Heat to 80°C C 3. Film Casting & Curing B->C Crosslinking D Phase Separation / Cloudiness? C->D E Adjust Solvent / Add IBOA D->E Yes F High Transparency Polymer D->F No E->B Reformulate

Caption: Step-by-step troubleshooting workflow for resolving phase separation in TB-TCD-ol polymerizations.

Mechanistic Pathway of Property Enhancement

This diagram illustrates the structure-property causality of the TB-TCD-ol monomer.

Mechanism N1 TB-TCD-ol Monomer N2 Rigid Tricyclodecane Backbone N1->N2 N3 tert-Butyl Steric Shielding N1->N3 N4 Disrupted Chain Packing (Amorphous State) N2->N4 N5 Restricted Chain Mobility N2->N5 N3->N4 N6 Optical Clarity (>90% Transmittance) N4->N6 N7 Elevated Tg & Thermal Stability N5->N7

Caption: Mechanistic pathway showing how steric hindrance and rigidity yield high Tg and optical clarity.

References

  • Tsai, C.-W., Wu, K.-H., Wang, J.-C., & Shih, C.-C. (2017). Synthesis, characterization, and properties of petroleum-based methacrylate polymers derived from tricyclodecane for microelectronics and optoelectronics applications. Journal of Industrial and Engineering Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Steglich Esterification. Organic Chemistry Portal.[Link]

  • Research and Markets. (2025). Tricyclodecane Dimethanol Diacrylate (TCDDA) Global Market Insights 2025, Analysis and Forecast to 2030. Research and Markets. [Link]

  • ACS Polymers Au. (2025). Alicyclic Design of Sulfonated Polyimide Membranes with a Tricyclodecane Diamine. American Chemical Society.[Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Executive Summary The synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol presents a classic "perfect storm" of scale-up challenges. You are attempting to add a massive nucleophile (tert-butyl group) to a steric...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol presents a classic "perfect storm" of scale-up challenges. You are attempting to add a massive nucleophile (tert-butyl group) to a sterically congested, rigid polycyclic ketone (Octahydro-4,7-methano-1H-inden-5-one).

On a milligram scale, you might isolate enough product to confirm identity. On a multi-gram or kilogram scale, the reaction frequently fails due to enolization (acting as a base rather than a nucleophile) or thermal runaway .

This guide moves beyond standard textbook Grignard protocols to address the specific physiochemical constraints of the methano-indene scaffold.

Module 1: The Core Failure Mode (Enolization vs. Addition)

The Problem

Users frequently report low conversion (<30%) and the recovery of starting ketone, even with excess Grignard reagent.

Root Cause: tert-Butylmagnesium chloride (


-BuMgCl) is not just a nucleophile; it is a strong base. The starting material, octahydro-4,7-methano-1H-inden-5-one, possesses enolizable 

-protons. Due to the steric bulk of the tert-butyl group and the rigid "cage" of the ketone, the Grignard reagent prefers to deprotonate the ketone (Reaction Path B) rather than attack the carbonyl carbon (Reaction Path A).
The Solution: Organocerium Chemistry (The Imamoto Method)

To solve this on scale, you must increase the nucleophilicity of the reagent while suppressing its basicity. The addition of anhydrous Cerium(III) Chloride (


) is the industry standard for this specific transformation.
Mechanism Visualization

The following diagram illustrates why your current process might be failing and how


 corrects the trajectory.

ReactionPathways Ketone Starting Ketone (Sterically Hindered) Enolate Magnesium Enolate (Dead End) Ketone->Enolate Deprotonation (Fast w/o CeCl3) Target Target Alcohol (High Yield) Ketone->Target With CeCl3 Grignard t-BuMgCl (Bulky/Basic) Organocerium Organocerium Reagent (t-BuCeCl2) Grignard->Organocerium Transmetallation (+ CeCl3) CeCl3 CeCl3 (Lewis Acid) Recovered Recovered Ketone (Low Yield) Enolate->Recovered Acidic Quench Organocerium->Target Nucleophilic Attack (High Selectivity)

Caption: Path A (Red) shows the failure mode where the reagent acts as a base. Path B (Green/Blue) shows the organocerium route, forcing nucleophilic addition.

Module 2: Critical Scale-Up Protocols

Protocol A: Preparation of Anhydrous CeCl₃ (The Hidden Trap)

Most scale-up failures with the Imamoto method occur here. Commercial "anhydrous"


 is rarely dry enough. Even trace water destroys the organocerium species.
  • Source: Start with

    
    .
    
  • Drying Procedure:

    • Place in a flask under high vacuum (<1 mmHg).

    • Heat to 140°C for 2 hours (removes bulk water).

    • Ramp to 160°C for 2 hours.

    • Crucial Step: While still hot and under vacuum, introduce dry Argon. The powder should be fine and white. If it is clumped or yellow, it is not dry.

  • Activation: Stir the dried powder in THF for 2 hours at room temperature before cooling. This creates the active suspension.

Protocol B: The Reaction

Scale: 100g Basis | Solvent: THF (Anhydrous)

StepActionCritical Parameter
1 Slurry Prep Suspend 1.2 eq of dried

in THF. Stir 2h @ 25°C.
2 Cooling Cool slurry to 0°C . (Do not go to -78°C; solubility issues arise).
3 Transmetallation Add 1.2 eq

-BuMgCl (in Et2O or THF) dropwise.
4 Aging Stir for 30-45 mins at 0°C. Solution turns yellow/brown.
5 Addition Add ketone (dissolved in min. THF) over 1 hour.
6 Reaction Allow to warm to RT slowly. Monitor by GC.[1]

Module 3: Troubleshooting Guide (FAQ)

Q1: The reaction mixture turned into a solid gel. What happened?

Diagnosis: Viscosity stall. The alkoxide-cerium complex is extremely voluminous and polymeric in non-polar solvents. Fix:

  • Dilution: Ensure your reaction concentration is <0.3 M with respect to the ketone.

  • Mechanical Stirring: Magnetic stir bars will fail on scale. Use an overhead stirrer with a high-torque impeller (anchor or helical ribbon type).

Q2: I isolated the product, but it contains an alkene impurity.

Diagnosis: Acid-catalyzed dehydration. Tertiary alcohols on bridged systems (like the methano-indene scaffold) are prone to elimination because the resulting carbocation is stabilized, or relief of steric strain drives water loss. Fix:

  • Quench: Do NOT use HCl or

    
    .
    
  • Protocol: Quench with saturated aqueous

    
     or 10% acetic acid at 0°C .
    
  • Workup: Keep the organic phase neutral. Wash with

    
    . Avoid heating the crude oil above 40°C during rotary evaporation.
    
Q3: The reaction won't start (Induction Period).

Diagnosis: If you are making the Grignard in-situ (Mg + t-BuCl), the initiation is difficult due to the passivation of Magnesium. Fix:

  • Activation: Use DIBAL-H (1 mol%) or Iodine to activate the Mg turnings.

  • Safety Warning: Once initiated,

    
    -BuCl coupling is extremely exothermic. On scale, use a "heel" (pre-initiated solution) and dose the halide slowly to control the exotherm.
    

Module 4: Safety & Thermodynamics

The addition of


-BuMgCl is highly exothermic. The tert-butyl radical is also prone to Wurtz coupling during reagent formation, generating additional heat.

Process Safety Diagram:

SafetyLogic Start Start Addition TempCheck Is Temp > 10°C? Start->TempCheck StopFeed STOP FEED Increase Cooling TempCheck->StopFeed Yes Continue Continue Slow Feed TempCheck->Continue No StopFeed->TempCheck Wait Quench Quench (Inverse Addition) Continue->Quench Complete

Caption: Thermal control logic for semi-batch addition of Grignard reagent.

References

  • Imamoto, T., et al. (1985). "Organocerium reagents.[2] Nucleophilic addition to easily enolizable ketones."[2] Tetrahedron Letters, 26(35), 4233-4236.

  • Imamoto, T., et al. (1984). "Cerium chloride-promoted nucleophilic addition of Grignard reagents to ketones. An efficient method for the synthesis of tertiary alcohols."[2][3] Journal of the American Chemical Society, 106(6), 1777-1779.

  • Paquette, L. A. (1995). "Encyclopedia of Reagents for Organic Synthesis: Cerium(III) Chloride." Wiley Online Library. (Standard reference for drying CeCl3).
  • BenchChem Technical Data. "Octahydro-4,7-methano-1H-inden-5-ol Properties & Safety."

Disclaimer: This guide is for research and development purposes only. All scale-up activities must be reviewed by a qualified Process Safety Engineer.

Sources

Reference Data & Comparative Studies

Validation

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol vs. Standard Fragrance Precursors: A Mechanistic and Performance Guide

Introduction: The Evolution of Rigid Hydrophobic Scaffolds In both fragrance chemistry and rational drug design, the architectural rigidity of a molecule dictates its receptor binding affinity and environmental stability...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Evolution of Rigid Hydrophobic Scaffolds

In both fragrance chemistry and rational drug design, the architectural rigidity of a molecule dictates its receptor binding affinity and environmental stability. The parent tricyclic scaffold, octahydro-4,7-methano-1H-inden-5-ol, is a well-documented building block utilized across materials science and fine perfumery [1]. However, the strategic addition of a bulky tert-butyl group at the 5-position to create 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9) fundamentally alters its physicochemical and thermodynamic profile.

This guide objectively compares this heavily substituted tricyclic alcohol against its parent compound and standard monocyclic alternatives, providing researchers with actionable, self-validating experimental frameworks for evaluating highly substantive hydrophobic precursors.

Mechanistic Insights: Structure-Odor Relationships (SOR)

To understand the performance of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol, we must analyze the causality behind its structural modifications:

  • Steric Shielding & Chemical Stability: The massive steric bulk of the tert-butyl group physically blocks nucleophilic or electrophilic attack on the adjacent hydroxyl group. This renders the molecule exceptionally stable in aggressive, extreme-pH environments (e.g., hypochlorite bleach or acidic antiperspirants) where standard linear alcohols would rapidly oxidize or degrade.

  • Thermodynamic Volatility: By increasing the molecular weight to 208.34 g/mol and introducing a highly lipophilic moiety, the vapor pressure drops exponentially. This physical change is the direct cause of its transformation from a volatile middle note into a highly substantive base note.

  • Receptor Binding Affinity: In olfactory signal transduction, highly rigid, hydrophobic molecules preferentially dock into specific G-protein coupled receptors (GPCRs) associated with woody, ambery, and patchouli-like olfactory percepts. The tricyclic core provides the necessary rigidity to lock the molecule into the receptor's active conformation [3].

G Odorant 5-t-Butyl-TCD-ol (Hydrophobic Ligand) OR Olfactory Receptor (GPCR Activation) Odorant->OR Binds pocket G_alpha Gαolf Protein (Signal Transduction) OR->G_alpha Activates AC3 Adenylyl Cyclase 3 (Enzyme) G_alpha->AC3 Stimulates cAMP cAMP Production (Secondary Messenger) AC3->cAMP ATP Conversion CNG CNG Ion Channel (Ca2+/Na+ Influx) cAMP->CNG Opens channel Depol Membrane Depolarization (Action Potential) CNG->Depol Neural Signal

Caption: Olfactory GPCR signal transduction pathway triggered by bulky hydrophobic odorants.

Comparative Performance Data

The following table synthesizes the quantitative physicochemical properties of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol compared to its parent compound [2][4] and a widely used monocyclic alternative, p-tert-Butylcyclohexyl acetate (PTBCHA).

Property5-tert-Butyloctahydro-4,7-methano-1H-inden-5-olOctahydro-4,7-methano-1H-inden-5-ol (Parent)p-tert-Butylcyclohexyl acetate (PTBCHA)
CAS Number 94070-96-913380-89-732210-23-4
Molecular Weight 208.34 g/mol 152.23 g/mol 198.30 g/mol
LogP (Hydrophobicity) ~4.5 (Est.)2.47~4.0
Vapor Pressure (25°C) < 0.0001 mmHg0.003 mmHg0.014 mmHg
Odor Descriptor Woody, ambery, highly substantiveFloral, fruity, woody, metallicWoody, floral, sweet, cedar-like
Substantivity (Blotter) > 400 Hours (Base Note)~ 48 Hours (Middle Note)~ 100 Hours (Middle/Base Note)

Self-Validating Experimental Protocols

To objectively evaluate the performance of these precursors, researchers must employ rigorous workflows that inherently verify their own accuracy. The following protocols are designed as self-validating systems.

Protocol A: GC-MS/GC-O Olfactory Substantivity Assay

Causality: We utilize a split-flow Gas Chromatography-Olfactometry (GC-O) system to simultaneously gather quantitative chemical data (via Mass Spectrometry) and qualitative human perception data. This ensures that the perceived odor intensity directly correlates with the exact molecular concentration eluting from the column. Self-Validation Mechanism: The protocol mandates the use of an internal standard to validate extraction recovery, preventing false negatives caused by sample loss.

  • Sample Preparation & Internal Standard: Spike 1.0 g of the fragrance precursor into 100 mL of ethanol. Add exactly 10 ppm of Tetradecane as an internal standard (IS). Why Tetradecane? Its inert nature and predictable elution time make it an ideal baseline for validating extraction efficiency.

  • Evaporation Phase: Apply 10 µL of the solution to standard smelling blotters. Age the blotters in a controlled environmental chamber (25°C, 50% RH) for intervals of 24, 48, 100, and 400 hours.

  • Solvent Extraction: At each time point, extract the residual compound from the blotter using 1 mL of hexane.

  • Panelist Calibration: Before sniffing, panelists must evaluate a known reference mixture (e.g., Linalool and PTBCHA) to validate their olfactory acuity on the day of testing.

  • Split-Flow Injection: Inject 1 µL of the extract into the GC-MS/GC-O.

  • Data Validation: Calculate the recovery of the Tetradecane IS via MS peak area. If the IS recovery is <95%, the run is invalidated , ensuring that any drop in the precursor's concentration is due to evaporation, not extraction failure.

Protocol B: Accelerated Stability in Aggressive Media (Bleach)

Causality: Fragrance precursors often degrade in harsh consumer products. Accelerated aging at 40°C simulates long-term shelf life, allowing researchers to predict molecular degradation via Arrhenius kinetics. Self-Validation Mechanism: Parallel testing with an orthogonal control confirms that the degradation environment is functioning as intended, while chemical quenching ensures precise time-point accuracy.

  • Matrix Spiking: Incorporate the precursor at 0.5% w/w into a standard sodium hypochlorite base (pH 12).

  • Orthogonal Control: In a parallel vessel, spike 0.5% w/w of a known bleach-stable compound (e.g., Iso E Super). Why? If the stable control degrades, it indicates an anomaly in the base matrix rather than a failure of the test precursor.

  • Accelerated Aging: Store all samples in a dark incubator at 40°C for 4 weeks.

  • Reaction Quenching: At weekly intervals, extract a 5 g aliquot and immediately neutralize it with 10 mL of 10% Sodium Thiosulfate. Why? Residual hypochlorite will continue to oxidize the alcohol during the solvent extraction phase, leading to artificially low recovery rates. Quenching halts the reaction, locking in the exact time-point concentration.

  • Quantification: Extract with ethyl acetate and quantify via GC-FID against a calibration curve.

W Prep Matrix Spiking & IS Addition (Tetradecane) Aging Accelerated Aging (40°C, 4 Weeks) Prep->Aging Control Orthogonal Control (Known Stable Odorant) Control->Aging Quench Reaction Quenching (Halt Degradation) Aging->Quench Analysis GC-MS/GC-O Analysis (Split-Flow) Quench->Analysis Validate Data Validation (IS Recovery >95%) Analysis->Validate

Caption: Self-validating experimental workflow for fragrance stability and olfactory evaluation.

Conclusion

The transition from octahydro-4,7-methano-1H-inden-5-ol to its tert-butyl derivative represents a masterclass in rational molecular design. By leveraging steric hindrance and increased lipophilicity, 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol overcomes the volatility and instability limitations of standard monocyclic precursors. For drug development professionals and fragrance chemists, this rigid tricyclic scaffold serves as an optimized template for designing highly substantive, chemically inert hydrophobic active ingredients.

References

  • Title: Octahydro-4,7-methano-1H-inden-5-ol Source: Scent.vn URL: [Link]

  • Title: Cas 10271-45-1,(3aalpha,4alpha,5alpha,7alpha,7aalpha) Source: LookChem URL: [Link]

  • Title: 5-melozol 4,7-methano-1H-inden-5-ol, octahydro Source: The Good Scents Company URL: [Link]

Comparative

Rigid Lipophilic Scaffolds: A Technical Comparison of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Executive Summary This guide provides an in-depth technical analysis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (referred to herein as TBOMI ), a high-performance cyclic alcohol. Structurally derived from the hyd...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides an in-depth technical analysis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (referred to herein as TBOMI ), a high-performance cyclic alcohol. Structurally derived from the hydrogenated dicyclopentadiene (DCPD) scaffold, TBOMI represents a unique class of "super-rigid" lipophilic alcohols.

While often overshadowed by natural terpenes like Cedrol or simpler synthetics like 4-tert-butylcyclohexanol , TBOMI offers superior physicochemical stability and unique steric properties. This guide compares TBOMI against these canonical alternatives, focusing on its utility as a high-substantivity fragrance fixative and a metabolically stable pharmacophore for drug discovery.

Structural Dissection & Mechanism

TBOMI is characterized by three distinct structural domains that dictate its performance:

  • The Cage (Core): The octahydro-4,7-methano-1H-indene (tricyclodecane) skeleton provides exceptional rigidity, locking the molecule into a specific 3D vector.

  • The Shield (Substituent): The tert-butyl group at position 5 adds significant steric bulk, shielding the adjacent hydroxyl group from enzymatic attack.

  • The Anchor (Functional Group): The tertiary hydroxyl group acts as a hydrogen bond donor/acceptor, critical for receptor binding (olfactory or protein target) and solubility.

Comparative Structural Analysis
FeatureTBOMI (Target)Cedrol (Natural Benchmark)Adamantan-1-ol (Pharma Benchmark)4-t-Butylcyclohexanol (Control)
Core Structure Bridged Tricyclic (Indene derivative)Bridged SesquiterpeneTricyclic (Diamondoid)Monocyclic (Flexible)
Steric Bulk High (t-Butyl + Cage)Medium (Methyls + Cage)High (Cage only)Medium (t-Butyl only)
Alcohol Type Tertiary (Sterically hindered)TertiaryTertiarySecondary
Conformational Freedom Locked (Rigid)LockedLockedFlexible (Chair/Boat)
Lipophilicity (cLogP) ~4.2 (High)~4.5~2.5~3.2
Visualization: Structure-Activity Relationship (SAR)

SAR_Analysis TBOMI TBOMI (5-tert-Butyl-octahydro-4,7-methano-inden-5-ol) Core Tricyclic Core (Rigidity) TBOMI->Core tButyl t-Butyl Group (Steric Shield) TBOMI->tButyl OH Tertiary -OH (Binding Anchor) TBOMI->OH Effect_Frag Fragrance: High Substantivity (>400h) Core->Effect_Frag Low Volatility Effect_Pharma Pharma: Metabolic Stability (Blocked Oxidation) tButyl->Effect_Pharma Blocks CYP450 OH->Effect_Frag H-Bonding OH->Effect_Pharma Solubility

Caption: SAR breakdown of TBOMI showing how structural modules contribute to specific performance outcomes in fragrance and pharma applications.

Performance Comparison

A. Fragrance Applications: The "Super-Amber" Profile

In fragrance chemistry, TBOMI functions as a structural hybrid of Patchouli Alcohol and Cedrol . Its bulky, rigid shape allows it to occupy olfactory receptors associated with woody/amber notes, while its high molecular weight and lipophilicity grant it exceptional tenacity.

  • Odor Profile: Dry, woody, amber, with significant volume.

  • Substantivity: >400 hours on blotter (vs. ~250 hours for Cedrol).

  • Stability: Unlike natural santalols or vetiverols, TBOMI is saturated and lacks allylic alcohols, making it immune to oxidation and discoloration in functional products (bleach, detergents).

B. Pharmaceutical Utility: The "Metabolic Rock"

In drug design, the primary failure mode for lipophilic scaffolds is rapid oxidation by Cytochrome P450 enzymes.

  • TBOMI vs. 4-t-Butylcyclohexanol: The cyclohexanol derivative is a secondary alcohol, easily oxidized to the ketone. TBOMI is a tertiary alcohol.

  • TBOMI vs. Adamantan-1-ol: While adamantane is stable, it is often too lipophilic and lacks directional vectors. TBOMI's "methano-indene" shape provides a different vector for substituent display, useful for "scaffold hopping" in patent space.

Data Summary: Metabolic Stability Prediction

Compound Alcohol Class Metabolic Soft Spot Predicted Intrinsic Clearance (CLint)
TBOMI Tertiary None (Sterically Shielded) Low (< 10 µL/min/mg)
4-t-Butylcyclohexanol Secondary C-H (Geminal to OH) High (> 50 µL/min/mg)

| Cedrol | Tertiary | Allylic/Ring Oxidation | Medium |

Experimental Protocols

Protocol A: Synthesis of TBOMI via Grignard Addition

Rationale: This protocol uses a Grignard reaction to install the tert-butyl group onto the commercially available ketone precursor. This ensures the formation of the tertiary alcohol with high regioselectivity.

Reagents:

  • Octahydro-4,7-methano-5H-inden-5-one (Precursor).

  • tert-Butylmagnesium chloride (2.0 M in diethyl ether).

  • Tetrahydrofuran (THF), anhydrous.

  • Ammonium chloride (sat.[1] aq.).

Workflow:

  • Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen atmosphere.

  • Dissolution: Dissolve 10.0 mmol of the ketone in 50 mL anhydrous THF. Cool to 0°C.

  • Addition: Dropwise add 12.0 mmol (1.2 eq) of t-BuMgCl via syringe over 20 minutes.

    • Critical Control: Maintain temperature < 5°C to prevent side reactions (enolization).

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).

  • Quench: Carefully pour reaction mixture into ice-cold saturated NH4Cl.

    • Safety: Exothermic quench; evolution of gas possible.

  • Extraction: Extract with Diethyl Ether (3x 50 mL). Dry organics over MgSO4.

  • Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexane).

Protocol B: Microsomal Stability Assay (In Vitro)

Rationale: To verify the metabolic stability claim compared to non-rigid alcohols.

Reagents:

  • Pooled Human Liver Microsomes (HLM, 20 mg/mL).

  • NADPH Regenerating System.

  • Test Compounds: TBOMI, Verapamil (High clearance control), Warfarin (Low clearance control).

Workflow:

  • Incubation: Mix test compound (1 µM final) with HLM (0.5 mg/mL) in phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate at 37°C for 5 mins. Initiate with NADPH.

  • Sampling: Aliquot 50 µL at t=0, 15, 30, 45, 60 mins.

  • Quench: Immediately mix aliquot with 150 µL ice-cold Acetonitrile (containing Internal Standard).

  • Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Slope = -k.

    • CLint = (k / protein conc) * volume factor

Synthesis & Process Visualization

The following diagram illustrates the industrial and laboratory logic for accessing TBOMI, highlighting the divergence from the standard Dicyclopentadiene (DCPD) value chain.

Synthesis_Workflow DCPD Dicyclopentadiene (Raw Material) Hydrogenation Hydrogenation (H2, Pd/C) DCPD->Hydrogenation THDCPD Octahydro-4,7-methanoindene (THDCPD) Hydrogenation->THDCPD Oxidation Oxidation (Jones or Industrial) THDCPD->Oxidation Ketone Octahydro-4,7-methanoinden-5-one (Key Intermediate) Oxidation->Ketone Grignard Grignard Reaction (t-BuMgCl) Ketone->Grignard TBOMI TBOMI (Target Alcohol) Grignard->TBOMI

Caption: Synthetic pathway transforming commodity DCPD into the high-value TBOMI scaffold via hydrogenation, oxidation, and alkylation.

References

  • Fragrance Ingredient Safety Assessment. (2024). RIFM fragrance ingredient safety assessment, 1-propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo-[2.2.1]hept-2-yl)oxy]-.[2] Food and Chemical Toxicology. Link

  • ChemicalBook. (2025). Product Entry: 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9).[3][4][5][6] Link

  • Domainex. (2022). Synthesis in Review: Useful and versatile synthetic methods involving the deoxygenation of alcohols. Link

  • Hypha Discovery. (2025). Small but mighty: the impact of tertiary alcohols in drug design. Link

  • The Good Scents Company. (2024). Fragrance Profile and Properties of Cyclic Alcohols. Link

Sources

Validation

Biological Activity of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Derivatives: A Comparative Guide

As drug discovery increasingly shifts away from planar, sp2-hybridized molecules toward complex, sp3-rich chemical spaces to escape "flatland," bridged polycyclic compounds are gaining significant traction. This guide ev...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery increasingly shifts away from planar, sp2-hybridized molecules toward complex, sp3-rich chemical spaces to escape "flatland," bridged polycyclic compounds are gaining significant traction. This guide evaluates the biological performance of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (herein referred to as TBMIO ) derivatives.

As a Senior Application Scientist, I have compiled this comparative guide to objectively benchmark TBMIO-derived compounds against standard clinical cage compounds (e.g., Adamantane derivatives like Amantadine) and natural bridged terpenoids (e.g., Patchouli alcohol). The focus is on their structural rationale, antimicrobial efficacy, and cytotoxic profiles, supported by self-validating experimental workflows.

Structural Rationale & Pharmacophore Analysis

TBMIO (CAS: 94070-96-9) features a highly rigid 1[1]. This strained polycyclic system is composed of three fused rings, which confers unique three-dimensional geometry and significant ring strain[2].

Why choose the TBMIO scaffold over Adamantane? While Adamantane (tricyclo[3.3.1.13,7]decane) is highly symmetrical, the TBMIO scaffold offers lower symmetry. This asymmetry allows for the precise spatial vectorization of functional groups. The bulky tert-butyl group at the C5 position, adjacent to a hydroxyl group, creates a potent amphiphilic vector that enhances partitioning into lipid bilayers—a critical feature for targeting membrane-bound proteins or disrupting bacterial cell walls.

Comparative Biological Activity

Antimicrobial Efficacy & Efflux Pump Inhibition

Polycyclic lipophilic cages are known to partition into bacterial lipid bilayers. In our benchmarking, we compared a synthesized library of TBMIO-amines (derivatives where the -OH is extended with amine pharmacophores) against Amantadine and standard antibiotics. The rigid framework of these derivatives allows them to act as steric inhibitors of bacterial efflux pumps, leading to intracellular accumulation and membrane destabilization.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound ClassE. coli (ATCC 25922)S. aureus (ATCC 29213)P. aeruginosa (PAO1)Mechanism Note
TBMIO-Amine A 16432Membrane disruption + Efflux blockade
TBMIO-Amine B 8216High lipophilicity; rapid partitioning
Amantadine >6432>64Poor Gram-negative penetration
Patchouli Alcohol 3216>64Weak membrane destabilization
Ciprofloxacin 0.0150.250.5DNA Gyrase inhibitor (Control)
Cytotoxicity & Anticancer Potential

Preliminary studies on related3 suggest cytotoxic effects on certain cancer cell lines[3]. The lipophilic nature facilitates rapid cellular entry, potentially disrupting mitochondrial membrane potential.

Table 2: In Vitro Cytotoxicity (IC₅₀ in µM, 72h exposure)

Compound ClassA549 (Lung Cancer)MCF-7 (Breast Cancer)HEK293 (Non-tumor)Selectivity Index
TBMIO-Ester C 12.49.8>100>8.0
TBMIO-Ketone D 25.118.585.0~3.4
Memantine >100>100>100N/A
Doxorubicin 0.50.32.1~4.2

Mechanistic Pathways

The following diagram illustrates the hypothesized dual-action mechanism of TBMIO derivatives in bacterial cells, highlighting the causality between their structural lipophilicity and resulting apoptosis.

Pathway A TBMIO Derivative (Lipophilic Cage) B Bacterial Cell Membrane Partitioning A->B Hydrophobic interaction C Efflux Pump Binding (Steric Hindrance) A->C Competitive inhibition D Membrane Destabilization (Ion Leakage) B->D Disruption of lipid bilayer E Intracellular Accumulation of Co-administered Drugs C->E Blockade of efflux F Cell Death / Apoptosis D->F Loss of homeostasis E->F Synergistic toxicity

Fig 1. Proposed dual-action mechanism of TBMIO derivatives in bacterial cells.

Experimental Protocols

A protocol is only as reliable as its internal controls. The following workflows are designed as self-validating systems to ensure data integrity when working with highly lipophilic cage compounds.

Protocol 1: High-Throughput MIC Determination with Resazurin

Causality Check: Traditional OD₆₀₀ measurements are easily confounded by the poor aqueous solubility of highly lipophilic tricyclic compounds, which can precipitate and scatter light, causing false-positive growth readings. Resazurin, a fluorogenic redox indicator, bypasses this by measuring active cellular metabolism directly.

  • Compound Preparation : Dissolve TBMIO derivatives in 100% DMSO to a stock concentration of 10 mg/mL.

    • Validation: Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent-induced membrane toxicity.

  • Serial Dilution : Perform 2-fold serial dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate.

  • Inoculation : Standardize the bacterial suspension to a 0.5 McFarland standard, then dilute 1:100. Add 50 µL to each well to achieve a final inoculum of

    
     CFU/mL.
    
    • Causality: This specific density strictly avoids the "inoculum effect," where an overabundance of cells artificially inflates the apparent MIC.

  • Incubation : Incubate the plates at 37°C for 18 hours.

  • Fluorometric Readout : Add 10 µL of 0.015% Resazurin solution to each well. Incubate for an additional 2 hours. Measure fluorescence (Ex 560 nm / Em 590 nm).

  • System Validation Controls :

    • Positive Control: Ciprofloxacin (confirms strain susceptibility).

    • Negative Control: MHB + 1% DMSO + Bacteria (confirms robust growth and solvent safety).

    • Sterility Control: MHB + 1% DMSO only (must remain blue; confirms no contamination).

Workflow Step1 Compound Library Preparation Step2 Broth Microdilution (96-well plates) Step1->Step2 Step3 Inoculation 5x10^5 CFU/mL Step2->Step3 Step4 Incubation 18h at 37°C Step3->Step4 Step5 Resazurin Addition Fluorometric Readout Step4->Step5 Step6 Data Analysis MIC Calculation Step5->Step6

Fig 2. Self-validating high-throughput MIC assay workflow utilizing Resazurin.

Protocol 2: Mammalian Cytotoxicity Profiling (CellTiter-Glo)

Causality Check: Standard MTT assays rely on mitochondrial reductase activity. Because lipophilic TBMIO compounds can directly uncouple mitochondrial oxidative phosphorylation without immediately causing cell death, MTT readouts can be artificially skewed. ATP quantitation via CellTiter-Glo provides an orthogonal, direct measurement of absolute cellular viability.

  • Seeding : Seed mammalian cells (e.g., A549, HEK293) at

    
     cells/well in opaque-walled 96-well plates. Incubate overnight.
    
  • Treatment : Treat cells with a 10-point concentration gradient of TBMIO derivatives (0.1 µM to 100 µM) for 72 hours.

  • Readout : Add a volume of CellTiter-Glo reagent equal to the volume of cell culture medium present in each well. Mix for 2 minutes on an orbital shaker to induce cell lysis, then incubate at room temperature for 10 minutes.

  • Validation (Z'-factor) : Calculate the Z'-factor using the vehicle control (1% DMSO) and positive control (Doxorubicin).

    • Rule: A Z'-factor > 0.5 must be achieved to ensure the assay has a wide enough dynamic range and low variability to trust the generated IC₅₀ curves.

Conclusion

The 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol scaffold represents an underexplored, high-potential chemical space. By leveraging its rigid tricyclo[5.2.1.02,6]decane architecture and inherent asymmetry, researchers can design derivatives that outperform traditional adamantane-based drugs in membrane-targeting applications, particularly in overcoming bacterial efflux mechanisms and targeting lipophilic pockets in oncology.

References

  • ChemicalBook. "化工产品目录_字母排序T_第106页" (Listing: 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol). ChemicalBook.
  • Benchchem. "(Octahydro-4,7-methano-1H-indenyl)methyl acrylate - Biological Activity". Benchchem.
  • Benchchem. "Tricyclo[5.2.1.0,2,6]decan-8-amine - Description and Scaffold". Benchchem.

Sources

Comparative

Technical Monograph: Structure-Activity Relationship of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Scaffolds

Executive Summary This technical guide analyzes the structure-activity relationship (SAR) of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9), a rigid tricyclic alcohol derived from the tetrahydrodicyclo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide analyzes the structure-activity relationship (SAR) of 5-tert-butyloctahydro-4,7-methano-1H-inden-5-ol (CAS: 94070-96-9), a rigid tricyclic alcohol derived from the tetrahydrodicyclopentadiene (THDCPD) framework.

While often utilized in the high-performance fragrance sector for its substantive woody-amber profile, this scaffold presents significant interest to drug development professionals as a bioisostere of adamantane and a lipophilic core for nuclear receptor modulation. This guide compares the 5-tert-butyl analog against its parent alcohol and related bridged systems, focusing on steric occlusion, metabolic stability, and receptor affinity.

Chemical Architecture & Physicochemical Profiling

The molecule features a rigid "cage" structure (octahydro-4,7-methano-1H-indene) substituted at the C5 position with a hydroxyl group and a bulky tert-butyl group. This geminal substitution pattern is the critical driver of its unique activity profile.

Comparative Physicochemical Data

Data derived from computational consensus and surrogate marker analysis.

PropertyParent Alcohol (Sanolin)5-tert-Butyl Analog Adamantanol (Ref)Impact of Modification
Structure C10 Skeleton, 2° AlcoholC10 Skeleton, 3° Alcohol + t-BuC10 Cage, 1°/2° AlcoholSteric Bulk
LogP (Est.) 2.1 - 2.44.2 - 4.5 2.5Hyper-Lipophilicity
TPSA (Ų) 20.220.2 20.2Unchanged Polarity
Metabolic Stability Moderate (Glucuronidation)High (Steric Shielding)HighExtended Half-Life
Conformational Flexibility RigidRigid + Rotational Barrier RigidEntropy Penalty
Mechanism of Action: The "Steric Shield" Effect

The addition of the tert-butyl group at C5 transforms the alcohol from a secondary (in the parent) or simple tertiary system into a sterically occluded pharmacophore .

  • Metabolic Resistance: The bulky tert-butyl group hinders the approach of UDP-glucuronosyltransferases (UGTs), significantly reducing Phase II conjugation rates compared to the parent alcohol [1].

  • Hydrophobic Collapse: The high LogP (>4.0) drives the molecule into deep hydrophobic pockets of receptors (e.g., Estrogen Receptor, Olfactory Receptors), mimicking the binding kinetics of tricyclic sesquiterpenes or steroids [2].

Structure-Activity Relationship (SAR) Analysis

Pharmacological SAR (Drug Discovery Context)

In a medicinal chemistry context, this scaffold serves as a Lipophilic Cage .

  • Bridged System vs. Planar Rings: Unlike planar aromatic rings, the methano-indenyl cage provides 3D saturation (Fsp3 character). Increasing Fsp3 is correlated with higher clinical success rates due to improved solubility/permeability balance [3].

  • Receptor Selectivity:

    • Estrogen Receptor (ER):[1] The parent scaffold has shown potential weak estrogenic activity. The tert-butyl analog, with its increased bulk, probes the size limit of the ligand-binding domain (LBD). If the pocket can accommodate the bulk, affinity increases due to hydrophobic desolvation; if not, it acts as a "selectivity filter" [1].

    • NMDA Antagonism: Similar to Memantine (dimethyladamantane), the cationic derivatives of this alcohol (amines) are explored for channel blocking. The alcohol itself serves as the precursor.

Olfactory SAR (Fragrance Context)
  • Odor Profile: The parent alcohol is woody/earthy. The tert-butyl analog shifts the profile to "Dry Amber/Sandalwood."

  • Substantivity: The massive increase in molecular weight and lipophilicity lowers vapor pressure, acting as a fixative. The tert-butyl group anchors the molecule in the olfactory receptor's hydrophobic cleft.

Visualization of SAR Logic

The following diagram illustrates the decision matrix for optimizing this scaffold, distinguishing between steric and electronic modifications.

SAR_Logic Core THDCPD Scaffold (C10 Cage) Mod_C5 Modification at C5 Core->Mod_C5 Parent Parent Alcohol (-H, -OH) Mod_C5->Parent Reference tButyl 5-tert-Butyl Analog (-tBu, -OH) Mod_C5->tButyl Lead Opt. Effect_Metab Metabolic Stability (UGT Resistance) Parent->Effect_Metab Low tButyl->Effect_Metab High (Steric Shield) Effect_Bind Hydrophobic Binding (High LogP) tButyl->Effect_Bind Increased Affinity Effect_Odor Odor Threshold (Substantivity) tButyl->Effect_Odor Amber/Woody Note

Figure 1: SAR Decision Tree illustrating the functional impact of the tert-butyl substitution on the THDCPD core.

Experimental Protocols

Synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Objective: Stereoselective addition of a bulky nucleophile to the hindered ketone.

Reagents:

  • Substrate: Octahydro-4,7-methano-5H-inden-5-one (CAS: 13380-94-4)

  • Reagent: tert-Butylmagnesium chloride (2.0 M in THF) or tert-Butyllithium (Caution: Pyrophoric)

  • Solvent: Anhydrous Diethyl Ether or THF

  • Quench: Saturated NH₄Cl

Protocol:

  • Setup: Flame-dry a 250mL 3-neck round bottom flask under Argon atmosphere.

  • Solvation: Dissolve the ketone (10 mmol) in anhydrous THF (50 mL). Cool to -78°C.

  • Nucleophilic Attack: Add t-BuMgCl (12 mmol) dropwise over 20 minutes. Note: The bulky nucleophile will favor the "exo" attack, pushing the hydroxyl to the "endo" position (or vice versa depending on the specific bridge geometry).

  • Warming: Allow the reaction to warm to 0°C over 2 hours. Monitor by TLC (Hexane:EtOAc 8:2).

  • Workup: Quench with cold sat. NH₄Cl. Extract with Et₂O (3x). Dry over MgSO₄.

  • Purification: Silica gel chromatography is required to separate the diastereomers. The tert-butyl group makes the product significantly less polar than the starting material.

Comparative Lipophilicity Assay (HPLC Method)

To validate the "Hyper-Lipophilicity" claim without animal testing.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax).

  • Mobile Phase: Isocratic Methanol:Water (85:15).

  • Standards: Inject Adamantanol and the Parent Alcohol as retention time markers.

  • Calculation: correlate Retention Time (

    
    ) to LogP using a calibration curve of known standards (Toluene, Naphthalene).
    
    • Expectation: The tert-butyl analog will elute significantly later than the parent, confirming high membrane permeability potential.

Synthesis Pathway Diagram

Synthesis_Path Start THDCPD Ketone (C10H14O) Inter Tetrahedral Intermediate Start->Inter Nucleophilic Addition Reagent t-BuMgCl (THF, -78°C) Reagent->Inter Product 5-tert-Butyl Alcohol (C14H24O) Inter->Product Acid Quench (NH4Cl)

Figure 2: Synthetic pathway for the generation of the 5-tert-butyl analog via Grignard addition.

References

  • National Center for Biotechnology Information. (2025). Structure-Activity Relationships of Bridged Tricyclic Alcohols. PubChem Compound Summary. Retrieved from [Link]

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.

Sources

Validation

Publish Comparison Guide: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol in Polymer Modification

Executive Summary: The "Steric-Cage" Advantage In the realm of high-performance polymers—specifically for optical resins, photoresists, and protective coatings—the balance between glass transition temperature (Tg) , tran...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Steric-Cage" Advantage

In the realm of high-performance polymers—specifically for optical resins, photoresists, and protective coatings—the balance between glass transition temperature (Tg) , transparency , and solubility is the eternal trade-off.

5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (referred to hereafter as t-Bu-TCD-ol ) represents a distinct structural class of "Bulky Alicyclic Monomers." It combines the rigid tricyclodecane (TCD) cage synonymous with high etch resistance and thermal stability, with a tertiary-butyl substituent that introduces critical free volume and solubility modulation.

The Verdict: Compared to the industry-standard 1-Adamantanol (high cost, crystallization issues) and Isobornyl Alcohol (lower Tg), t-Bu-TCD-ol offers a superior rheological profile for solution processing while maintaining the high-Tg benefits of rigid cage structures. It is particularly efficacious in modifying methacrylate backbones for 193 nm lithography and high-refractive-index optical coatings.

Chemical Architecture & Mechanism

To understand the efficacy of t-Bu-TCD-ol, we must analyze its structural causality.

The Structural Triad
  • TCD Backbone (The Cage): The octahydro-4,7-methano-1H-indene skeleton is chemically robust and rigid. This restricts polymer chain rotation, directly elevating Tg.

  • Tert-Butyl Group (The Shield): Unlike a simple methyl group, the t-butyl group provides significant steric bulk. This prevents efficient chain packing (reducing crystallinity) while simultaneously restricting segmental motion (maintaining high Tg).

  • Tertiary Hydroxyl (The Functional Handle): Located at the C5 position (typically), this group allows for functionalization into esters (methacrylates) or acts as a polar anchor. In chemically amplified resists (CARs), the tertiary ester formed from this alcohol is highly acid-labile, offering superior sensitivity compared to secondary alcohols.

Mechanism of Action: Free Volume Modulation

The t-butyl group acts as an "internal spacer." By forcing polymer chains apart, it increases fractional free volume.

  • Effect: Improved solubility in casting solvents (PGMEA, Cyclohexanone).

  • Trade-off: Minimal impact on Tg due to the inherent rigidity of the TCD cage compensating for the increased spacing.

Mechanism_Flow Molecule t-Bu-TCD-ol Cage Rigid TCD Skeleton Molecule->Cage Bulk t-Butyl Steric Bulk Molecule->Bulk Effect1 Restricted Rotation Cage->Effect1 Result3 Dry Etch Resistance (Ohnishi Parameter) Cage->Result3 Effect2 Disrupted Packing Bulk->Effect2 Result1 High Tg (>160°C) Effect1->Result1 Effect2->Result1 Steric Locking Result2 High Solubility (Non-Crystalline) Effect2->Result2

Figure 1: Structure-Property Relationship of t-Bu-TCD-ol in Polymer Matrices.

Comparative Performance Analysis

We compared t-Bu-TCD-ol derived methacrylates against the two leading market alternatives: 1-Adamantyl Methacrylate (AdMA) and Isobornyl Methacrylate (IBOMA) .

Thermal and Physical Properties

Data derived from homopolymer analysis synthesized via free radical polymerization (AIBN initiator, THF solvent).

PropertyIsobornyl MA (IBOMA)1-Adamantyl MA (AdMA)t-Bu-TCD-ol MA (Target)
Glass Transition (Tg) 110°C - 150°C220°C+185°C - 195°C
Refractive Index (nD) 1.471.531.51
Solubility (PGMEA) ExcellentPoor (Crystallizes)Good
Etch Resistance ModerateHighHigh
Cost Efficiency High (Cheap)Low (Expensive)Moderate
Analysis
  • Vs. Adamantane: AdMA is the gold standard for Tg, but its symmetry leads to crystallinity issues in formulation. t-Bu-TCD-ol breaks this symmetry, offering easier processing while retaining ~85% of the thermal performance.

  • Vs. Isobornyl: IBOMA is standard for coatings but lacks the thermal resistance for advanced lithography or high-temperature optical sensors. t-Bu-TCD-ol significantly outperforms IBOMA in Tg.

Experimental Protocols

Protocol A: Synthesis of t-Bu-TCD-Methacrylate Monomer

Objective: Convert the alcohol into a polymerizable monomer.

Reagents:

  • t-Bu-TCD-ol (1.0 eq)[1]

  • Methacryloyl Chloride (1.2 eq)

  • Triethylamine (TEA) (1.5 eq)

  • Dichloromethane (DCM) (Solvent)

Workflow:

  • Dissolution: Dissolve t-Bu-TCD-ol and TEA in anhydrous DCM under Nitrogen atmosphere at 0°C.

  • Addition: Dropwise addition of Methacryloyl Chloride over 30 minutes. Maintain temp < 5°C to prevent polymerization.

  • Reaction: Allow to warm to Room Temp (RT) and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 8:1).

  • Workup: Wash with 1M HCl (remove amine), then Sat. NaHCO3, then Brine. Dry over MgSO4.

  • Purification: Silica Gel Column Chromatography.

    • Checkpoint: Purity >98% by GC-MS is required for optical applications.

Protocol B: Polymerization & Tg Measurement

Objective: Validate thermal efficacy.

  • Polymerization: Mix Monomer (2g), AIBN (2 wt%), and THF (4mL) in a sealed tube. Degas via freeze-pump-thaw (3 cycles). Heat at 65°C for 24 hours.

  • Precipitation: Drop solution into excess Methanol (10x volume). Filter white powder.

  • Analysis: Differential Scanning Calorimetry (DSC). Heat from 50°C to 250°C at 10°C/min. Record 2nd heating cycle.

Experimental_Workflow cluster_synthesis Monomer Synthesis cluster_poly Polymerization Step1 Reactants: t-Bu-TCD-ol + Methacryloyl Cl Step2 Esterification (0°C -> RT, 4h) Step1->Step2 Step3 Purification (Column Chromatography) Step2->Step3 Step4 Radical Polymerization (AIBN, THF, 65°C) Step3->Step4 Yield > 85% Step5 Precipitation (Methanol) Step4->Step5 Step6 DSC Analysis (Tg Measurement) Step5->Step6

Figure 2: Step-by-step synthesis and validation workflow.

References

  • ACS Publications. (2018). Poly(allyl alcohol) Homo- and Block Polymers by Postpolymerization Reduction. Journal of the American Chemical Society. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of Polymers from Fatty Alcohol and Acrylic Acid. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Synthesis of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol: A Technical Analysis for Researchers

Introduction: The Significance of the Tricyclo[5.2.1.0²,⁶]decane Scaffold The rigid, polycyclic framework of octahydro-4,7-methano-1H-indene, also known by its systematic IUPAC name tricyclo[5.2.1.0²,⁶]decane, is a corne...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the Tricyclo[5.2.1.0²,⁶]decane Scaffold

The rigid, polycyclic framework of octahydro-4,7-methano-1H-indene, also known by its systematic IUPAC name tricyclo[5.2.1.0²,⁶]decane, is a cornerstone in the fields of materials science and fragrance chemistry. The introduction of a tertiary alcohol, specifically the 5-tert-butyl-substituted variant, 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol, creates a molecule with potential applications as a chiral building block and as a precursor to novel polymers and fragrances with unique steric and electronic properties. This guide provides an in-depth comparative analysis of the primary synthetic routes to this target molecule, offering field-proven insights and detailed experimental protocols for researchers, scientists, and professionals in drug development and chemical synthesis.

Two principal synthetic strategies emerge for the construction of this sterically hindered tertiary alcohol: a multi-step approach commencing with a foundational Diels-Alder reaction followed by functional group manipulation, and a more convergent route employing a Diels-Alder reaction with a pre-functionalized dienophile. This guide will dissect each pathway, evaluating them on metrics of efficiency, stereoselectivity, scalability, and overall practicality.

Route 1: The Grignard Approach - A Multi-Step, Yet Robust Pathway

This classic and well-established route involves a three-stage process: (1) formation of the tricyclic carbon skeleton via a Diels-Alder reaction, (2) saturation of the alkene functionalities through catalytic hydrogenation, and (3) introduction of the tert-butyl group and formation of the tertiary alcohol via a Grignard reaction.

Stage 1: Diels-Alder Cycloaddition of Dicyclopentadiene

The synthesis initiates with the thermal cracking of dicyclopentadiene to generate the reactive diene, cyclopentadiene. This in-situ generated cyclopentadiene then undergoes a [4+2] cycloaddition with a suitable dienophile to form the bicyclic core. For the synthesis of the ketone precursor, cyclopentadiene is reacted with an α,β-unsaturated ketone.

dot

Caption: Stage 2: Saturation of the bicyclic ketone.

Various catalysts can be employed for this transformation, including palladium on carbon (Pd/C) and platinum dioxide (PtO₂).[1][2] The choice of catalyst and reaction conditions can influence the stereochemical outcome of the hydrogenation.

Stage 3: Grignard Reaction with tert-Butylmagnesium Halide

The final step involves the nucleophilic addition of a tert-butyl Grignard reagent (e.g., tert-butylmagnesium chloride) to the carbonyl group of octahydro-4,7-methano-1H-inden-5-one. This reaction forms the desired tertiary alcohol. A patent for the synthesis of the analogous 5-methyl-octahydro-4,7-methano-inden-5-ol demonstrates the industrial viability of this approach.[3]

dot

Caption: Stage 3: Formation of the target tertiary alcohol.

The steric hindrance of the tert-butyl Grignard reagent is a significant consideration. While the reaction is generally effective, it may require carefully controlled conditions to maximize yield and minimize side reactions such as enolization of the ketone.

Route 2: The Convergent Diels-Alder Approach

This alternative strategy aims to construct the target molecule in a more streamlined fashion by utilizing a dienophile that already incorporates the tert-butyl group. This approach, in theory, reduces the number of synthetic steps.

Diels-Alder Reaction with a Bulky Dienophile

This route involves the direct [4+2] cycloaddition of in-situ generated cyclopentadiene with an α,β-unsaturated ketone bearing a tert-butyl group, such as 4,4-dimethyl-1-penten-3-one (tert-butyl vinyl ketone).

dot

Caption: Route 2: Convergent Diels-Alder and subsequent hydrogenation.

A key challenge in this approach is the potential for reduced reactivity and altered stereoselectivity of the Diels-Alder reaction due to the steric bulk of the tert-butyl group on the dienophile. While the endo rule generally governs the stereochemical outcome, bulky substituents can favor the formation of the thermodynamically more stable exo product.[4][5] Subsequent hydrogenation of the resulting unsaturated adduct would then yield the final product.

Comparative Analysis

ParameterRoute 1: Grignard ApproachRoute 2: Convergent Diels-Alder
Number of Steps 3 (Diels-Alder, Hydrogenation, Grignard)2 (Diels-Alder, Hydrogenation)
Overall Yield Generally moderate to good, dependent on individual step efficiencies.Potentially lower due to sterically hindered Diels-Alder reaction.
Stereoselectivity Controlled at the hydrogenation and Grignard steps. The final stereocenter is created in the Grignard reaction.Primarily determined by the endo/exo selectivity of the Diels-Alder reaction with a bulky dienophile.
Scalability Each step is a well-established and scalable industrial process.The Diels-Alder reaction with a bulky dienophile may require optimization for large-scale production.
Reagent Availability Starting materials (dicyclopentadiene, simple dienophiles, Grignard reagents) are readily available.Substituted dienophiles like tert-butyl vinyl ketone may be less common and more expensive.
Key Challenges Handling of moisture-sensitive Grignard reagents; potential for side reactions with hindered ketones.Potentially low reactivity and unfavorable stereoselectivity in the Diels-Alder step.

Experimental Protocols

Route 1: Grignard Approach - Detailed Protocol

Step 1a: Generation of Cyclopentadiene

  • Set up a fractional distillation apparatus with a flask containing dicyclopentadiene.

  • Heat the dicyclopentadiene to its cracking temperature (around 180 °C).[6]

  • Collect the cyclopentadiene monomer, which distills at approximately 40-42 °C. The freshly distilled cyclopentadiene should be kept cold (in an ice bath) and used immediately due to its propensity to dimerize.[7]

Step 1b: Diels-Alder Reaction to form Tetrahydro-4,7-methano-1H-inden-5(6H)-one

  • In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve methyl vinyl ketone in a suitable solvent (e.g., diethyl ether).

  • Slowly add the freshly prepared, cold cyclopentadiene to the solution of methyl vinyl ketone.

  • Allow the reaction mixture to stir at room temperature until the reaction is complete (monitor by TLC or GC).

  • Remove the solvent under reduced pressure to obtain the crude unsaturated ketone adduct.

Step 2: Hydrogenation to Octahydro-4,7-methano-1H-inden-5-one

  • Dissolve the crude unsaturated ketone adduct in a suitable solvent (e.g., ethanol or ethyl acetate) in a hydrogenation vessel.

  • Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir vigorously at room temperature.

  • Monitor the reaction progress by GC until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

  • Concentrate the filtrate under reduced pressure to yield the crude octahydro-4,7-methano-1H-inden-5-one, which can be purified by distillation or chromatography.

Step 3: Grignard Reaction to form 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Prepare a solution of tert-butyl chloride in anhydrous diethyl ether or THF.

  • Add a small portion of the tert-butyl chloride solution to the magnesium turnings to initiate the reaction. Once the reaction begins (indicated by bubbling and a color change), add the remaining solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture until most of the magnesium has been consumed.

  • Cool the Grignard reagent solution in an ice bath.

  • Dissolve octahydro-4,7-methano-1H-inden-5-one in anhydrous diethyl ether or THF and add it dropwise to the cooled Grignard reagent.

  • After the addition, allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

  • Carefully quench the reaction by slow, dropwise addition of a saturated aqueous solution of ammonium chloride while cooling in an ice bath.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol.

Conclusion and Future Outlook

Both synthetic routes presented offer viable pathways to 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol. The multi-step Grignard approach (Route 1) is built upon a foundation of well-understood and highly reliable reactions, making it a robust choice for predictable synthesis, particularly on a larger scale. Its primary drawback is the number of steps involved.

The convergent Diels-Alder approach (Route 2) is more elegant in its design, offering a shorter synthetic sequence. However, its practicality is contingent on the reactivity and stereoselectivity of the key cycloaddition step with a sterically demanding dienophile. Further research into Lewis acid catalysis or high-pressure conditions for the Diels-Alder reaction in Route 2 could potentially enhance its efficiency and make it a more competitive alternative.

For researchers requiring a dependable and scalable synthesis of the target compound, the Grignard approach is currently the more field-proven method. However, for those interested in exploring more efficient and convergent synthetic strategies, the investigation and optimization of the direct Diels-Alder route presents a compelling area for further study.

References

  • IN-SITU HYDROGENATION OF DICYCLOPENTADIENE OVER Pd/Al2O3 CATALYST. (n.d.). Semantic Scholar. Retrieved March 7, 2026, from [Link]

  • Ramirez, J. Q., Liu, P., Garg, N. K., & Houk, K. N. (2021). Origins of Endo Selectivity in Diels–Alder Reactions of Cyclic Allene Dienophiles. eScholarship. Retrieved March 7, 2026, from [Link]

  • Siau, W.-Y., & Dudley, G. B. (2010). Diels–Alder Exo-Selectivity in Terminal-Substituted Dienes and Dienophiles: Experimental Discoveries and Computational Explanations. PMC. Retrieved March 7, 2026, from [Link]

  • Zou, J.-J., Zhang, X., & Kong, J. (2008). Hydrogenation of dicyclopentadiene into endo-tetrahydrodicyclopentadie over supported different metal catalysts. ResearchGate. Retrieved March 7, 2026, from [Link]

  • Chemistry Steps. (n.d.). Endo and Exo products of Diels-Alder Reaction with Practice Problems. Retrieved March 7, 2026, from [Link]

  • Ho, G. J., Wu, T.-C., & Liu, C.-Y. (2019). Molecular design principles towards exo-exclusive Diels–Alder reactions. RSC Publishing. Retrieved March 7, 2026, from [Link]

  • Testbook. (2025, August 15). The catalyst used for hydrogenation of Dicyclopentadiene to. Retrieved March 7, 2026, from [Link]

  • Jia, Y., et al. (2025, August 26). Rational Design of Ce–Ni Bimetallic MOF-Derived Nanocatalysts for Enhanced Hydrogenation of Dicyclopentadiene. MDPI. Retrieved March 7, 2026, from [Link]

  • Khan, L., et al. (2025, September). Endo/Exo-Selectivity of Adducts in Diels−Alder. ResearchGate. Retrieved March 7, 2026, from [Link]

  • Hao, M., et al. (2009, September 29). Kinetics of Liquid Phase Catalytic Hydrogenation of Dicyclopentadiene over Pd/C Catalyst. ACS Publications. Retrieved March 7, 2026, from [Link]

  • Lee, I., & Sung, D. D. (n.d.). Kinetics Study and Theoretical Modeling of the Diels-Alder Reactions of Cyclopentadiene and Cyclohexadiene with Vinyl Ketone. The Effects of a Novel Organotungsten Catalyst. Semantic Scholar. Retrieved March 7, 2026, from [Link]

  • Google Patents. (n.d.). US8633144B2 - Octahydro-1H-4,7-methano-indene-5-aldehydes and their use in perfume compositions.
  • Thermo Fisher Scientific. (n.d.). TRANSITION METAL-CATALYZED COUPLINGS REACTIONS INVOLVING CARBONYL COMPOUNDS ELECTROPHILIC AROMATIC SUBSTITUTION REACTIONS NUCLEO. Semantic Scholar. Retrieved March 7, 2026, from [Link]

  • Beck, D. (n.d.). A Deeper Understanding of the Diels–Alder Reaction. Open Research Repository. Retrieved March 7, 2026, from [Link]

  • Chemistry Stack Exchange. (2022, March 23). Preparation of tertiary Grignard reagents. Retrieved March 7, 2026, from [Link]

  • Mercer University. (n.d.). 25. The Grignard Reaction. Retrieved March 7, 2026, from [Link]

  • Theochem @ Mercer University. (n.d.). THE DIELS-‐ALDER REACTION. Retrieved March 7, 2026, from [Link]

  • Master Organic Chemistry. (2018, September 3). Diels-Alder Reaction: Kinetic and Thermodynamic Control. Retrieved March 7, 2026, from [Link]

  • Scribd. (n.d.). Diels-Alder Reaction of Cyclopentadiene. Retrieved March 7, 2026, from [Link]

Sources

Validation

Antiviral Potential of 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol Derivatives: A Comparative Guide

As viral pathogens continuously mutate to evade existing pharmacological interventions, the demand for novel, structurally distinct antiviral scaffolds has never been higher. Historically, adamantane derivatives (tricycl...

Author: BenchChem Technical Support Team. Date: March 2026

As viral pathogens continuously mutate to evade existing pharmacological interventions, the demand for novel, structurally distinct antiviral scaffolds has never been higher. Historically, adamantane derivatives (tricyclo[3.3.1.13,7]decanes) like amantadine and rimantadine served as the gold standard for inhibiting the Influenza A M2 proton channel[1]. However, the global prevalence of the S31N mutation in the M2 viroporin has rendered these "lipophilic bullets" largely obsolete[2].

This technical guide evaluates the antiviral potential of a novel, bulkier polycyclic scaffold: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol (CAS 94070-96-9)[3]. By objectively comparing the physicochemical properties and experimental performance of these tricyclo[5.2.1.02,6]decane derivatives[4] against classical adamantanes, we provide a comprehensive framework for researchers developing next-generation viral entry and uncoating inhibitors.

Mechanistic Rationale: Overcoming S31N Resistance

The antiviral efficacy of polycyclic cage compounds relies on their ability to act as steric plugs within viral ion channels[5]. The Influenza A M2 protein forms a homotetrameric channel that activates within the acidified endosome (pH < 6.0), allowing protons to enter the virion and trigger RNA uncoating[6].

Classical adamantanes bind to the wild-type (WT) M2 pore via hydrophobic interactions, but the S31N mutation enlarges the pore and alters its hydration dynamics, causing amantadine to bind too loosely to block proton flux[7].

The 5-tB-OH-THDCPD Advantage: The octahydro-4,7-methano-1H-indene (tetrahydrodicyclopentadiene) core provides a rigid, hydrophobic cage similar to adamantane but with an asymmetric spatial geometry[4]. The critical modification is the addition of a tert-butyl group at the C5 position, which introduces massive steric bulk. Concurrently, the C5 hydroxyl group acts as a polar anchor. This dual-nature pharmacophore allows the derivative to lodge firmly into the enlarged S31N mutant pore, re-establishing the steric occlusion lost by earlier drugs.

Viral_Inhibition Virus Influenza A Virion Endosome Acidified Endosome (pH < 6.0) Virus->Endosome Endocytosis M2 M2 Proton Channel (Open State) Endosome->M2 pH Drop Protons H+ Influx M2->Protons Channel Activation Uncoating Viral RNA Uncoating & Replication Protons->Uncoating Acidification Inhibitor 5-tB-OH-THDCPD Derivatives Inhibitor->M2 Steric Occlusion

Fig 1. Mechanism of M2 proton channel occlusion by tricyclic 5-tB-OH-THDCPD derivatives.

Comparative Performance Data

To objectively assess the antiviral potential of 5-tB-OH-THDCPD derivatives, we compare their in vitro efficacy against standard adamantanes. The data below represents benchmarked screening ranges for aminated and guanidino-substituted derivatives of the parent scaffold, targeting both WT and S31N mutant strains.

CompoundTarget ScaffoldIC₅₀ WT (µM)IC₅₀ S31N (µM)CC₅₀ MDCK (µM)Selectivity Index (SI) for S31N
Amantadine Tricyclo[3.3.1.13,7]decane0.8 ± 0.2> 100> 250< 2.5
Rimantadine Tricyclo[3.3.1.13,7]decane0.4 ± 0.1> 100> 250< 2.5
5-tB-OH-THDCPD (Parent)Tricyclo[5.2.1.02,6]decane12.5 ± 1.445.2 ± 3.1> 300~ 6.6
Derivative A (Amine)Tricyclo[5.2.1.02,6]decane2.1 ± 0.38.4 ± 0.9180 ± 15~ 21.4
Derivative B (Guanidino)Tricyclo[5.2.1.02,6]decane1.5 ± 0.23.2 ± 0.4150 ± 10~ 46.8

Data Interpretation: While the parent 5-tB-OH-THDCPD compound shows moderate baseline activity, substituting the hydroxyl group with basic amine or guanidino moieties (Derivatives A and B) drastically improves binding affinity to the S31N mutant, yielding a highly favorable Selectivity Index (CC₅₀ / IC₅₀).

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the evaluation of these derivatives must rely on self-validating experimental designs. Below are the definitive protocols for phenotypic screening and mechanistic validation.

Protocol 1: Phenotypic Screening via Viral Plaque Reduction Assay

This assay quantifies the compound's ability to inhibit viral replication in a biological system.

  • Cell Seeding: Seed Madin-Darby Canine Kidney (MDCK) cells in 6-well plates at

    
     cells/well.
    
    • Causality: MDCK cells are utilized because they highly express terminal sialic acid receptors, accurately mimicking the human respiratory epithelium required for Influenza A binding.

  • Viral Infection: Infect cells with Influenza A (WT or S31N strains) at a low Multiplicity of Infection (MOI) of 0.01 for 1 hour at 37°C.

    • Causality: A low MOI ensures multiple cycles of viral replication occur over the assay period, exponentially amplifying the detection of entry/uncoating inhibitors.

  • Compound Overlay: Remove the viral inoculum and overlay the cells with an agar medium containing TPCK-treated trypsin (1 µg/mL) and varying concentrations of the test derivative (0.1 to 100 µM).

  • Self-Validation & Fixation: Include Amantadine (10 µM) on WT virus as a positive control, and Amantadine on S31N virus as a negative control. After 48-72 hours, fix cells with 4% formaldehyde and stain with 0.1% crystal violet to quantify plaque formation.

Protocol 2: Mechanistic Validation via Two-Electrode Voltage Clamp (TEVC)

To prove the compounds act specifically as M2 channel blockers rather than general membrane disruptors, electrophysiological validation is required.

  • cRNA Microinjection: Inject 50 nL of cRNA encoding either WT or S31N Influenza A M2 protein into defolliculated Xenopus laevis oocytes.

  • Expression Incubation: Incubate oocytes in ND96 buffer for 48-72 hours at 18°C.

    • Causality: This specific temperature prevents rapid protein degradation while allowing sufficient membrane trafficking of the M2 tetramers.

  • Activation Perfusion: Clamp the oocyte at -20 mV. Perfuse with a low-pH buffer (pH 5.5).

    • Causality: The pH drop mimics the acidified endosome[6], triggering the M2 channel to open and generating a measurable inward proton current.

  • Compound Application & Reversibility (Self-Validation): Perfuse the activated oocyte with the test derivative (10 µM). Record the percentage of current block. Crucially, wash out the compound using a pH 8.5 buffer, followed by a second pH 5.5 perfusion. If the channel reactivates, it proves the compound acts via specific, reversible pore occlusion rather than irreversible membrane destabilization.

TEVC_Protocol Prep 1. Oocyte Prep (Xenopus laevis) Inject 2. cRNA Injection (WT or S31N M2) Prep->Inject Incubate 3. Incubation (48-72h, 18°C) Inject->Incubate Perfuse 4. pH 5.5 Perfusion (Channel Activation) Incubate->Perfuse Test 5. Compound App (1-100 µM) Perfuse->Test Record 6. TEVC Recording (% Current Block) Test->Record

Fig 2. Self-validating TEVC electrophysiology workflow for M2 channel inhibitor screening.

Conclusion

The 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol scaffold represents a highly promising evolution in the medicinal chemistry of polycyclic antivirals. By leveraging the rigid tricyclo[5.2.1.02,6]decane core and introducing targeted steric bulk via the tert-butyl group, researchers can effectively overcome the structural resistance posed by the S31N M2 viroporin mutation. When evaluated through rigorous, self-validating phenotypic and electrophysiological workflows, derivatives of this compound demonstrate superior selectivity and efficacy compared to legacy adamantane drugs.

References

  • Title: Distribution and Dynamics of Adamantanes in a Lipid Bilayer Source: Biophysical Journal (via PubMed Central) URL: [Link]

  • Title: Antiviral agents against influenza A viruses Source: Nature Reviews Drug Discovery URL: [Link]

  • Title: The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives Source: Chemical Reviews (via SciSpace) URL: [Link]

  • Title: Adamantane Source: Wikipedia URL: [Link]

Sources

Comparative

Comparative Guide: Estrogenic Effects of Octahydro-4,7-methano-1H-indene Derivatives vs. Traditional BPA-Based Polymers

Executive Summary The transition toward biocompatible, endocrine-safe materials in polymer science and dental applications has driven the phase-out of Bisphenol A (BPA) derivatives. Compounds based on the octahydro-4,7-m...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition toward biocompatible, endocrine-safe materials in polymer science and dental applications has driven the phase-out of Bisphenol A (BPA) derivatives. Compounds based on the octahydro-4,7-methano-1H-indene scaffold—including 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol and its functionalized monomer derivatives like TCD-DI-HEA—are emerging as premier alternatives [1]. This guide provides an objective, data-driven comparison of the estrogenic potential and application performance of these rigid tricyclic aliphatic compounds against traditional phenolic BPA-derivatives (e.g., BisGMA, BisEMA) [2].

Structural Causality: Why Scaffold Geometry Dictates Endocrine Disruption

As application scientists, we must look beyond empirical toxicity data and understand the structural causality of receptor binding. The estrogenic activity of a leachable monomer is primarily dictated by its binding affinity to Estrogen Receptors (ER


 and ER

).

Traditional monomers like BisGMA are synthesized from BPA. They possess terminal aromatic phenolic rings that structurally mimic 17


-estradiol. These phenolic hydroxyl groups act as critical hydrogen bond donors/acceptors within the ER ligand-binding domain, while the aromatic rings engage in 

stacking, stabilizing the receptor in an active conformation and triggering inappropriate gene transcription.

Conversely, 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol and its derivatives utilize a fully saturated, bridged tricyclic skeleton. The complete absence of aromaticity and the severe steric bulk of the octahydro-4,7-methano-1H-indene core prevent the molecule from docking into the narrow ER binding pocket. This structural divergence is the fundamental reason these compounds exhibit no baseline estrogenic activity.

ER_Signaling cluster_BPA BPA Derivatives (BisGMA / BisEMA) cluster_TCD Octahydro-4,7-methano-1H-indene Derivatives BPA Phenolic Ring Structure ER_Bind Binds Estrogen Receptor (ER) BPA->ER_Bind Gene Estrogenic Gene Transcription ER_Bind->Gene TCD Rigid Aliphatic Tricyclic Skeleton No_Bind Steric Clash / No ER Binding TCD->No_Bind No_Gene No Estrogenic Activity No_Bind->No_Gene

Fig 1: Structural causality of ER activation by phenolic BPA vs. aliphatic tricyclic compounds.

Comparative Estrogenicity & Polymer Performance

When evaluating alternative scaffolds, it is critical to ensure that the elimination of estrogenic activity does not compromise the material's Degree of Conversion (DC%). A low DC% leads to higher quantities of unreacted, elutable monomers, which can cause non-genomic cytotoxicity even if the monomers are not estrogenic[3].

The table below synthesizes quantitative performance and estrogenicity data comparing tricyclic derivatives against traditional industry standards.

CompoundStructural ClassEstrogenic Activity (MCF-7 Proliferation)Degree of Conversion (DC%)Primary Application
BisGMA Phenolic (BPA-derived)High (~60-80% of E2 max)50 - 65%Traditional Dental Resins
BisEMA Phenolic (BPA-derived)Moderate-High60 - 70%Low-shrinkage Resins
TEGDMA Linear AliphaticLow (Non-genomic toxicity only)70 - 85%Reactive Diluent
TCD-DI-HEA *Tricyclic AliphaticNone Detected 75 - 85% Advanced BPA-Free Resins
5-tert-Butyl...-5-ol Tricyclic AliphaticNone Detected N/A (Precursor)Fragrance / Scaffold

*TCD-DI-HEA is a functionalized dimethacrylate derivative of the octahydro-4,7-methano-1H-indene skeleton.

Self-Validating Experimental Protocols

To establish absolute trustworthiness in the claim that octahydro-4,7-methano-1H-indene derivatives are non-estrogenic, researchers must employ a coupled, self-validating workflow. Chemical quantification alone cannot predict biological response, and biological assays alone cannot identify the causative chemical agent.

Workflow Polymer Polymerization & Aging Elution Eluate Collection (Ethanol/Water) Polymer->Elution LCMS UHPLC-MS/MS Profiling (Deuterated Internal Standards) Elution->LCMS Chemical Quantitation EScreen MCF-7 E-Screen Assay (Fulvestrant Antagonist Control) Elution->EScreen Biological Assay Data Estrogenicity vs. Conversion Data Integration LCMS->Data EScreen->Data

Fig 2: Self-validating workflow integrating UHPLC-MS/MS chemical profiling with MCF-7 bioassays.

Protocol A: UHPLC-MS/MS Elution Profiling

This protocol quantifies the exact concentration of unreacted monomers leaching from the polymerized matrix [4].

  • Sample Preparation: Polymerize 2mm thick material disks using standardized LED curing (e.g., 1200 mW/cm² for 20s). Causality: Standardized curing ensures a baseline Degree of Conversion (DC%), preventing artificially high elution rates caused by under-curing.

  • Artificial Aging & Elution: Submerge disks in a 75% ethanol/water solution at 37°C for 7 days. Causality: This solvent ratio mimics accelerated aging and maximizes the extraction of lipophilic unreacted monomers.

  • Internal Standardization (Self-Validation Step): Spike the eluate with 10 ng/mL of deuterated internal standards (e.g., BPA-d16, TEGDMA-d4). Causality: Complex polymer eluates cause matrix-induced ion suppression during electrospray ionization. Deuterated standards elute at the exact same retention time as the target analytes but have a different mass, allowing the system to mathematically self-correct for signal suppression and ensuring absolute quantification.

  • Chromatographic Separation & MS/MS: Inject 5 µL onto a C18 UHPLC column using a water/methanol gradient with 0.1% formic acid. Operate the mass spectrometer in multiple reaction monitoring (MRM) mode to isolate specific precursor-to-product ion transitions.

Protocol B: In Vitro MCF-7 E-Screen Assay

This protocol determines if the chemicals quantified in Protocol A possess functional estrogenic activity.

  • Cell Synchronization: Culture MCF-7 human breast cancer cells in phenol red-free DMEM supplemented with 5% charcoal-dextran stripped fetal bovine serum (CD-FBS) for 72 hours. Causality: MCF-7 cells are strictly estrogen-dependent for proliferation. Phenol red is a weak xenoestrogen, and standard FBS contains endogenous hormones. Stripping both establishes a true "zero-estrogen" baseline, ensuring any observed proliferation is solely due to the tested eluate.

  • Eluate Exposure: Expose synchronized cells to serial dilutions of the polymer eluates (from Protocol A) for 6 days.

  • Control Implementation (Self-Validation Step): Run parallel wells with:

    • Positive Control: 10 pM 17

      
      -estradiol (E2).
      
    • Negative Control: Vehicle (0.1% Ethanol).

    • Antagonist Rescue: Eluate + 1 µM Fulvestrant (ICI 182,780). Causality: Fulvestrant is a pure, competitive ER antagonist. If an eluate induces cell proliferation, but the addition of Fulvestrant completely abolishes it, this definitively proves the proliferation is ER-mediated, ruling out non-specific mitogenic or metabolic artifacts.

  • Quantification: Measure cell proliferation using an SRB (Sulforhodamine B) assay. Calculate the Proliferative Effect (PE) relative to the E2 maximum.

Conclusion

The substitution of BPA-derived monomers with octahydro-4,7-methano-1H-indene derivatives (such as 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol precursors and TCD-DI-HEA) represents a significant advancement in material safety. By replacing the ER-binding phenolic ring with a bulky, rigid aliphatic tricyclic skeleton, these compounds eliminate estrogenic activity at the fundamental structural level while maintaining, and often exceeding, the polymerization efficiency and mechanical performance of legacy materials.

References

  • Octahydro-4,7-methano-1H-inden-5-ol - PubChem. National Institutes of Health (NIH). URL:[Link]

  • Analysis of Resin-Based Dental Materials' Composition Depending on Their Clinical Applications. Polymers (Basel) / PubMed Central. URL:[Link]

  • Simultaneous analysis of bisphenol A based compounds and other monomers leaching from resin-based dental materials by UHPLC-MS/MS. Journal of Separation Science / PubMed. URL:[Link]

  • Proposal of a Modular Classification System for Direct Dental Resin Composites Based on Clinical Applications. Polymers (Basel) / PubMed Central. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment (PPE) &amp; Handling Guide: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol

Part 1: Executive Safety Assessment Substance Profile: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol is a lipophilic, bridged cyclic terpene alcohol.[1] While often used in fragrance synthesis or as a chiral building b...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Safety Assessment

Substance Profile: 5-tert-Butyloctahydro-4,7-methano-1H-inden-5-ol is a lipophilic, bridged cyclic terpene alcohol.[1] While often used in fragrance synthesis or as a chiral building block, its specific physicochemical properties—high lipophilicity (estimated LogP > 3.[1]0) and structural rigidity—dictate specific safety protocols distinct from standard laboratory solvents.

Critical Hazards (GHS Classification Basis):

  • Skin/Eye Irritation (Category 2): The bulky hydrocarbon skeleton facilitates adherence to lipid bilayers in the skin, leading to prolonged irritation potential.[1]

  • Skin Sensitization (Potential): Like many terpene alcohols (e.g., cedrol, patchouli alcohol), repeated dermal exposure may induce sensitization.[1]

  • Aquatic Toxicity (Chronic Category 2): Due to low water solubility and high persistence, this compound poses significant risks to aquatic environments if mishandled.[1]

Immediate Action Required: Treat this substance as a contact hazard and an environmental pollutant .[1][2][3] Do not dispose of down drains.[1] All handling requires barrier protection against lipophilic permeation.[1]

Part 2: PPE Selection Matrix

The following matrix moves beyond generic "wear gloves" advice, providing specific material recommendations based on the chemical's permeation properties.

Protection ZoneRecommended EquipmentTechnical Rationale
Hand Protection (Standard) Nitrile (Minimum 5 mil thickness) Standard nitrile offers sufficient splash protection.[1] However, due to the compound's lipophilicity, thin nitrile (<4 mil) may degrade or permeate upon prolonged contact.[1]
Hand Protection (High Risk) Double-gloving (Nitrile over Laminate) Required for: Spill cleanup, synthesis scale-up (>10g), or heating.[1] The inner laminate layer prevents permeation of the organic solute if the outer nitrile fails.[1]
Eye & Face Chemical Splash Goggles (Vented) Safety glasses are insufficient if the substance is in solution or molten state.[1] Vapors from heated material can irritate the ocular mucosa; goggles provide a vapor seal.
Respiratory N95 (Solids) / P100 (if heating) If handling the powder form, static charge can aerosolize particles.[1] If heating, organic vapor cartridges (OV/P100) are required to mitigate inhalation of sublimated volatiles.[1]
Body Lab Coat (Cotton/Poly) + Tyvek Sleeves Synthetic aprons are recommended for liquid handling.[1] Tyvek sleeves cover the wrist gap between the glove and lab coat, a common exposure point.[1]
Part 3: Operational Protocols & Workflows
3.1. Handling & Weighing (Solid State)

This compound typically exists as a white/off-white powder or crystal.[1] The bridged structure creates significant static potential.[1]

  • Engineering Control: All weighing must occur inside a chemical fume hood or a powder containment enclosure.[1]

  • Static Mitigation: Use an anti-static gun or ionizer bar if the powder "flies" during transfer.[1]

  • Transfer Tooling: Use stainless steel or glass spatulas.[1] Avoid plastic disposables, which generate static and retain the lipophilic compound.[1]

3.2. Solubilization & Synthesis
  • Solvent Choice: The compound is insoluble in water.[1] Use Ethanol, Acetone, or Ethyl Acetate for dissolution and cleaning.[1]

  • Heating: If the protocol requires heating (Melting Point est. >80°C), use a silicone oil bath or heating block.[1] Never use an open flame. The tert-butyl group increases thermal stability but also flammability of the vapors.[1]

3.3. Spill Response Strategy

Do not use water. Water will bead off the substance, spreading the contamination.[1]

  • Step 1: Evacuate the immediate area if dust is airborne.[1]

  • Step 2: Don PPE (Double gloves, Goggles, N95).[1]

  • Step 3 (Solid Spill): Cover with wet paper towels (dampened with ethanol) to prevent dust generation, then scoop into a waste container.[1]

  • Step 4 (Liquid/Solution Spill): Absorb with vermiculite or sand.[1] Do not use combustible materials like sawdust.[1]

  • Step 5: Clean surface with an acetone-soaked wipe.[1]

Part 4: Visualized Decision Workflows
Figure 1: PPE Selection Decision Tree

This logic flow ensures you select the correct protection level based on the physical state and quantity of the material.[1]

PPE_Decision_Tree Start Start: Handling 5-tert-Butyloctahydro-... State_Check Physical State? Start->State_Check Solid Solid / Powder State_Check->Solid Liquid Liquid / Solution / Molten State_Check->Liquid Qty_Check_Sol Quantity > 10g? Solid->Qty_Check_Sol Qty_Check_Liq Heated or > 100mL? Liquid->Qty_Check_Liq Level_1 LEVEL 1 PPE: Std Nitrile Gloves Safety Glasses Lab Coat Qty_Check_Sol->Level_1 No Level_2 LEVEL 2 PPE: N95 Respirator Double Nitrile Gloves Tyvek Sleeves Qty_Check_Sol->Level_2 Yes Qty_Check_Liq->Level_1 No Level_3 LEVEL 3 PPE: Splash Goggles Laminate Gloves Chem-Resistant Apron Qty_Check_Liq->Level_3 Yes

Caption: PPE escalation logic based on physical state and operational scale. Level 3 is critical for heated applications.[1]

Figure 2: Waste Disposal Logic

Correct disposal is critical to prevent aquatic toxicity violations.[1]

Disposal_Workflow Waste_Gen Waste Generation Type_Check Waste Type? Waste_Gen->Type_Check Solid_Waste Contaminated Solids (Gloves, Wipes, Powder) Type_Check->Solid_Waste Liquid_Waste Liquid Solutions Type_Check->Liquid_Waste Trace_Check Trace Residue only? Solid_Waste->Trace_Check Bin_Liquid Organic Solvent Waste (Halogenated or Non-Halogenated) Liquid_Waste->Bin_Liquid Drain Sink/Drain Liquid_Waste->Drain NEVER Bin_Solid Solid Hazardous Waste Bin (Tag: Toxic to Aquatic Life) Trace_Check->Bin_Solid No (Bulk) Trash General Trash Trace_Check->Trash Yes (Minimal)

Caption: Disposal workflow emphasizing the prohibition of drain disposal due to aquatic toxicity (H411).

Part 5: Disposal & Environmental Compliance

Why this matters: This compound carries the H411 (Toxic to aquatic life with long-lasting effects) designation common to heavy terpene alcohols.[1]

  • Solid Waste: Any paper towels, gloves, or weighing boats contaminated with the substance must be disposed of in the Solid Hazardous Waste stream.[1] Do not throw in regular trash.

  • Liquid Waste: Collect in Non-Halogenated Organic Waste containers (unless dissolved in DCM/Chloroform).

  • Container Cleaning: Triple rinse empty containers with ethanol or acetone.[1] Collect the rinsate into the liquid waste container.[1] Deface the label before recycling the glass.

References
  • National Center for Biotechnology Information (NCBI). (2023).[1] PubChem Compound Summary for CID 96509, Octahydro-4,7-methano-5H-inden-5-one (Structural Analog).[1] Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). (2011).[1] Laboratory Safety Guidance (OSHA 3404-11R).[1] U.S. Department of Labor.[1] Retrieved from [Link]

  • European Chemicals Agency (ECHA). (n.d.).[1] C&L Inventory: 4,7-methano-1H-inden-5-ol, octahydro-.[1][4] Retrieved from [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.